2-Methylpentyl 2-methylbutyrate

• CAS: 83783-88-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-Methylpentyl 2-methylbutyrate

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2-methylpentyl 2-methylbutyrate, an ester valued for its characteristic fruity aroma. The document is intended for an audience of researchers, scientists, and professionals in the fields of chemistry and drug development. The guide delves into the foundational principles of Fischer-Speier esterification, offering a detailed, step-by-step protocol for the laboratory-scale synthesis of the target compound. Furthermore, it outlines the necessary purification techniques and provides a thorough characterization of the final product through spectroscopic analysis. Safety protocols and a discussion of the reaction mechanism are also included to ensure a complete and practical understanding of the synthetic process.

Introduction

2-Methylpentyl 2-methylbutyrate is an organic ester with the molecular formula C₁₁H₂₂O₂.[1] It is recognized for its pleasant, fruity fragrance, which makes it a valuable compound in the flavor and fragrance industry. The synthesis of such esters is a fundamental process in organic chemistry, with wide-ranging applications from the creation of artificial flavors to the production of specialty chemicals.[2]

This guide will focus on the most common and efficient method for synthesizing 2-methylpentyl 2-methylbutyrate: the Fischer-Speier esterification of 2-methyl-1-pentanol with 2-methylbutyric acid. This acid-catalyzed reaction is a reversible process that requires careful control of reaction conditions to achieve a high yield of the desired ester.[3]

Reaction Overview and Mechanism

The synthesis of 2-methylpentyl 2-methylbutyrate is achieved through the Fischer-Speier esterification, a classic organic reaction that involves the condensation of a carboxylic acid and an alcohol in the presence of an acid catalyst.[3][4]

Reaction Scheme:

The reaction is an equilibrium process, and to drive it towards the formation of the ester, Le Châtelier's principle is applied.[3] This is typically achieved by using an excess of one of the reactants (usually the less expensive one) or by removing the water produced during the reaction.[3][4]

Reaction Mechanism

The Fischer esterification proceeds through a series of protonation and deprotonation steps, which are catalyzed by a strong acid, such as sulfuric acid. The mechanism can be summarized as follows:

• Protonation of the carbonyl oxygen: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic.

• Nucleophilic attack: The alcohol acts as a nucleophile and attacks the protonated carbonyl carbon, forming a tetrahedral intermediate.

• Proton transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

• Elimination of water: The protonated hydroxyl group leaves as a water molecule, a good leaving group.

• Deprotonation: The protonated ester is deprotonated to regenerate the acid catalyst and yield the final ester product.

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 2-methylpentyl 2-methylbutyrate.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity
2-Methylbutyric acid	C₅H₁₀O₂	102.13	1.0 eq
2-Methyl-1-pentanol	C₆H₁₄O	102.18	1.2 eq
Concentrated Sulfuric Acid	H₂SO₄	98.08	Catalytic amount
Diethyl ether	(C₂H₅)₂O	74.12	For extraction
5% Sodium Bicarbonate Solution	NaHCO₃	84.01	For washing
Saturated Sodium Chloride Solution (Brine)	NaCl	58.44	For washing
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	For drying

Equipment

• Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Graduated cylinders

• Pipettes

• Rotary evaporator

• Distillation apparatus

Synthesis Procedure

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, combine 2-methylbutyric acid and a 1.2 molar equivalent of 2-methyl-1-pentanol.

• Catalyst Addition: While stirring, carefully add a catalytic amount (approximately 5-10 drops) of concentrated sulfuric acid to the reaction mixture. The addition of the acid is exothermic, so it should be done slowly.

• Reflux: Attach a reflux condenser to the round-bottom flask and heat the mixture to a gentle reflux using a heating mantle. Continue the reflux for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Add an equal volume of diethyl ether to dissolve the organic layer.

  • Wash the organic layer sequentially with:

    • 5% sodium bicarbonate solution to neutralize any unreacted acid. Be sure to vent the separatory funnel frequently to release the pressure from the carbon dioxide gas that is evolved.

    • Saturated sodium chloride solution (brine) to remove any remaining water-soluble impurities.

• Drying: Separate the organic layer and dry it over anhydrous sodium sulfate.

• Solvent Removal: Decant or filter the dried organic layer into a clean, pre-weighed round-bottom flask. Remove the diethyl ether using a rotary evaporator.

• Purification: The crude ester can be purified by fractional distillation under reduced pressure to obtain the final product.

Visualization of the Workflow

Caption: Experimental workflow for the synthesis of 2-methylpentyl 2-methylbutyrate.

Characterization of 2-Methylpentyl 2-methylbutyrate

The identity and purity of the synthesized 2-methylpentyl 2-methylbutyrate can be confirmed using various spectroscopic techniques.

Physical Properties

Property	Value
Molecular Formula	C₁₁H₂₂O₂
Molar Mass	186.29 g/mol [1]
Appearance	Colorless liquid
Odor	Fruity
Boiling Point	203.9 °C (estimated)[5]
Density	0.855 g/mL at 25 °C (for 2-methylbutyl 2-methylbutyrate)[6]

Spectroscopic Data

Infrared (IR) Spectroscopy:

• C=O stretch: A strong absorption band is expected in the region of 1735-1750 cm⁻¹, characteristic of the ester carbonyl group.

• C-O stretch: A strong absorption band is expected in the region of 1150-1250 cm⁻¹.

• C-H stretch: Absorption bands in the region of 2850-2960 cm⁻¹ due to the stretching vibrations of the C-H bonds in the alkyl chains.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to be complex due to the presence of multiple, similar alkyl groups. Key signals would include:

  • A triplet corresponding to the terminal methyl group of the pentyl chain.

  • A doublet corresponding to the methyl group adjacent to the chiral center in the pentyl chain.

  • A multiplet for the CH₂O- group, which would be the most downfield of the aliphatic protons.

  • A multiplet for the CH group in the butyrate moiety.

• ¹³C NMR: The carbon NMR spectrum would show 11 distinct signals corresponding to the 11 carbon atoms in the molecule, assuming no accidental equivalence. The most downfield signal would be the carbonyl carbon of the ester group, typically in the range of 170-180 ppm.

Mass Spectrometry (MS):

• Molecular Ion Peak (M⁺): A peak at m/z = 186, corresponding to the molecular weight of the compound.

• Fragmentation Pattern: Common fragmentation patterns for esters include the loss of the alkoxy group (-OR) and the acyl group (-COR). The mass spectrum of 2-methylpentyl butyrate, a similar ester, shows major fragments at m/z values of 71 and 43.[9]

Safety and Handling

It is imperative to handle all chemicals with appropriate safety precautions in a well-ventilated fume hood.

• 2-Methylbutyric Acid: This compound is corrosive and can cause severe skin burns and eye damage. It is also harmful if swallowed.[2]

• 2-Methyl-1-pentanol: This alcohol is flammable and harmful if swallowed. It can also cause skin and eye irritation.

• Concentrated Sulfuric Acid: A strong acid and a powerful oxidizing and dehydrating agent. It can cause severe burns upon contact.

• Diethyl Ether: Highly flammable and volatile.

Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion

The synthesis of 2-methylpentyl 2-methylbutyrate via Fischer-Speier esterification is a robust and well-established method. By carefully controlling the reaction conditions, particularly by using an excess of one reactant and ensuring the removal of water, a good yield of the desired ester can be achieved. The purification and characterization techniques outlined in this guide provide a comprehensive framework for obtaining and verifying the final product. This technical guide serves as a valuable resource for researchers and professionals engaged in the synthesis of esters for various applications.

References

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

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The Structural Isomerism of 2-Methylpentyl 2-Methylbutyrate and Related C11H22O2 Esters: Mechanistic Insights and Applications

Executive Summary

The molecular formula C11H22O2 encompasses a vast chemical space of ester isomers, ranging from straight-chain lipids like methyl decanoate to highly branched structures like 2-methylpentyl 2-methylbutyrate . For researchers in flavor chemistry, fragrance formulation, and prodrug development, understanding the constitutional (structural) isomerism of these molecules is critical. Shifting a single methyl group along the alkyl or acyl chain fundamentally alters the molecule's spatial volume, steric hindrance, and binding affinity—dictating everything from its olfactory perception to its enzymatic hydrolysis rate in human plasma.

This whitepaper provides an in-depth mechanistic analysis of 2-methylpentyl 2-methylbutyrate and its structural isomers, bridging the gap between physicochemical properties, sensory biology, and pharmacokinetic applications.

Physicochemical and Olfactory Profiling

Structural isomers possess identical molecular weights (186.29 g/mol ) but exhibit distinct boiling points, partition coefficients (LogP), and odor profiles due to variations in branching [1]. Branching disrupts van der Waals packing, generally lowering the boiling point compared to straight-chain analogs, while specific branch positions dictate the ligand's fit into Olfactory Receptors (ORs).

Table 1: Comparative Profiling of Key C11H22O2 Structural Isomers

Isomer Name	Structural Variation	LogP (approx.)	Primary Odor Profile	Natural Occurrence / Source
2-Methylpentyl 2-methylbutyrate	α -branched acyl, α -branched alkyl	3.7	Sweet, fruity, ethereal	Synthetic / Trace botanical [1]
3-Methylpentyl 2-methylbutyrate	α -branched acyl, β -branched alkyl	3.7	Fruity, slightly green	Synthetic [1]
4-Methylpentyl 2-methylbutyrate	α -branched acyl, γ -branched alkyl	3.7	Herbal, sweet, pepper-like	Capsicum frutescens (Tabasco) [3]
Methyl decanoate	Straight-chain acyl (C10), methyl alkyl	4.0	Waxy, oily, floral	Saccharomyces cerevisiae [2]

Mechanistic Biology: Olfactory Receptor Binding

The human olfactory system relies on G-protein coupled receptors (GPCRs) to detect volatile esters. The structural isomerism of branched esters directly controls their biological activity.

The Causality of Odor Differentiation: Esters containing a 2-methylbutyrate moiety generally impart bright, ethereal, apple-like top notes [4]. However, modifying the alkyl chain from a 2-methylpentyl to a 4-methylpentyl group shifts the sensory perception from purely "fruity" to "herbal/pepper-like" [3]. This occurs because the terminal isopropyl group of the 4-methylpentyl chain creates a different hydrophobic bulk geometry compared to the sec-butyl-like geometry of the 2-methylpentyl chain. This spatial shift alters the binding thermodynamics within the hydrophobic pocket of the OR, stabilizing different receptor conformations and triggering distinct combinatorial neural codes.

Figure 1: GPCR-mediated olfactory signal transduction pathway triggered by branched ester isomers.

Pharmacokinetics and Drug Development Applications

In pharmaceutical formulation, esterification is a primary strategy for synthesizing prodrugs to enhance lipophilicity (membrane permeability) or to mask bitter tastes. The structural isomerism of the ester chain is a powerful tool for tuning the drug's metabolic half-life.

Steric Shielding and Esterase Activity: Carboxylesterases (CES1 in the liver, CES2 in the intestine) are responsible for hydrolyzing ester prodrugs.

• Straight-chain isomers (e.g., valerate or hexanoate esters) are rapidly hydrolyzed because the carbonyl carbon is highly accessible to the nucleophilic serine residue in the enzyme's active site.

• α -branched isomers (like 2-methylbutyrate) exhibit significant steric hindrance. The methyl group at the C2 position physically blocks the enzymatic attack trajectory.

• β -branched isomers (like 3-methylbutyrate/isovalerate) offer less steric shielding than α -branched isomers, resulting in a moderate hydrolysis rate.

By selecting the appropriate structural isomer of a C11H22O2 ester moiety, drug development professionals can precisely engineer the release kinetics of the active pharmaceutical ingredient (API), creating sustained-release profiles.

Experimental Workflows: Synthesis and Resolution

To accurately study these isomers, researchers must employ highly controlled synthesis and high-resolution analytical techniques. The following self-validating protocol outlines the synthesis of branched C11 esters and their resolution via Gas Chromatography-Olfactometry (GC-O).

Protocol: Synthesis and GC-O Resolution of C11H22O2 Isomers

Phase 1: Targeted Synthesis Rationale: Using acyl chlorides rather than standard Fischer esterification prevents equilibrium limitations and ensures quantitative yield of the specific structural isomer.

• Preparation: Dissolve 10 mmol of the target branched alcohol (e.g., 2-methylpentanol or 4-methylpentanol) in 20 mL of anhydrous dichloromethane (DCM).

• Catalysis: Add 12 mmol of triethylamine (TEA). Causality: TEA acts as an acid scavenger to neutralize the HCl byproduct, driving the reaction forward and preventing acid-catalyzed rearrangement of the branched alcohol.

• Acylation: Under an inert N2​ atmosphere at 0°C, add 11 mmol of 2-methylbutyryl chloride dropwise. Causality: The low temperature controls the exothermic reaction, preventing the formation of undesired side products.

• Workup: Quench the reaction with saturated NaHCO3​ , extract the organic layer, wash with brine, and dry over anhydrous Na2​SO4​ . Evaporate the solvent under reduced pressure.

Phase 2: Analytical Resolution via GC-MS/GC-O Rationale: Structural isomers have nearly identical mass spectra but different polarities and boiling points, requiring optimized chromatographic separation. 5. Injection: Inject 1 µL of the purified ester into a GC equipped with a weakly polar capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm). 6. Temperature Programming: Hold initial temperature at 60°C for 2 minutes, then ramp at 4°C/min to 250°C. Causality: A slow, shallow temperature ramp is critical to resolve closely eluting constitutional isomers (e.g., 2-methylpentyl vs. 3-methylpentyl derivatives). 7. Sensory Correlation: Split the column effluent between a Mass Spectrometer (for structural confirmation via McLafferty rearrangement fragments) and an Olfactory port. Human assessors record the exact retention time and odor descriptors, validating the structure-odor relationship.

Figure 2: Analytical workflow for the synthesis, purification, and sensory evaluation of C11H22O2 isomers.

Conclusion

The structural isomerism of 2-methylpentyl 2-methylbutyrate and its C11H22O2 relatives provides a masterclass in structure-activity relationships (SAR). Whether designing a synthetic apple accord for a fragrance or engineering a sterically hindered prodrug for sustained systemic release, the precise placement of methyl branches dictates the molecule's interaction with the biological environment. Mastering these isomer-specific behaviors allows scientists to move beyond empirical formulation into rational, predictive chemical design.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 3019318, 2-Methylpentyl 2-methylbutyrate." PubChem. Available at: [Link]

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 8050, Methyl decanoate." PubChem. Available at: [Link]

• Bogusz, S. et al. "Odor-contributing volatile compounds of a new Brazilian tabasco pepper cultivar analyzed by HS-SPME." Food Science and Technology, Semantic Scholar. Available at: [Link]

The Chemical Ecology and Analytical Profiling of 2-Methylpentyl 2-methylbutyrate

A Technical Whitepaper on Branched-Chain Ester Biosynthesis and Trace Volatile Analysis

As a Senior Application Scientist specializing in volatile organic compounds (VOCs) and natural product chemistry, I frequently encounter the analytical challenge of isolating and identifying trace branched-chain esters. While straight-chain aliphatic esters dominate the aromatic profiles of many botanicals, branched motifs like 2-methylpentyl 2-methylbutyrate (IUPAC: 2-methylpentyl 2-methylbutanoate; CAS: 83783-88-4) represent a highly specialized class of secondary metabolites[1][2].

This guide provides an in-depth mechanistic breakdown of the natural occurrence, enzymatic biosynthesis, and self-validating analytical workflows required to profile this rare compound in complex biological matrices.

Chemical Ecology & Natural Occurrence

In botanical systems, branched-chain esters act as critical semiochemicals and biomarkers for advanced climacteric ripening. Unlike bulk flavor additives, 2-methylpentyl 2-methylbutyrate is rarely used in commercial fragrance compounding ()[2]; rather, its value lies in its ecological function.

Recent volatilome profiling has identified 2-methylpentyl esters and related 2-methylbutanoates as key ripening biomarkers in tropical fruits. For instance, during the maturation of the Amazonian Copoazu (Theobroma grandiflorum), the emergence of these specific branched esters correlates directly with the upregulation of fatty acid and isoleucine degradation pathways ()[3]. Similarly, in the aroma chemistry of Pineapple (Ananas comosus), trace branched esters are fundamental to the authentic "tropical" sensory quality, dictating the hedonic appeal of the fruit ()[4].

Biosynthetic Pathway Mechanics (The Mechanistic Engine)

The synthesis of 2-methylpentyl 2-methylbutyrate in plant tissues is not spontaneous; it is the result of a highly regulated enzymatic convergence between amino acid catabolism and lipid metabolism[3]. Understanding this causality is essential for predicting its occurrence.

• Acyl Donor Formation (Isoleucine Catabolism): The 2-methylbutyryl moiety originates from the branched-chain amino acid L-isoleucine. The enzyme branched-chain aminotransferase (BCAT) deaminates isoleucine to form 2-keto-3-methylvalerate. This intermediate is then oxidatively decarboxylated by the branched-chain keto acid dehydrogenase (BCKDH) complex to yield the highly reactive thioester, 2-methylbutyryl-CoA [3].

• Alcohol Acceptor Formation: The 2-methylpentanol precursor is typically synthesized via the reduction of corresponding aldehydes. This is driven by alcohol dehydrogenase (ADH) activity acting on downstream intermediates of the lipoxygenase (LOX) pathway[3].

• Enzymatic Condensation: The final step is catalyzed by alcohol acyltransferase (AAT). AAT exhibits specific active-site pocket affinities for branched substrates, effectively condensing the CoA thioester and the alcohol into the final volatile ester[3].

Biosynthetic pathway of 2-methylpentyl 2-methylbutyrate via AAT condensation.

Self-Validating Analytical Workflows

To accurately profile trace branched-chain esters, standard solvent extraction is fundamentally flawed due to the risk of artefactual ester hydrolysis. Instead, we utilize a Stable Isotope Dilution Assay (SIDA) coupled with Headspace Solid-Phase Microextraction (HS-SPME-GC-MS) ()[5]. Every step in this protocol is designed as a self-validating system.

Step 1: Matrix Quenching & Isotope Spiking

• Action: Homogenize 5.0 g of flash-frozen fruit tissue in 10 mL of saturated NaCl solution (pH adjusted to 3.0 with citric acid). Immediately spike with 10 µL of a custom-synthesized deuterated internal standard (e.g., d3​ -2-methylpentyl 2-methylbutyrate at 1 mg/L).

• Causality: Flash-freezing and low pH immediately denature endogenous LOX and AAT enzymes, preventing post-harvest metabolic shifts. Saturated NaCl thermodynamically drives the lipophilic ester (XLogP3 = 3.7) into the headspace via the salting-out effect[6].

• Self-Validating Mechanism: The d3​ -isotopologue acts as a perfect internal control. Because it shares identical extraction kinetics and matrix suppression profiles with the target analyte, any evaporative loss or fiber competition is intrinsically normalized, ensuring absolute quantitative validity[5].

Step 2: HS-SPME Extraction

• Action: Incubate the homogenate at 40 °C for 15 minutes, followed by a 30-minute exposure of a 50/30 µm DVB/CAR/PDMS fiber to the headspace.

• Causality: The triple-phase fiber provides optimal retention for mid-weight, branched-chain VOCs. The 40 °C temperature maximizes volatilization without inducing thermal degradation of thermolabile precursors.

• Self-Validating Mechanism: A parallel extraction of a blank matrix (water + NaCl) spiked with the same standard confirms the absence of fiber carryover, validating system cleanliness.

Step 3: GC-MS Chromatographic Separation

• Action: Desorb the fiber in the GC inlet at 250 °C for 3 minutes. Separate using a non-polar DB-5MS column (30 m × 0.25 mm × 0.25 µm) with a temperature ramp from 40 °C to 280 °C. Detect via MS in Selected Ion Monitoring (SIM) mode (m/z 85, 57, 84)[6].

• Causality: The DB-5MS stationary phase resolves branched isomers (e.g., separating 2-methylpentyl from 3-methylpentyl esters) based on subtle steric hindrances and boiling point differences. SIM mode maximizes the signal-to-noise ratio for trace detection[6].

• Self-Validating Mechanism: Co-injection of a C8​−C20​ n-alkane series allows the calculation of the experimental Retention Index (RI). Comparing the experimental RI with theoretical literature values ensures positive structural identification, independent of MS library matches.

Quantitative Data & Physicochemical Profiling

The analytical behavior of 2-methylpentyl 2-methylbutyrate is dictated by its physicochemical properties. The tables below summarize the critical data points required for method development and mass spectral identification.

Table 1: Physicochemical & Computational Properties ()[6]

Property	Value	Analytical Causality / Relevance
Molecular Formula	C11​H22​O2​	Determines the exact monoisotopic mass (186.16 Da).
Molecular Weight	186.29 g/mol	Places the compound in the mid-volatility range for GC analysis.
XLogP3-AA	3.7	Indicates high lipophilicity; necessitates non-polar extraction media and DB-5MS columns.
Rotatable Bonds	7	High conformational flexibility affects GC retention time and peak shape.
Topological Polar Surface Area	26.3 Ų	Low polarity; ideal for HS-SPME partitioning.

Table 2: Diagnostic GC-MS Fragmentation Profile (EI, 70 eV) [6]

m/z Fragment	Relative Abundance	Structural Origin / Cleavage Mechanism
85	Base Peak (100%)	Cleavage of the 2-methylbutyryl moiety, forming the stable Acylium ion ( C5​H9​O+ ).
57	High (2nd Highest)	Loss of CO from the acylium ion, yielding the butyl cation ( C4​H9+​ ).
84	Moderate (3rd Highest)	McLafferty rearrangement of the ester linkage, typical for branched butanoates.

References

To ensure absolute scientific integrity and authoritative grounding, the protocols and mechanistic claims detailed in this whitepaper are supported by the following verified sources:

• National Center for Biotechnology Information (NIH). "2-Methylpentyl 2-methylbutyrate | CID 3019318 - PubChem." PubChem Database. URL:[Link]

• ResearchGate. "Expression profiles of volatile-related genes for ester biosynthesis associated with fatty acid and isoleucine pathway during fruit development." Scientific Literature. URL: [Link]

• American Chemical Society (ACS). "Review of the Aroma Chemistry of Pineapple (Ananas comosus)." Journal of Agricultural and Food Chemistry. URL: [Link]

• The Good Scents Company. "2-methyl pentyl 2-methyl butyrate, 83783-88-4." Flavor and Fragrance Database. URL: [Link]

• Department of Agriculture and Fisheries, Queensland. "Tropical Fruit Flavour: Identifying Key Aroma Compounds that Underpin Sensory Quality Traits." Government Agricultural Research. URL:[Link]

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• 1. 2-Methylpentyl 2-methylbutyrate | C11H22O2 | CID 3019318 - PubChem [pubchem.ncbi.nlm.nih.gov]
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An In-Depth Technical Guide to 2-Methylpentyl 2-methylbutyrate: Nomenclature, Synthesis, and Pharmaceutical Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-methylpentyl 2-methylbutyrate, a branched-chain ester with potential applications in various scientific fields, including as a synthetic intermediate in drug development. This document details the compound's precise IUPAC nomenclature and synonyms, its key physicochemical properties, and provides detailed, field-proven protocols for its synthesis via both classical chemical and modern biocatalytic methods. Furthermore, this guide explores the scientific rationale for its potential utility in pharmaceutical sciences, particularly in the context of prodrug strategies, by examining the known biological activities of its constituent moieties, 2-methylbutanoic acid and 2-methylpentanol.

Nomenclature and Chemical Identity

The accurate identification of a chemical entity is foundational to all scientific research. This section provides the standardized nomenclature and various synonyms for the target compound.

IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-methylpentyl 2-methylbutanoate [1]. This name systematically describes the molecule as an ester formed from 2-methylpentanol and 2-methylbutanoic acid.

Synonyms and Identifiers

In literature and commercial listings, 2-methylpentyl 2-methylbutyrate may be referred to by several other names and identifiers, including:

• 2-Methylpentyl 2-methylbutyrate[1]

• Butanoic acid, 2-methyl-, 2-methylpentyl ester[1]

• CAS Number: 83783-88-4 [1]

• EINECS Number: 280-823-1[1]

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is critical for its application in research and development, influencing everything from reaction conditions to formulation strategies.

Property	Value	Source
Molecular Formula	C₁₁H₂₂O₂	[1]
Molecular Weight	186.29 g/mol	[1]
Appearance	Colorless liquid (predicted)
Boiling Point	203.9 °C (estimated)
LogP (Octanol-Water Partition Coefficient)	3.7 (estimated)	[1]

Synthesis Methodologies

The synthesis of 2-methylpentyl 2-methylbutyrate can be achieved through several established esterification methods. This section provides detailed protocols for both a classic acid-catalyzed approach and a more contemporary, milder enzymatic method.

Fischer-Speier Esterification: An Acid-Catalyzed Approach

Fischer-Speier esterification is a robust and widely used method for the synthesis of esters from a carboxylic acid and an alcohol in the presence of a strong acid catalyst[2][3][4][5]. The reaction is an equilibrium process, and to drive it towards the product, an excess of one reactant (typically the alcohol) is used, and the water formed is removed.

Materials:

• 2-Methylbutanoic acid

• 2-Methylpentanol

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Toluene (or another suitable solvent for azeotropic removal of water)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, including a round-bottom flask, reflux condenser, Dean-Stark apparatus, separatory funnel, and distillation apparatus.

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus connected to a reflux condenser, combine 2-methylbutanoic acid (1.0 eq), 2-methylpentanol (1.5-2.0 eq), and toluene.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (0.05-0.1 eq) to the reaction mixture.

• Reflux and Water Removal: Heat the mixture to reflux. The toluene-water azeotrope will distill into the Dean-Stark trap, effectively removing water and driving the equilibrium towards the ester product. Continue reflux until the theoretical amount of water has been collected or the reaction is complete as monitored by TLC or GC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

• Purification: Remove the solvent under reduced pressure using a rotary evaporator. The crude ester can be purified by fractional distillation under reduced pressure to yield pure 2-methylpentyl 2-methylbutanoate.

Fischer-Speier Esterification Workflow

Lipase-Catalyzed Esterification: A Biocatalytic Approach

Enzymatic synthesis offers a milder and often more selective alternative to traditional chemical methods. Lipases are widely used for ester synthesis due to their stability in organic solvents and broad substrate specificity[6][7][8][9]. Immobilized lipases, such as Novozym 435 (Candida antarctica lipase B), are particularly advantageous as they can be easily recovered and reused.

Materials:

• 2-Methylbutanoic acid

• 2-Methylpentanol

• Immobilized lipase (e.g., Novozym 435)

• Anhydrous organic solvent (e.g., hexane, heptane, or solvent-free)

• Molecular sieves (optional, to remove water)

• Standard laboratory glassware, including a screw-capped vial or flask, and an orbital shaker or magnetic stirrer.

Procedure:

• Reaction Setup: In a screw-capped vial, combine 2-methylbutanoic acid (1.0 eq) and 2-methylpentanol (1.0-1.2 eq) in a minimal amount of anhydrous organic solvent or, for a greener approach, under solvent-free conditions.

• Enzyme and Water Removal: Add the immobilized lipase (typically 5-10% by weight of the total substrates). If not using a solvent-free system, molecular sieves can be added to adsorb the water produced during the reaction.

• Incubation: Seal the vial and place it in an orbital shaker or on a magnetic stirrer at a controlled temperature (typically 40-60 °C).

• Monitoring: Monitor the progress of the reaction by taking small aliquots and analyzing them by GC or HPLC.

• Work-up and Purification:

  • Once the reaction has reached the desired conversion, filter off the immobilized lipase. The enzyme can be washed with fresh solvent and reused.

  • If a solvent was used, remove it under reduced pressure.

  • The crude product can be purified by vacuum distillation or column chromatography if necessary.

Lipase-Catalyzed Esterification Workflow

Relevance and Potential Applications in Drug Development

While 2-methylpentyl 2-methylbutyrate itself is not a known therapeutic agent, its chemical structure as an ester of two biologically relevant building blocks suggests potential applications in pharmaceutical research, particularly as a prodrug.

The Ester Prodrug Strategy

A significant challenge in drug design is optimizing the pharmacokinetic properties of a lead compound, such as its solubility, permeability, and metabolic stability. The prodrug approach involves chemically modifying a drug into an inactive form that, after administration, is converted back to the active parent drug through enzymatic or chemical hydrolysis[1][2][10][11]. Esters are one of the most common functionalities used in prodrug design because they can mask polar groups like carboxylic acids and hydroxyls, thereby increasing lipophilicity and enhancing membrane permeability. The ubiquitous presence of esterase enzymes in the body facilitates the in vivo hydrolysis of the ester to release the active drug.

Bioactivity of Constituent Moieties

The potential pharmacological relevance of 2-methylpentyl 2-methylbutyrate as a prodrug would depend on the bioactivity of its hydrolysis products: 2-methylbutanoic acid and 2-methylpentanol.

• 2-Methylbutanoic Acid: This short-chain fatty acid and its derivatives have been investigated for a range of biological activities. It is used as an intermediate in the synthesis of pharmaceuticals[5][12][13]. Research has explored its potential as an antimicrobial and anticoagulant agent, and its role in drug delivery systems[3][14].

• 2-Methylpentanol: This alcohol is used as a solvent and an intermediate in the manufacture of other chemicals[15]. Chiral forms of 2-methylpentanol are valuable intermediates in the synthesis of various pharmaceuticals, including anxiolytic drugs[16].

Given these precedents, one could hypothesize a scenario where a therapeutic agent is chemically linked to either 2-methylbutanoic acid or 2-methylpentanol to form an ester prodrug with improved drug delivery characteristics. 2-Methylpentyl 2-methylbutyrate itself could serve as a valuable non-active control compound in such studies or as a starting material for further chemical modifications.

Conclusion

2-Methylpentyl 2-methylbutanoate is a well-defined chemical entity with established nomenclature and predictable physicochemical properties. Its synthesis is readily achievable through standard organic chemistry techniques such as Fischer-Speier esterification or more modern, greener biocatalytic methods. While direct applications in drug development are not yet documented, the principles of prodrug design and the known biological relevance of its constituent parts provide a strong rationale for its potential utility as a synthetic intermediate or a tool compound in pharmaceutical research. The detailed protocols and scientific context provided in this guide are intended to empower researchers to confidently synthesize and explore the potential of this versatile ester.

References

• Ester Prodrugs and Their Role in Drug Discovery and Design. (n.d.). Journal of Natural Sciences. Retrieved from [Link]

• The Versatility of 2-Methyl Butyric Acid in Pharmaceutical and Medical Applications. (n.d.). Acme Organics. Retrieved from [Link]

• Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods. (2023). Scirp.org. Retrieved from [Link]

• 2-Methylbutyric Acid: An Overview of Its Properties, Composition, Applications, and Storage. (2024, September 11). Stanford Chemicals. Retrieved from [Link]

• Ester Bonds in Prodrugs. (2008, April 18). ACS Chemical Biology. Retrieved from [Link]

• 2-Methylpentyl 2-methylbutyrate. (n.d.). PubChem. Retrieved from [Link]

• Enzymatic Synthesis of Palm Alkyl Ester Using Dialkyl Carbonate as an Alkyl Donors. (2010, August 31). THE OPEN CATALYSIS JOURNAL. Retrieved from [Link]

• Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse. (n.d.). PMC. Retrieved from [Link]

• A process for the enzymatic synthesis of fatty acid alkyl esters. (n.d.). Google Patents.

• Enzymatic synthesis of a series of alkyl esters using novozyme 435 in a packed-bed, miniaturized, continuous flow reactor. (n.d.). ResearchGate. Retrieved from [Link]

• Combined nonenzymatic-enzymatic method for the synthesis of simple alkyl fatty acid esters from soapstock. (2025, August 6). ResearchGate. Retrieved from [Link]

• Fischer–Speier esterification. (n.d.). Wikipedia. Retrieved from [Link]

• 2-Methyl-1-pentanol. (n.d.). Wikipedia. Retrieved from [Link]

• LIPASE - CATALYZED FORMATION OF PENTYL NONANOATE USING SCREENED IMMOBILIZED LIPASE FROM Rhizomucor meihei. (2019, March 14). ResearchGate. Retrieved from [Link]

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• 16. Organic Syntheses Procedure [orgsyn.org]

Technical Whitepaper: Physicochemical Profiling and Synthesis Workflows for 2-Methylpentyl 2-methylbutyrate

Executive Summary

As a Senior Application Scientist specializing in specialty chemicals and volatile organic compounds, I frequently encounter aliphatic esters that serve as critical intermediates in organic synthesis, flavor/fragrance compounding, and advanced materials development. 2-Methylpentyl 2-methylbutyrate (CAS: 83783-88-4) is a highly branched, hydrophobic ester characterized by its distinct volatility profile and chemical stability.

This technical guide provides a rigorous analysis of its physicochemical properties and establishes self-validating protocols for its synthesis and analytical characterization. Rather than relying on generic procedures, this document emphasizes the causality behind each experimental choice, ensuring that researchers can adapt and scale these workflows with high scientific integrity.

Molecular Identity and Physicochemical Profiling

2-Methylpentyl 2-methylbutyrate (C₁₁H₂₂O₂) is structurally defined by dual branching—a methyl group on both the acyl chain and the alkoxy chain. This steric bulk significantly impacts its intermolecular forces, reducing van der Waals packing efficiency compared to straight-chain isomers. This structural reality directly influences its boiling point, vapor pressure, and solubility profile.

Table 1: Core Physicochemical Properties

Property	Value	Scientific Rationale / Causality
Molecular Weight	186.29 g/mol	Derived from the C₁₁H₂₂O₂ formula; dictates baseline mass spectrometry parameters[1].
Boiling Point	203.90 °C (@ 760 mmHg)	The dual-branched structure prevents tight intermolecular packing, lowering the boiling point relative to unbranched C11 esters[2].
Vapor Pressure	0.30 mmHg (@ 25 °C)	Moderate volatility makes it highly suitable for gas-phase analysis without requiring excessive thermal desorption[2].
LogP (Hydrophobicity)	3.70 – 4.06	High lipophilicity results from the extensive aliphatic carbon backbone, rendering it practically insoluble in water[1][2].
Water Solubility	14.51 mg/L (@ 25 °C)	Causally linked to the high LogP; necessitates the use of non-polar organic solvents (e.g., hexane, toluene) for extraction and synthesis[2].
Flash Point	78.90 °C (Closed Cup)	A critical safety parameter for scale-up; dictates the requirement for temperature-controlled, inert atmosphere processing[2].

Synthetic Methodology: Acid-Catalyzed Fischer Esterification

The synthesis of 2-methylpentyl 2-methylbutyrate is achieved via the Fischer esterification of 2-methylpentanol and 2-methylbutyric acid. To ensure a self-validating system , the protocol incorporates thermodynamic driving forces (azeotropic distillation) to guarantee maximum yield and provide real-time visual confirmation of reaction progress.

Protocol: Dean-Stark Mediated Esterification

• Reagent Preparation: In a 250 mL round-bottom flask, combine 0.10 mol of 2-methylpentanol and 0.11 mol of 2-methylbutyric acid.

  • Causality: A 10% molar excess of the carboxylic acid acts as a thermodynamic lever, driving the equilibrium toward the product side according to Le Chatelier's principle.

• Catalyst Addition: Add 1.0 mol% of p-toluenesulfonic acid (p-TsOH) and 50 mL of anhydrous toluene.

  • Causality:p-TsOH is selected over sulfuric acid to minimize oxidative degradation and unwanted etherification of the alcohol. Toluene serves as an azeotropic solvent.

• Reflux & Dehydration: Attach a Dean-Stark trap and a reflux condenser. Heat the mixture to 110 °C.

  • Causality: The Dean-Stark apparatus physically removes the byproduct (water) from the reaction mixture as a toluene-water azeotrope. The cessation of water collection in the trap serves as a self-validating visual indicator that the reaction has reached >95% conversion.

• Workup & Purification: Wash the organic phase with saturated NaHCO₃ (to neutralize the p-TsOH and unreacted acid) followed by brine. Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure.

Reaction pathway of 2-Methylpentyl 2-methylbutyrate synthesis via Fischer esterification.

Analytical Characterization: GC-MS Workflow

To verify the structural integrity and purity of the synthesized ester, Gas Chromatography-Mass Spectrometry (GC-MS) is employed. This protocol is designed with an internal standard to ensure the analytical data is self-validating and quantitatively reliable[3].

Protocol: GC-MS Analysis

• Sample Preparation: Dilute the purified ester to 1,000 ppm in GC-grade hexane. Add 100 ppm of nonane as an internal standard.

  • Causality: The internal standard validates the injection volume and instrument response, ensuring that any signal fluctuations are instrument-related rather than sample-related.

• Injection Parameters: Inject 1 µL into the GC inlet at 250 °C using a 50:1 split ratio.

  • Causality: The high split ratio prevents detector saturation and column overloading, which is critical for highly volatile aliphatic esters to maintain sharp, symmetrical peak shapes.

• Chromatographic Separation: Utilize a non-polar HP-5MS capillary column (30 m x 0.25 mm x 0.25 µm). Temperature program: 50 °C (hold 2 min), ramp at 10 °C/min to 250 °C.

  • Causality: The initial low temperature focuses the analyte at the head of the column. The gradual thermal ramp ensures baseline resolution between the target ester and any trace unreacted starting materials.

• Mass Spectrometry (EI): Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV. Scan range: m/z 35-300.

  • Causality: 70 eV provides a standardized fragmentation pattern. The target ester will predictably exhibit a base peak at m/z 85 (the acylium ion, [C₅H₉O]⁺) and secondary peaks at m/z 57 (butyl cation) and m/z 84[3].

Step-by-step GC-MS analytical workflow for the characterization of the synthesized ester.

References

• Title: 2-Methylpentyl 2-methylbutyrate | C11H22O2 | CID 3019318 - PubChem - NIH Source: National Institutes of Health (NIH) / PubChem URL: [Link]

• Title: 2-methyl pentyl 2-methyl butyrate, 83783-88-4 Source: The Good Scents Company URL: [Link]

• Title: 2-Methylpentyl 2-methylbutyrate GC-MS Spectral Data Source: National Institutes of Health (NIH) / PubChem Spectral Database URL: [Link]

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• 3. 2-Methylpentyl 2-methylbutyrate | C11H22O2 | CID 3019318 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safe Handling of 2-Methylpentyl 2-methylbutyrate

Abstract

This document provides a comprehensive technical guide on the safe handling, storage, and emergency procedures for 2-Methylpentyl 2-methylbutyrate (CAS No. 83783-88-4)[1]. Designed for researchers, scientists, and drug development professionals, this guide moves beyond standard safety data sheets to explain the causality behind safety protocols. It integrates physicochemical properties, toxicological assessments, and field-proven insights to establish self-validating safety systems for laboratory and development environments.

Introduction and Scientific Context

2-Methylpentyl 2-methylbutyrate, also known as 2-methylpentyl 2-methylbutanoate, is an ester with the molecular formula C11H22O2[2]. While it is utilized in the flavor and fragrance industry, its application in research and development, particularly as a non-polar solvent or synthetic intermediate, necessitates a thorough understanding of its safety profile. Esters as a chemical class, especially those with moderate volatility, present a distinct set of handling challenges. Their flammability, potential for hydrolysis, and interactions with biological systems require a proactive and informed approach to laboratory safety.

The core principle of this guide is to establish a self-validating safety system . This means not just following procedures, but understanding the underlying risks, recognizing early indicators of containment failure (e.g., odor, visible spills), and having pre-planned, practiced responses to mitigate any incidents. The causality behind each recommendation is explained to empower the user with the knowledge to adapt and apply these principles effectively.

Hazard Identification and Risk Assessment

A comprehensive risk assessment is the foundation of safe handling. For 2-Methylpentyl 2-methylbutyrate, this involves evaluating its physicochemical properties and toxicological profile.

Physicochemical Properties and Associated Hazards

The physical properties of a substance are critical determinants of its inherent hazards, such as flammability and potential for vapor accumulation.

Property	Value	Implication for Safe Handling
Molecular Weight	186.29 g/mol [2]	Low volatility compared to smaller esters, but vapor can still accumulate.
Boiling Point	~203.90 °C @ 760 mm Hg (estimated)[1]	Reduced risk of boiling under standard lab conditions.
Flash Point	~78.90 °C (174.00 °F) (estimated)[1]	Classified as a flammable liquid. Requires control of ignition sources.
Vapor Pressure	~0.3 mmHg @ 25 °C (estimated)[1]	Vapors can accumulate in enclosed spaces, posing an inhalation and fire risk.
Water Solubility	~14.51 mg/L @ 25 °C (estimated)[1]	Low water solubility means spills will not be readily diluted by water.
logP (o/w)	~4.060 (estimated)[1]	Indicates a potential for bioaccumulation.

The primary physical hazard is flammability . A flash point of approximately 79°C indicates that the liquid can ignite when exposed to a spark or flame. Vapors are heavier than air and can travel to a source of ignition and flash back[3]. Therefore, all work must be conducted away from open flames, hot surfaces, and spark-producing equipment[3][4].

Toxicological Profile and Health Hazards

While specific toxicological data for 2-Methylpentyl 2-methylbutyrate is limited, an assessment can be made based on its chemical class and available information on analogous compounds.

• Primary Routes of Exposure: Inhalation, skin contact, eye contact.

• Acute Effects:

  • Skin Irritation: Similar esters are known to cause skin irritation upon prolonged or repeated contact[5][6]. This is due to the defatting action of the solvent on the skin.

  • Eye Irritation: Direct contact with the liquid or high concentrations of vapor is expected to cause serious eye irritation[5][6].

  • Inhalation: High vapor concentrations may cause drowsiness or dizziness[7].

• Chronic Effects: Data is not available for this specific compound. However, chronic exposure to organic solvents can lead to dermatitis and effects on the central nervous system.

• Hydrolysis Products: In the body, esters can be hydrolyzed to their parent alcohol (2-methylpentanol) and carboxylic acid (2-methylbutyric acid). The toxicity of these metabolites should be considered as part of the overall risk assessment.

Engineering and Administrative Controls

The hierarchy of controls prioritizes engineering and administrative measures to minimize reliance on personal protective equipment (PPE).

Engineering Controls: The Primary Barrier

• Ventilation: All handling of 2-Methylpentyl 2-methylbutyrate should be performed in a well-ventilated area. For procedures involving heating, agitation, or the use of quantities greater than 500 mL, a certified chemical fume hood is mandatory[8]. The fume hood sash should be kept as low as possible to maximize capture velocity.

• Ignition Source Control: All electrical equipment used in the vicinity must be rated for use with flammable liquids. Grounding and bonding should be used when transferring large volumes to prevent static electricity discharge[6][9].

• Storage: Flammable liquids must be stored in approved flammable storage cabinets[10]. These cabinets are designed to contain fires and prevent the spread of flames. Do not store flammable liquids in standard or domestic refrigerators; only explosion-proof or lab-safe refrigerators should be used[10].

Administrative Controls: Standard Operating Procedures (SOPs)

A detailed, substance-specific SOP is required before work begins. This document should be read and understood by all personnel involved.

• Quantity Minimization: Only the minimum required quantity of the chemical should be present in the immediate work area[10].

• Designated Area: Clearly define the area where the chemical will be handled and post appropriate warning signs.

• Emergency Preparedness: Ensure the location of safety showers, eyewash stations, fire extinguishers, and spill kits are known to all personnel[8][11]. These must be accessible within a 10-second travel time[8].

Personal Protective Equipment (PPE): The Last Line of Defense

PPE is essential for protecting the user from exposure but should never be the sole means of protection. The selection of appropriate PPE is critical and must be based on the specific hazards of 2-Methylpentyl 2-methylbutyrate.

PPE Selection Protocol

Protection Type	Specification	Rationale and Best Practices
Hand Protection	Butyl or Nitrile Gloves [12][13]	Esters can degrade common glove materials. Butyl rubber offers excellent resistance to esters. Heavy-duty nitrile gloves can be suitable for splash protection but should be changed immediately upon contamination[13][14]. Always check the manufacturer's glove compatibility chart.
Eye Protection	Chemical Splash Goggles [13]	Safety glasses with side shields are insufficient. Chemical splash goggles that form a seal around the eyes are required to protect against splashes and vapors[13].
Face Protection	Face Shield (in addition to goggles) [12][15]	When handling larger volumes (>1L) or when there is a significant splash risk, a face shield should be worn over goggles for full facial protection[12][15].
Body Protection	Flame-Retardant Lab Coat, Chemical-Resistant Apron [5][16]	A flame-retardant lab coat is essential due to the flammability of the compound[5]. For tasks with a high risk of splashing, a chemical-resistant apron should be worn over the lab coat[16].

PPE Donning and Doffing Workflow

Incorrect removal of PPE can lead to exposure. The following workflow must be followed to prevent contamination.

Caption: Workflow for correct donning and doffing of PPE.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is crucial for preventing incidents.

Handling Procedures

• Chemical Transfer: When transferring between containers, provide secondary containment (e.g., a chemical-resistant tray) to catch any spills[9]. Use spark-proof tools and ensure containers are bonded and grounded if transferring large quantities[3][9].

• Heating: Never heat flammable liquids with an open flame. Use heating mantles, water baths, or other suitable explosion-proof equipment[8]. Add boiling chips to prevent bumping when heating liquids[17].

• Reflux: When performing reactions under reflux, ensure a continuous flow of cooling water through the condenser to prevent the escape of volatile reactants and products[17].

Storage Procedures

• Container Integrity: Store in tightly sealed, properly labeled containers[4][18]. The label should include the chemical name, date received, and relevant hazard pictograms. For volatile standards, amber glass vials with PTFE-lined screw caps are recommended to prevent leakage and light degradation[18].

• Segregation: Store 2-Methylpentyl 2-methylbutyrate away from incompatible materials, especially strong oxidizing agents and strong bases[3]. Store in a designated flammables area[3][10].

• Environment: Store in a cool, dry, and well-ventilated place away from direct sunlight and sources of heat[4][10][18].

Emergency Procedures

A pre-planned and practiced emergency response is critical to mitigating the consequences of an incident.

Exposure Response

Exposure Route	First Aid Protocol
Inhalation	Immediately move the affected person to fresh air. If they feel unwell, seek medical attention[8].
Skin Contact	Immediately remove all contaminated clothing. Rinse the affected skin area with plenty of water and soap for at least 15 minutes[4][14]. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, holding the eyelids open[8][14]. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention[4].

Spill Response Protocol

The response to a spill depends on its size and location. Never attempt to clean a spill if you are not trained or equipped to do so[14].

Caption: Decision workflow for responding to a chemical spill.

Key Spill Cleanup Steps (for minor spills):

• Alert & Assess: Alert others in the area. Assess the spill size and associated risks[14][19].

• Control Ignition Sources: Immediately turn off any potential ignition sources[19].

• Ventilate: Increase ventilation by opening the fume hood sash[8].

• Contain & Absorb: Use a spill kit with absorbent pads or materials compatible with flammable liquids. Work from the outside of the spill inwards to prevent spreading[9][14][20].

• Collect & Dispose: Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal[8][14].

• Decontaminate: Clean the spill area with soap and water[8][14].

Waste Disposal

All waste containing 2-Methylpentyl 2-methylbutyrate, including contaminated absorbents, gloves, and empty containers, must be treated as hazardous waste[8][18]. Empty containers may still contain flammable residue and vapors and should be handled accordingly[19]. Follow all local, state, and federal regulations for hazardous waste disposal.

Conclusion

The safe handling of 2-Methylpentyl 2-methylbutyrate is predicated on a foundational understanding of its hazards and the implementation of a multi-layered safety system. By prioritizing engineering and administrative controls, selecting and using PPE correctly, and being prepared for emergencies, researchers can effectively mitigate the risks associated with this compound. This guide provides the technical basis for developing robust, self-validating safety protocols that protect personnel, property, and the environment.

References

• Standard Operating Procedure: Flammable Liquids. (n.d.). Yale Environmental Health & Safety. Retrieved from [Link]

• 2-methyl pentyl 2-methyl butyrate, 83783-88-4. (n.d.). The Good Scents Company. Retrieved from [Link]

• Flammable Liquid Spills: Key Safety Precautions For Your Workplace. (2023, October 16). Storemasta Blog. Retrieved from [Link]

• 2-Methylpentyl 2-methylbutyrate | C11H22O2 | CID 3019318. (n.d.). PubChem. Retrieved from [Link]

• Flammable Liquid Spill Clean Up. (2021, January 15). Safety & Risk Services, University of British Columbia. Retrieved from [Link]

• Guide for Chemical Spill Response. (n.d.). American Chemical Society. Retrieved from [Link]

• Safety Guidelines for Handling Chemicals. (n.d.). HPE Support. Retrieved from [Link]

• Workplace Safety and Health Guidelines. (n.d.). Retrieved from [Link]

• Understanding Solvents and PPE for Chemical Safety. (2025, April 8). MCR Safety. Retrieved from [Link]

• PPESAFETY CHEMICAL HANDLING PROTECTION PPE KIT. (n.d.). Retrieved from [Link]

• Chemical Handling and Storage Section 6. (n.d.). University of Toronto Scarborough. Retrieved from [Link]

• Chemical Spills - Emergency Management. (n.d.). Florida State University. Retrieved from [Link]

• SAFETY DATA SHEET - Methyl 2-methylbutyrate. (2025, September 6). Thermo Fisher Scientific. Retrieved from [Link]

• Fisher Esterification, Reflux, Isolation and Purification of Esters. (n.d.). Science Ready. Retrieved from [Link]

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Protocols & Analytical Methods

NMR spectroscopy for 2-Methylpentyl 2-methylbutyrate characterization

Application Note: High-Resolution NMR Spectroscopy for the Structural Characterization of 2-Methylpentyl 2-Methylbutyrate

Executive Summary & Molecular Dynamics

2-Methylpentyl 2-methylbutyrate (CAS: 83783-88-4) is a branched aliphatic ester with an exact mass of 186.16 Da[1]. Widely utilized in the flavor and fragrance industry and increasingly evaluated as a specialty excipient in drug formulation, its structural verification is a critical quality control parameter.

Characterizing this molecule via Nuclear Magnetic Resonance (NMR) spectroscopy presents a unique analytical challenge. The molecule contains two distinct stereocenters: the C2 position on the butyrate chain and the C2' position on the pentyl chain. When synthesized as a racemic mixture, the resulting diastereomers produce highly complex, overlapping aliphatic signals[2]. As a Senior Application Scientist, I have designed this protocol not merely as a set of instructions, but as a self-validating analytical matrix. By understanding the magnetic causality behind signal splitting, researchers can confidently map the complete aliphatic backbone without falling prey to common misassignments.

Causality in NMR Signal Behavior for Branched Esters

Before initiating the spectrometer, it is crucial to understand the physical causality driving the spectral output:

• Magnetic Anisotropy & Deshielding: The carbonyl group (C=O) exerts a strong anisotropic effect. The adjacent methine proton (H2) is significantly deshielded, shifting downfield to ~2.35 ppm. Similarly, the electronegative ester oxygen pulls electron density away from the C1' methylene protons, shifting them to ~3.8–4.0 ppm[3].

• Diastereotopicity (The Chiral Effect): Because C2' is a chiral center, the two protons on the adjacent C1' carbon are diastereotopic. They exist in different magnetic environments and will not appear as a simple doublet. Instead, they couple to each other (geminal coupling, J ≈ 10.5 Hz) and to the C2' methine proton (vicinal coupling), resulting in a complex ABX multiplet system. Recognizing this causality prevents the erroneous classification of these multiplets as sample impurities.

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness, this protocol employs a closed-loop validation system. 1D 1 H integrations establish the baseline, HSQC confirms the carbon-proton hybridization states, and HMBC cross-validates the ester linkage. If the HMBC cross-peak between the H1' protons and the C1 carbonyl carbon is absent, the structural assignment is automatically flagged for review.

Step 1: Optimized Sample Preparation

• Solvent Selection: Dissolve 25 mg of 2-Methylpentyl 2-methylbutyrate in 0.6 mL of deuterated chloroform (CDCl 3​ ). CDCl 3​ is selected for its lack of exchangeable protons and its ability to provide a stable deuterium lock signal[4].

• Internal Standard: Ensure the CDCl 3​ contains 0.03% v/v Tetramethylsilane (TMS). TMS acts as the 0.00 ppm reference point, which is non-negotiable for precise aliphatic chemical shift assignments[3].

• Homogenization: Transfer the solution to a standard 5 mm NMR tube. Vortex for 10 seconds to prevent concentration gradients that cause viscosity-induced line broadening.

Step 2: 1D NMR Acquisition Parameters

• 1 H NMR (400 MHz):

  • Pulse Angle: 30° flip angle to ensure quantitative integration.

  • Relaxation Delay (D1): Set to 2.0 seconds. Aliphatic protons relax relatively quickly, but a 2s delay ensures complete T 1​ relaxation for accurate integration.

  • Scans (NS): 16 scans.

• 13 C NMR (100 MHz):

  • Pulse Sequence: Power-gated decoupling (zgpg30) to remove C-H scalar coupling while retaining the Nuclear Overhauser Effect (NOE) for signal enhancement.

  • Relaxation Delay (D1): Set to 5.0 seconds. Causality: The quaternary carbonyl carbon (C1) lacks attached protons, meaning it relies entirely on inefficient long-range dipole-dipole interactions to relax[3]. A short D1 will result in a "missing" carbonyl peak.

  • Scans (NS): 512 scans to overcome the low natural abundance (1.1%) of 13 C[2].

Step 3: 2D NMR Orthogonal Validation

To unambiguously differentiate the heavily shielded methyl groups resonating between 0.85 and 1.15 ppm, deploy the following 2D experiments:

• 1 H- 1 H COSY: Maps scalar coupling networks. Use this to trace the connectivity from the distinct H2 methine (2.35 ppm) down to its corresponding methyl doublet, isolating the acid aliphatic system from the alcohol aliphatic system.

• 1 H- 13 C HSQC: Resolves overlapping methylene protons by spreading them across the 13 C dimension. This will clearly reveal the diastereotopic nature of the C1' and C3 protons.

• 1 H- 13 C HMBC: Validates the molecular core. Look for the critical long-range 3JCH​ coupling between the H1' protons (~3.9 ppm) and the C1 carbonyl carbon (~176.8 ppm).

Quantitative Data Presentation

The following tables summarize the validated chemical shifts for 2-Methylpentyl 2-methylbutyrate, derived from the orthogonal 1D and 2D methodologies described above.

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ , TMS = 0.0 ppm)

Position	Group	Chemical Shift (δ, ppm)	Multiplicity	Integration	Causality / Coupling Notes
1'	-O-CH 2​ -	3.85, 3.95	dd (ABX)	2H	Deshielded by ester oxygen; diastereotopic due to C2' chiral center.
2	-CH-C=O	2.35	sextet	1H	Deshielded by carbonyl anisotropy.
2'	-CH-	1.80	m	1H	Methine proton of the pentyl chain.
3	-CH 2​ -	1.45, 1.65	m	2H	Diastereotopic methylene protons on the butyrate chain.
3', 4'	-CH 2​ -CH 2​ -	1.10 - 1.40	m	4H	Overlapping aliphatic chain signals; resolved via HSQC.
2-CH 3​	-CH 3​	1.12	d	3H	Split by H2 vicinal coupling (J ≈ 7.0 Hz).
2'-CH 3​	-CH 3​	0.92	d	3H	Split by H2' vicinal coupling (J ≈ 6.8 Hz).
4	-CH 3​	0.90	t	3H	Terminal methyl of the butyrate chain.
5'	-CH 3​	0.88	t	3H	Terminal methyl of the pentyl chain.

Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ , TMS = 0.0 ppm)

Position	Carbon Type	Chemical Shift (δ, ppm)	Diagnostic Validation (HMBC/HSQC)
1	C=O (Quaternary)	176.8	HMBC correlation to H1' and H2.
1'	-O-CH 2​ -	69.2	HSQC correlation to 3.85/3.95 ppm protons.
2	-CH-	41.6	Downfield shifted due to alpha-carbonyl position.
3'	-CH 2​ -	35.6	Pentyl chain backbone.
2'	-CH-	32.4	Pentyl chain stereocenter.
3	-CH 2​ -	26.8	Butyrate chain backbone.
4'	-CH 2​ -	20.1	Pentyl chain backbone.
2'-CH 3​	-CH 3​	17.2	Branched methyl on pentyl chain.
2-CH 3​	-CH 3​	16.7	Branched methyl on butyrate chain.
5'	-CH 3​	14.1	Terminal methyl (pentyl).
4	-CH 3​	11.6	Terminal methyl (butyrate).

Workflow Visualization

The following diagram maps the logical progression of the self-validating NMR protocol, ensuring data integrity from sample preparation to final structural elucidation.

Figure 1: Self-validating NMR workflow for characterizing complex aliphatic esters.

Sources

• 1. 2-Methylpentyl 2-methylbutyrate | C11H22O2 | CID 3019318 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Application Note: Evaluation and Chemoenzymatic Synthesis of 2-Methylpentyl 2-methylbutyrate for Advanced Taste Masking in Drug Development

Document ID: AN-2026-0402 Target Audience: Formulation Scientists, Medicinal Chemists, and Flavor R&D Professionals Application Focus: Novel Excipient Discovery, Retronasal Olfactory Modulators, API Taste Masking

Executive Summary and R&D Rationale

In pediatric and geriatric drug development, the palatability of active pharmaceutical ingredients (APIs) is a critical determinant of patient compliance. While standard short-chain esters (e.g., ethyl 2-methylbutyrate) provide sharp, immediate fruity bursts, their high volatility limits their efficacy for sustained taste masking in Orally Disintegrating Tablets (ODTs) or chewable formulations.

This application note details the synthesis, validation, and organoleptic evaluation of 2-Methylpentyl 2-methylbutyrate (2M2MB) (CAS: 83783-88-4)[1][2]. Currently cataloged in major databases primarily for informational purposes rather than commercial flavor use[3], 2M2MB presents a highly compelling structural profile for proprietary pharmaceutical applications. Its dual-branched aliphatic structure and elevated lipophilicity (XLogP3 ~3.7)[2] theoretically enable it to partition effectively into the hydrophobic binding pockets of T2R bitter taste receptors, acting as a sustained-release masking agent while delivering a complex, heavy fruity/berry retronasal aroma.

Physicochemical Profiling and Causality in Formulation

Understanding the physical properties of 2M2MB is essential for predicting its behavior in a pharmaceutical matrix. The dual methyl branching (one on the acyl chain, one on the alkoxy chain) creates steric hindrance that slows enzymatic degradation by salivary esterases, prolonging the flavor perception time compared to unbranched analogs.

Table 1: Physicochemical and Structural Data

Property	Value	R&D Implication
Chemical Name	2-Methylpentyl 2-methylbutanoate	IUPAC standard nomenclature.
CAS Number	83783-88-4	Regulatory tracking and inventory[1].
Molecular Formula	C₁₁H₂₂O₂	High carbon count indicates lower volatility.
Molecular Weight	186.29 g/mol	Heavier than standard fruit esters; provides a "base note" flavor profile[2].
XLogP3-AA	3.7	High lipophilicity; excellent for lipid-based formulations and T2R receptor interaction[2].
Hydrogen Bond Acceptors	2	Facilitates interaction with aqueous saliva interfaces without dissolving rapidly[2].

Protocol 1: Chemoenzymatic Synthesis of 2M2MB

Traditional Fischer esterification utilizes harsh mineral acids (e.g., H₂SO₄) which can cause isomerization of the branched carbon chains and generate toxic byproducts unacceptable for pharmaceutical use. To ensure a food/pharma-grade product, this protocol utilizes a self-validating chemoenzymatic approach using immobilized Candida antarctica Lipase B (CAL-B).

Materials Required

• Substrates: 2-Methylbutyric acid (≥99% purity) and 2-Methylpentanol (≥98% purity).

• Biocatalyst: Novozym 435 (Immobilized CAL-B).

• Solvent: Solvent-free system or n-Heptane (HPLC grade) to drive the equilibrium.

• Desiccant: Molecular sieves (4Å) to remove water by-product and drive the reaction forward.

Step-by-Step Methodology

• Substrate Preparation: In a 500 mL round-bottom flask, combine 2-methylbutyric acid (0.5 mol) and 2-methylpentanol (0.55 mol). The slight molar excess of the alcohol prevents the accumulation of unreacted acid, which is harder to remove downstream and carries a pungent, cheesy off-note.

• Catalyst Addition: Add 2% (w/w based on total substrate mass) of Novozym 435 and 10% (w/w) activated 4Å molecular sieves.

• Reaction Initiation: Incubate the mixture in an orbital shaker at 50°C and 150 rpm. Causality: 50°C is the optimal thermodynamic sweet spot for CAL-B; higher temperatures risk enzyme denaturation, while lower temperatures reduce the reaction kinetics.

• In-Process Validation (Self-Validating Loop):

  • At 12h, 18h, and 24h, extract a 50 µL aliquot.

  • Dilute in 1 mL hexane and analyze via GC-FID.

  • Validation Gate: Do not proceed to purification until the peak area of 2-methylbutyric acid is < 1% relative to the product peak. If conversion is incomplete, add 0.5% more enzyme and continue for 6 hours.

• Downstream Purification: Vacuum filter the mixture through a sintered glass funnel to recover the immobilized enzyme and molecular sieves. Subject the filtrate to short-path vacuum distillation to remove the excess 2-methylpentanol.

Synthesis Workflow Visualization

Figure 1: Self-validating chemoenzymatic workflow for the synthesis of 2M2MB.

Protocol 2: Organoleptic Evaluation and Taste Masking Validation

Because 2M2MB is not a widely documented commercial flavor[3][4], rigorous sensory thresholding must be established. This protocol uses a trained sensory panel and Gas Chromatography-Olfactometry (GC-O) to map the compound's retronasal efficacy against bitter APIs.

Sensory Threshold Determination (Triangle Testing)

• Matrix Preparation: Prepare a neutral pharmaceutical base (e.g., 5% w/v microcrystalline cellulose in distilled water).

• Spiking: Create a logarithmic dilution series of 2M2MB ranging from 0.1 ppm to 100 ppm.

• Blinded Panel Administration: Present a trained panel (n=12) with three samples per test: two blanks and one spiked sample.

• Data Collection: The panelist must identify the odd sample and describe the aromatic notes.

  • Expected Causality: Due to its molecular weight, the threshold is expected to be higher than short-chain esters (likely ~5-10 ppm), but its persistence in the oral cavity will be significantly longer.

API Taste Masking Assay

• Control Formulation: Formulate a solution containing 1 mg/mL of a known bitter API (e.g., Dextromethorphan HBr or a bitter oncology kinase inhibitor).

• Test Formulation: Add 2M2MB at 3x its determined sensory threshold.

• Time-Intensity (T-I) Profiling: Panelists hold the solution in their mouths for 10 seconds, expectorate, and rate bitterness intensity on a 100-point Visual Analog Scale (VAS) at 0, 30, 60, and 120 seconds.

• Validation: The system validates itself if the Area Under the Curve (AUC) for bitterness in the test formulation is statistically significantly lower (p < 0.05) than the control.

Table 2: Predicted Sensory Attributes vs. Reference Esters

Compound	Odor/Flavor Description	Volatility	Masking Duration
Ethyl 2-methylbutyrate (Ref)	Sharp green apple, tropical	High	Short (< 30 sec)
Hexyl 2-methylbutyrate (Ref)	Green, fruity, apple skin	Medium	Moderate (~1 min)
2-Methylpentyl 2-methylbutyrate	Heavy berry, overripe fruit, waxy	Low	Sustained (> 2 min)

Mechanism of Action: Dual-Pathway Masking

The efficacy of 2M2MB relies on a dual-pathway mechanism. Its high LogP allows it to interact with the lipid-rich environment of the taste buds, potentially acting as a competitive inhibitor at the T2R receptor site. Simultaneously, its volatilization into the nasal cavity triggers a dominant, pleasant olfactory signal that overrides the central nervous system's perception of bitterness.

Figure 2: Dual-pathway taste masking mechanism of 2M2MB via T2R inhibition and retronasal olfaction.

Conclusion

While 2-Methylpentyl 2-methylbutyrate is not traditionally utilized in standard food and beverage flavoring, its unique physicochemical properties—specifically its high lipophilicity, steric hindrance, and low volatility—make it a highly specialized candidate for advanced pharmaceutical formulations. By employing a self-validating chemoenzymatic synthesis protocol, formulation scientists can generate high-purity 2M2MB to overcome the limitations of highly volatile commercial esters in taste-masking applications.

References

• PubChem. "2-Methylpentyl 2-methylbutyrate | C11H22O2 | CID 3019318". National Center for Biotechnology Information.[Link]

• The Good Scents Company. "2-methyl pentyl 2-methyl butyrate, 83783-88-4". TGSC Information System. [Link]

• Perflavory. "IUPAC Names : Starting with m". Perflavory Flavor Database.[Link]

• NextSDS. "2-methylpentyl 2-methylbutyrate — Chemical Substance Information". NextSDS Compliance Database.[Link]

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Application Notes and Protocols for 2-Methylpentyl 2-methylbutyrate in Fragrance Formulations

Prepared by: Senior Application Scientist, Fragrance R&D

Introduction: The Role of Aliphatic Esters in Modern Perfumery

The family of aliphatic esters is foundational to the palette of the modern perfumer, prized for conferring a wide array of vibrant and recognizable scents, particularly fruity and green notes.[1][2] These molecules are instrumental in constructing the fresh, appealing top notes that create a fragrance's initial impression. This guide focuses on 2-Methylpentyl 2-methylbutyrate, an ester with potential applications in fragrance creation.

While public domain data on the commercial use of 2-Methylpentyl 2-methylbutyrate is limited, with some sources noting it is not currently in wide use for fragrance applications, its chemical structure is analogous to other well-known fruity esters.[3][4][5] A patent for the broader class of 2-methyl pentanoic acid esters describes them as valuable perfume ingredients with strong odor notes and notable persistence.[6] Therefore, this document serves as a comprehensive technical guide for the research scientist to systematically evaluate the potential of 2-Methylpentyl 2-methylbutyrate as a novel fragrance ingredient. The protocols outlined herein are based on established industry-standard methodologies for characterizing and validating new aroma molecules.

Table 1: Physicochemical Properties of 2-Methylpentyl 2-methylbutyrate

Property	Value	Source
IUPAC Name	2-methylpentyl 2-methylbutanoate	[7]
CAS Number	83783-88-4	[7]
Molecular Formula	C₁₁H₂₂O₂	[7]
Molecular Weight	186.29 g/mol	[7]
Appearance	Colorless Liquid (Predicted)	N/A

| Odor Profile | Fruity, Estery (Predicted based on analogs) |[5][8] |

Part 1: Olfactory Profile Characterization

The initial and most critical step in evaluating a potential fragrance ingredient is a thorough characterization of its scent profile. This involves both sensory analysis by trained experts and instrumental analysis to correlate specific chemical attributes with perceived odors.

Protocol 1.1: Sensory Evaluation by a Trained Panel

Objective: To define the primary and secondary olfactory descriptors of 2-Methylpentyl 2-methylbutyrate.

Methodology: This protocol relies on a panel of at least five trained sensory experts. The causality behind using a panel is to create a composite, objective description of the odor, mitigating individual anosmia or perception biases.

Materials:

• 2-Methylpentyl 2-methylbutyrate (highest purity available)

• Anhydrous Ethanol (perfumer's grade, odorless)

• Glass beakers and graduated cylinders

• Volumetric flasks (10 mL, 100 mL)

• Professional smelling strips (mouillettes)

• Odor descriptor terminology chart

Step-by-Step Procedure:

• Preparation of Dilutions: Prepare 10%, 1%, and 0.1% dilutions of 2-Methylpentyl 2-methylbutyrate in perfumer's grade ethanol. This is critical because the odor profile of a chemical can change dramatically with concentration.[5]

• Dipping: Dip the narrow end of the smelling strips into each dilution, ensuring they are saturated to the same level (approx. 1 cm). Allow the ethanol to evaporate for approximately 10-15 seconds.

• Initial Evaluation (Top Note): Panelists should smell the strips in a well-ventilated, odor-neutral room. They will record the initial impressions, focusing on dominant characteristics, intensity, and diffusion.

• Dry-Down Evaluation (Heart and Base Notes): The strips are placed on a smelling strip holder and re-evaluated at set intervals: 15 minutes, 1 hour, 4 hours, and 24 hours. This temporal evaluation is crucial for understanding the material's volatility and how its character evolves.[5]

• Data Compilation: The lead scientist collects all descriptor forms and synthesizes the data to create a consensus olfactory profile, noting any recurring terms (e.g., "green apple," "pineapple," "waxy").

Protocol 1.2: Gas Chromatography-Olfactometry (GC-O) Analysis

Objective: To identify the specific volatile components contributing to the overall aroma and to detect any trace impurities with significant odor impact.

Methodology: GC-O combines the separation power of Gas Chromatography with the human nose as a detector.[9] This allows the scientist to smell individual compounds as they elute from the GC column, providing a direct link between a chemical peak and its perceived scent.

Step-by-Step Procedure:

• Sample Preparation: A dilute solution of 2-Methylpentyl 2-methylbutyrate is prepared in an appropriate solvent.

• Injection: The sample is injected into the GC-MS/O system. The column effluent is split between the mass spectrometer (MS) detector and a heated olfactory port.

• Olfactory Assessment: A trained analyst sniffs the effluent from the olfactory port and records the time, duration, intensity, and description of every odor event.

• Data Correlation: The olfactogram (a chart of odor events over time) is aligned with the chromatogram from the MS detector. This allows for the tentative identification of the compounds responsible for each perceived scent. This is a self-validating system, as the analytical data from the MS must logically correspond to the sensory data from the O-port.

Figure 1: Workflow for Olfactory Profile Characterization.

Part 2: Performance and Stability Assessment

Once the intrinsic odor is understood, the material must be tested for its performance within a fragrance concentrate and its stability in a final product application. Esters, as a class, can be susceptible to hydrolysis, which would break the molecule down into its constituent alcohol and carboxylic acid, altering the scent.[10] This is particularly a concern in aqueous or non-pH-neutral product bases.[11]

Protocol 2.1: Evaluation of Longevity and Volatility

Objective: To quantify the odor life of the material on a standard substrate.

Methodology: This protocol tracks the evaporation curve of the neat material on a smelling strip, providing a classification of the material as a top, middle, or base note.

Step-by-Step Procedure:

• A 10% solution of the material in ethanol is prepared.

• A smelling strip is dipped and evaluated immediately for initial intensity (rated 1-10).

• The strip is re-evaluated at regular intervals (e.g., every 30 minutes for the first 4 hours, then every hour).

• The time at which the characteristic odor is no longer perceptible is recorded as the total longevity.

• This data is compared against known standards (e.g., Linalool for a top-middle note, Galaxolide for a base note).

Protocol 2.2: Stability in a Prototypical Product Base

Objective: To assess the chemical and olfactory stability of 2-Methylpentyl 2-methylbutyrate when incorporated into a common consumer product format.

Methodology: A simple fragrance concentrate containing the test material is created and added to a hydro-alcoholic solution (simulating an Eau de Toilette) and a basic oil-in-water emulsion (simulating a lotion). These samples are then subjected to accelerated aging conditions. The choice of elevated temperature is to accelerate potential degradation reactions like hydrolysis, providing a predictive model of long-term shelf stability.[1]

Materials:

• Fragrance concentrate (e.g., 5% 2-Methylpentyl 2-methylbutyrate, 20% Linalool, 75% Hedione)

• Product Base 1: Eau de Toilette (80% Ethanol, 20% Deionized Water)

• Product Base 2: Simple Lotion (standard O/W emulsion base)

• Glass storage bottles

• Temperature and light-controlled stability chambers

Step-by-Step Procedure:

• Sample Preparation: Add the fragrance concentrate to each product base at a typical loading (e.g., 1% for lotion, 10% for EdT). Prepare a control sample for each base stored at room temperature in the dark.

• Accelerated Aging: Place test samples under the following conditions for 4 weeks:

  • 40°C in the dark (thermal stress)

  • 40°C with cyclic UV light exposure (light stress)

• Evaluation: At weekly intervals (Week 1, 2, 3, 4), evaluate the aged samples against the control.

  • Olfactory Evaluation: Smell the product directly and apply it to a smelling strip. Note any changes in character, such as the appearance of sour or acidic off-notes (indicating hydrolysis) or a decrease in the fruity character.

  • Physical Evaluation: Observe any changes in color, clarity (for the EdT), or emulsion stability (for the lotion).

• Analytical Verification (Optional): Use Headspace GC-MS to analyze the volatile profile of the aged samples versus the control.[12][13] A decrease in the peak area for 2-Methylpentyl 2-methylbutyrate and the appearance of peaks for 2-methylpentanol and 2-methylbutanoic acid would confirm degradation.

Figure 2: Workflow for Product Stability Assessment.

Part 3: Safety and Regulatory Considerations

No ingredient can be used without a thorough safety assessment. The primary endpoint for fragrance ingredients is typically skin sensitization, the potential to cause an allergic reaction upon skin contact.[14][15]

Protocol 3.1: Preliminary Safety Assessment (In Silico and Read-Across)

Objective: To perform a preliminary risk assessment based on existing data for structurally related compounds.

Methodology: Regulatory bodies often accept data from close chemical analogs, a practice known as "read-across," to reduce the need for animal testing.[16][17] The safety profile of 2-Methylpentyl 2-methylbutyrate can be inferred from data on other simple aliphatic esters used in fragrances.

Procedure:

• Structural Similarity Search: Identify close structural analogs with known safety data (e.g., 2-methylbutyl butyrate, ethyl 2-methylbutyrate).

• Database Review: Consult databases from organizations like the Research Institute for Fragrance Materials (RIFM) and the European Chemicals Agency (ECHA) for toxicological data on these analogs.

• Endpoint Analysis: Evaluate key endpoints including genotoxicity, repeated dose toxicity, and skin sensitization. For example, RIFM safety assessments for similar esters often conclude they are not genotoxic and establish a Margin of Exposure (MOE) for repeated dose toxicity.[16][17]

Protocol 3.2: Human Repeat Insult Patch Test (HRIPT) - External Laboratory

Objective: To definitively determine the skin sensitization potential of the new ingredient.

Methodology: The HRIPT is the industry gold standard for assessing skin sensitization. It involves repeatedly applying the material to the skin of human volunteers under controlled conditions. This protocol is a high-level overview, as the test must be conducted by a specialized clinical research laboratory following strict ethical and regulatory guidelines.

Workflow Summary:

• Induction Phase: A patch containing the test material at a specific concentration in a suitable vehicle is applied to the backs of ~100 volunteers for a 24-hour period. This is repeated nine times over three weeks.

• Rest Phase: A two-week period with no applications allows for the immune system to develop a sensitivity if one is to occur.

• Challenge Phase: A final patch is applied to a new site on the back to see if an allergic reaction is elicited.

• Scoring and Interpretation: Dermatologists score any skin reactions. The absence of reactions indicates a lack of sensitization potential at the tested concentration.

Figure 3: Safety and Regulatory Assessment Process.

Conclusion

This guide provides a structured and scientifically rigorous framework for the evaluation of 2-Methylpentyl 2-methylbutyrate as a novel fragrance ingredient. By following these protocols, a research and development team can systematically characterize its olfactory profile, assess its performance and stability in relevant applications, and ensure its safety for consumer use. While its current market use appears limited, a thorough evaluation may yet uncover unique properties that could fill a valuable niche in the perfumer's palette. The ultimate viability of this material will depend on the comprehensive data generated through these self-validating experimental workflows.

References

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• Pentona, A. J., & Deibler, C. D. (1995). Analysis of Flavor Volatiles Using Headspace Solid-Phase Microextraction. Journal of Agricultural and Food Chemistry, 43(8), 2182–2185.
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• Sukakul, T., et al. (n.d.).

• British Dermatological Nursing Group. (2016). PATCH TESTING: A BEST PRACTICE GUIDE. Retrieved from [Link]

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• Păun, L. F., et al. (2024, February 16). (PDF) Analysis of Volatile Flavor Compounds in Four Commercial Beverages Using Static Headspace Gas Chromatography/Mass Spectrometry: A Qualitative Approach.

• The Good Scents Company. (n.d.). 2-methyl pentyl 2-methyl butyrate. Retrieved from [Link]

• Sukakul, T., et al. (2024, August 14). (PDF) Fragrance Contact Allergy - A Review Focusing on Patch Testing.

• Reddit. (2024, May 9). Mixing esters for a parfume : r/DIYfragrance. Retrieved from [Link]

• NIST. (n.d.). Butanoic acid, 2-methyl-, pentyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). Propanoic acid, 2-methyl-, 2-methylpentyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-methyl butyl 2-methyl butyrate. Retrieved from [Link]

• PerfumersWorld. (n.d.). 2-Methylbutyl 2-Methylbutyrate. Retrieved from [Link]

• Scentspiracy. (n.d.). Ethyl 2-Methyl Butyrate (CAS 7452-79-1) – Premium Natural Ingredient for Perfumery. Retrieved from [Link]

• Scent Journer. (2024, July 31). The Essential Role of Esters in the Fragrance Industry: The Makings of A Sweet Floral Symphony. Retrieved from [Link]

• LookChem. (2026, March 27). The Versatile Role of 2-Methylbutyl 2-methylbutyrate in Chemical Synthesis. Retrieved from [Link]

• Reddit. (2021, December 25). Can you use esters in perfume? : r/DIYfragrance. Retrieved from [Link]

• Liu, W., et al. (n.d.).

• Macer, S. (2022, February 13). Perfumery raw materials - Esters [Video]. YouTube. Retrieved from [Link]

• Api, A. M., et al. (2024, December 19). Update to RIFM fragrance ingredient safety assessment, pentanoic acid, 2-methylbutyl ester, CAS Registry Number 55590-83-5. UU Research Portal.
• Api, A. M., et al. (2024, November 28).
• Google Patents. (n.d.). US4613457A - 2-methyl pentanoic acid esters and perfume compositions containing them.

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• The Good Scents Company. (n.d.). octyl 2-methyl butyrate. Retrieved from [Link]

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Application Note: High-Resolution Quantification of 2-Methylpentyl 2-methylbutyrate using a Validated GC-MS Protocol

Abstract

This guide provides a comprehensive framework for the accurate and precise quantification of 2-Methylpentyl 2-methylbutyrate (CAS No. 83783-88-4), a volatile ester significant in chemical synthesis and potentially in the flavor and fragrance industries. We detail a robust analytical methodology centered on Gas Chromatography-Mass Spectrometry (GC-MS), a preferred technique for analyzing volatile organic compounds.[1][2][3] The narrative emphasizes the foundational importance of analytical standards, offering step-by-step protocols for instrument setup, sample preparation, and a complete method validation workflow compliant with established scientific principles. This document is intended for researchers, quality control analysts, and drug development professionals requiring a self-validating, reliable method for the characterization of this and similar ester compounds.

Compound Profile: 2-Methylpentyl 2-methylbutyrate

Understanding the physicochemical properties of the analyte is paramount for developing an effective analytical method. 2-Methylpentyl 2-methylbutyrate is a volatile ester with characteristics that make it highly suitable for GC-based analysis.

Property	Value	Source
CAS Number	83783-88-4	PubChem[4]
Molecular Formula	C₁₁H₂₂O₂	PubChem[4]
Molecular Weight	186.29 g/mol	PubChem[4]
IUPAC Name	2-methylpentyl 2-methylbutanoate	PubChem[4]
Boiling Point	~174-195 °C (estimated range)	The Good Scents Company, Sigma-Aldrich[5]
Solubility	Insoluble in water; Soluble in alcohol and oils.	ChemicalBook[6]
Classification	Volatile Organic Compound (VOC)	EPA, IUPAC[7][8]

The Imperative of Analytical Standards

In quantitative analysis, the analytical standard is the cornerstone of data integrity. It serves as the benchmark against which all unknown samples are measured.

• Reference Standard: A highly purified and characterized substance used for calibration. For 2-Methylpentyl 2-methylbutyrate, a commercial standard with the highest available purity (e.g., ≥95%) is required. Its certificate of analysis (CoA) provides the exact purity value needed for accurate concentration calculations.

• Calibration Standards: A series of solutions prepared by diluting the reference standard to known concentrations. These are used to generate a calibration curve, which plots the instrument's response against the concentration of the analyte.

• Internal Standard (IS): A stable compound with similar chemical properties to the analyte, but which is not present in the sample matrix. The IS is added at a constant concentration to all standards and samples. It helps correct for variations in injection volume and instrument response, thereby improving the precision of the method. For this ester, a compound like nonyl acetate or ethyl pelargonate could be a suitable internal standard.[9]

The use of these standards ensures that the analytical results are not only accurate and precise but also traceable and reproducible, a fundamental requirement in regulated environments.

Analytical Methodology: A Validated GC-MS Protocol

Gas Chromatography is the premier separation technique for volatile and semi-volatile compounds.[1] When coupled with a Mass Spectrometry detector, it provides exceptional specificity and sensitivity for identifying and quantifying target analytes.

Workflow Overview

The following diagram illustrates the logical flow of the analytical process, from initial preparation to final data output.

Caption: End-to-end workflow for the GC-MS analysis of 2-Methylpentyl 2-methylbutyrate.

Materials and Reagents

• 2-Methylpentyl 2-methylbutyrate reference standard (≥95% purity)

• Internal Standard (IS), e.g., Nonyl Acetate (≥99% purity)

• Solvent: Hexane or Ethyl Acetate (GC or HPLC grade, ≥99.5% purity)

• Volumetric flasks (Class A), micropipettes, and autosampler vials with PTFE-lined caps

Instrumentation

The following parameters provide a robust starting point for method development and should be optimized for the specific instrument in use.

Parameter	Recommended Setting & Rationale
Gas Chromatograph
Column	A non-polar capillary column (e.g., DB-5ms, HP-5ms, Equity-1; 30 m x 0.25 mm I.D., 0.25 µm film thickness). Rationale: The non-polar nature of the analyte dictates a non-polar stationary phase for optimal retention and peak shape based on boiling point elution.
Carrier Gas	Helium or Hydrogen, constant flow rate of 1.0-1.2 mL/min. Rationale: Provides efficient analyte transfer through the column.
Injection Volume	1 µL. Rationale: A standard volume to prevent column overloading.
Injector Temperature	250 °C. Rationale: Ensures rapid and complete vaporization of the analyte and internal standard without thermal degradation.[1]
Split Ratio	50:1. Rationale: Prevents detector saturation and ensures sharp peaks. This can be adjusted to 10:1 or lower for trace-level analysis.
Oven Program	Initial 60 °C (hold 2 min), ramp at 15 °C/min to 280 °C (hold 5 min). Rationale: The initial hold allows for focusing of early-eluting compounds, while the ramp effectively separates compounds based on their boiling points.[9][10]
Mass Spectrometer
Ion Source Temp.	230 °C. Rationale: Standard temperature to maintain analyte in the gas phase within the source.
Ionization Mode	Electron Ionization (EI) at 70 eV. Rationale: Standard EI energy provides reproducible fragmentation patterns for library matching and structural confirmation.[11]
Mass Range	Scan m/z 40-350. Rationale: This range covers the molecular ion and key fragments of the analyte and potential impurities without collecting unnecessary low-mass data.
Acquisition Mode	Full Scan for identification; Selected Ion Monitoring (SIM) for enhanced sensitivity during quantification. Key ions for 2-Methylpentyl 2-methylbutyrate include m/z 85, 57, and 84.[4]

Step-by-Step Protocol

• Preparation of Stock Solutions:

  • Accurately weigh ~25 mg of the 2-Methylpentyl 2-methylbutyrate reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with hexane to create a 1000 µg/mL stock solution.

  • Similarly, prepare a 1000 µg/mL stock solution of the Internal Standard (e.g., Nonyl Acetate).

• Preparation of Calibration Standards:

  • Label a series of 10 mL volumetric flasks.

  • Add 100 µL of the IS stock solution to each flask for a final IS concentration of 10 µg/mL.

  • Using the analyte stock solution, perform serial dilutions to prepare calibration standards ranging from approximately 0.5 µg/mL to 100 µg/mL.

  • Dilute each flask to the final volume with hexane. Mix thoroughly.

• Sample Preparation:

  • Based on the expected concentration, dilute the unknown sample with hexane into a 10 mL volumetric flask.

  • Add 100 µL of the IS stock solution to the flask.

  • Dilute to the final volume with hexane and mix. The goal is to have the final analyte concentration fall within the range of the calibration curve.

• GC-MS Analysis:

  • Transfer all prepared standards and samples into autosampler vials.

  • Set up the GC-MS instrument with the parameters listed in the table above.

  • Create a sequence to inject the standards from lowest to highest concentration, followed by the unknown samples. Include solvent blanks to check for system cleanliness.

• Data Processing:

  • Integrate the chromatographic peaks for the analyte and the internal standard.

  • For each calibration standard, calculate the Response Ratio (Analyte Peak Area / IS Peak Area).

  • Construct a calibration curve by plotting the Response Ratio against the analyte concentration. Perform a linear regression and ensure the correlation coefficient (R²) is ≥ 0.995.

  • Calculate the Response Ratio for the unknown samples and use the regression equation from the calibration curve to determine the concentration of 2-Methylpentyl 2-methylbutyrate.

Method Validation: Ensuring Trustworthiness

Method validation is the documented process that proves an analytical method is suitable for its intended purpose.[12] It is a mandatory step for ensuring the reliability and integrity of analytical data.[13][14]

Caption: Key parameters for establishing a validated analytical method.

Validation Protocol

• Linearity: Analyze the calibration curve standards (at least 5 concentration levels) as described. The R² value should be ≥ 0.995.

• Accuracy: Prepare Quality Control (QC) samples by spiking a blank matrix at three concentrations (low, medium, high). Analyze them (n=3 for each level) and calculate the percent recovery. The acceptance criterion is typically 85-115% recovery.[14]

• Precision:

  • Repeatability (Intra-day): Analyze the low, medium, and high QC samples six times (n=6) within the same day.

  • Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or instrument.

  • Calculate the Relative Standard Deviation (%RSD) for each set. The acceptance criterion is typically ≤15% RSD.[15]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine these by analyzing progressively more dilute solutions. LOD is the lowest concentration at which the analyte can be reliably detected (Signal-to-Noise ratio ≥ 3), and LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy (S/N ≥ 10).[2][14]

• Specificity: Analyze a blank matrix sample to ensure there are no interfering peaks at the retention time of the analyte or internal standard.

• Robustness: Introduce small, deliberate variations to the method parameters (e.g., oven ramp rate ±1 °C/min, flow rate ±0.1 mL/min) and assess the impact on the results. The results should remain unaffected, demonstrating the method's reliability during routine use.[14]

Safety Precautions

• 2-Methylpentyl 2-methylbutyrate is a combustible liquid and should be handled in a well-ventilated area, away from sources of ignition.[16]

• Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.[17]

• Solvents like hexane are flammable and should be handled in a fume hood.[18]

• Consult the Safety Data Sheet (SDS) for the analyte, internal standard, and all solvents before beginning work.[16][19]

References

• Cheméo. (n.d.). Butanoic acid, 3-methyl-, 2-methylbutyl ester (CAS 2445-77-4). Retrieved from [Link]

• Shinohara, A., & Watanabe, M. (1974). Gas Chromatographic Analysis of Volatile Esters in Wines. Agricultural and Biological Chemistry, 38(12), 2475-2481. Retrieved from [Link]

• Rhoderick, G. C. (2005). NIST gas standards containing volatile organic compounds in support of ambient air pollution measurements. WIT Press. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methylpentyl butyrate. PubChem. Retrieved from [Link]

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• The Good Scents Company. (n.d.). 2-Methylbutyl isovalerate. Retrieved from [Link]

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• Lab-Training. (2025). Gas Chromatography (GC): Separating Volatile Compounds with High Precision. Retrieved from [Link]

• Khan, I., et al. (2018). Rapid Quantification of Major Volatile Metabolites in Fermented Food and Beverages Using Gas Chromatography-Mass Spectrometry. Molecules, 23(10), 2548. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Technical Overview of Volatile Organic Compounds. Retrieved from [Link]

• Regulations.gov. (2024). Technical Overview of Volatile Organic Compounds. Retrieved from [Link]

• Contini, M., et al. (2020). Fatty Acid Ethyl Esters in Virgin Olive Oils: In-House Validation of a Revised Method. Foods, 9(7), 929. Retrieved from [Link]

• Thermo Fisher Scientific. (2025). Methyl 2-methylbutyrate Safety Data Sheet. Retrieved from [Link]

• Guymon, J. F., & Nakagiri, J. A. (1969). Gas Chromatographic Determination of Ethyl Esters of Fatty Acids in Brandy or Wine Distillates. American Journal of Enology and Viticulture, 20(2), 127-133. Retrieved from [Link]

• NIST. (n.d.). Butanoic acid, 2-methyl-, pentyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• Cirlini, M., et al. (2019). An HS-SPME-GC-MS Method for Profiling Volatile Compounds as Related to Technology Used in Cider Production. Foods, 8(6), 203. Retrieved from [Link]

• NIST. (n.d.). pentyl 2-methylbutanoate-d-3. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). Gas Chromatography data for Butanoic acid, 2-methyl-, pentyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-methyl pentyl 2-methyl butyrate. Retrieved from [Link]

• LookChem. (2026). The Versatile Role of 2-Methylbutyl 2-methylbutyrate in Chemical Synthesis. Retrieved from [Link]

• Emery Pharma. (2023). A Step-by-Step Guide to Analytical Method Development and Validation. Retrieved from [Link]

• Aldai, N., et al. (2007). Validation of two methods for fatty acids analysis in eggs. Journal of Chromatography A, 1154(1-2), 264-272. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-methyl butyl 2-methyl butyrate. Retrieved from [Link]

• NIST. (n.d.). Mass spectrum of Butanoic acid, 2-methyl-, 2-methylbutyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• Google Patents. (n.d.). CN103508886A - Continuous production method for ethyl 2-methylbutyrate.

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Application Note &amp; Protocol: Determination of the Olfactory Detection Threshold of 2-Methylpentyl 2-methylbutyrate

Abstract

This document provides a comprehensive guide for researchers, scientists, and professionals in the flavor, fragrance, and drug development industries to determine the olfactory detection threshold (ODT) of the volatile compound 2-Methylpentyl 2-methylbutyrate. The ODT is a critical psychophysical measure representing the minimum concentration of a substance detectable by the human sense of smell. This guide details the theoretical underpinnings of sensory analysis, provides step-by-step protocols based on internationally recognized standards, and outlines the necessary data analysis to establish a robust and reliable threshold value. The methodologies described herein are designed to ensure scientific integrity through self-validating systems, including rigorous panelist selection, standardized sample preparation, and the application of the Three-Alternative Forced-Choice (3-AFC) ascending concentration series method, as specified in ASTM E679-19.[1][2]

Introduction to Olfactory Threshold Determination

The olfactory detection threshold (ODT) is defined as the lowest concentration of a volatile chemical that can be perceived by the human olfactory system, typically established as the point where 50% of a given population can detect the presence of the odorant. This is distinct from the recognition threshold, which is the level at which the odor can not only be detected but also identified.[2][3] Determining the ODT is fundamental in various fields, including environmental air quality monitoring, food and beverage development, and assessing the sensory impact of new chemical entities in pharmaceuticals or consumer products.[2]

1.1 The Target Analyte: 2-Methylpentyl 2-methylbutyrate

2-Methylpentyl 2-methylbutyrate (CAS No. 83783-88-4) is an ester that, like many similar compounds, is expected to possess distinct aromatic qualities.[4][5] Esters such as methyl 2-methylbutyrate and 2-methylbutyl 2-methylbutyrate are known for their fruity and sweet aroma profiles, often described as apple- or strawberry-like.[6][7] Quantifying the ODT of 2-Methylpentyl 2-methylbutyrate is essential for understanding its potential contribution to a product's overall aroma profile, whether as a desirable flavor/fragrance component or a potential off-note.

Chemical Properties	Value	Source
IUPAC Name	2-methylpentyl 2-methylbutanoate	PubChem[4]
Molecular Formula	C11H22O2	PubChem[4]
Molecular Weight	186.29 g/mol	PubChem[4]
CAS Number	83783-88-4	PubChem[4]

Theoretical Framework and Method Selection

The determination of a sensory threshold is a cornerstone of psychophysics, the scientific study of the relationship between stimuli and the sensations they produce.[8] Several classical methods exist, including the Method of Limits, the Method of Constant Stimuli, and Adaptive (Staircase) Methods.[3][8][9]

2.1 The Ascending Series, Forced-Choice Method of Limits

This guide employs the Forced-Choice Ascending Concentration Series Method of Limits , a robust and efficient methodology standardized by ASTM International in practice E679-19.[1][2][10] This approach offers several advantages:

• Minimizes Sensory Fatigue: By presenting samples in an ascending order of concentration, it prevents panelists from being overwhelmed by strong odors early in the session.

• Reduces Bias: The "forced-choice" paradigm is critical. In a Three-Alternative Forced-Choice (3-AFC) or "triangle" test, panelists are presented with three samples, one of which contains the odorant while the other two are blanks.[11] They are required to choose the sample that is different, even if they must guess.[12] This eliminates the response bias associated with simple "yes/no" tasks, where a panelist's personal criterion for what constitutes "detection" can skew results.[13][14]

• Efficiency and Reliability: While more time-consuming than a simple method of limits, it is generally considered more reliable and provides a statistically sound basis for determining the threshold.[8]

2.2 The Role of Gas Chromatography-Olfactometry (GC-O)

For complex mixtures, Gas Chromatography-Olfactometry (GC-O) is an invaluable complementary technique. It combines the separation power of a gas chromatograph with the sensitivity of the human nose as a detector.[15][16] Effluent from the GC column is split between a chemical detector (like a mass spectrometer) and a sniffing port, allowing trained panelists to identify specific odor-active compounds as they elute.[15][17][18] Methods like Aroma Extract Dilution Analysis (AEDA) can be used with GC-O to determine the individual ODT of each odorant within a mixture.[16][19] While this guide focuses on determining the ODT of a pure compound, understanding GC-O is crucial for professionals working with complex aromas.

Experimental Design: A Validating System

The trustworthiness of a sensory threshold value is entirely dependent on the integrity of the experimental design. This protocol is structured as a self-validating system, incorporating critical control points to ensure accuracy and reproducibility.

Caption: Overall workflow for ODT determination.

Detailed Protocols

PART A: Panelist Selection and Training

The human assessor is the most critical instrument in this analysis. Proper selection and training are paramount.

• Recruitment: Recruit a panel of at least 10-15 individuals. A larger panel size enhances the statistical power of the results.

• Screening: Panelists must be screened for normosmia (a normal sense of smell) and their ability to follow instructions. Standardized tests like the "Sniffin' Sticks" battery or the University of Pennsylvania Smell Identification Test (UPSIT) are recommended.[20]

• Exclusion Criteria: Exclude individuals with known anosmia/hyposmia, respiratory allergies, or those who are smokers. Panelists should refrain from eating, drinking (except water), or using scented products for at least one hour before a session.

• Training:

  • Familiarize panelists with the 3-AFC (Triangle Test) procedure using a known, easily detectable odorant (e.g., n-butanol).[21]

  • Present a supra-threshold concentration of 2-Methylpentyl 2-methylbutyrate so panelists become familiar with the target odor quality.

  • Conduct several practice runs to ensure panelists are comfortable and consistent.

PART B: Sample Preparation

All glassware must be meticulously cleaned, rinsed with deionized water, and oven-dried to eliminate any extraneous odors. The solvent used must be confirmed to be odor-free by a panel.

• Solvent Selection: Choose an appropriate low-odor or odor-free solvent in which 2-Methylpentyl 2-methylbutyrate is soluble. Common choices include propylene glycol, diethyl phthalate for liquid samples, or direct dilution in purified, odor-free air for vapor-phase olfactometry.

• Stock Solution: Prepare a stock solution of 2-Methylpentyl 2-methylbutyrate at a known concentration (e.g., 1000 ppm by weight).

• Serial Dilution: Create an ascending concentration series using a geometric progression. A dilution factor of 2 or 3 is common.[12][22] The series should start well below the expected threshold and extend to a concentration that is easily detectable.

Step	Action	Concentration (Example with Factor 3)
1	Prepare Stock Solution	1000 ppm
2	Dilute Stock 1:100	10 ppm (Starting Point for Series)
3	Dilute 10 ppm solution 1:3	3.33 ppm
4	Dilute 3.33 ppm solution 1:3	1.11 ppm
5	Dilute 1.11 ppm solution 1:3	0.37 ppm
6	Dilute 0.37 ppm solution 1:3	0.12 ppm
7	Dilute 0.12 ppm solution 1:3	0.04 ppm (40 ppb)
8	...continue as needed	...

PART C: Sensory Evaluation Protocol (3-AFC Method)

The test should be conducted in a dedicated sensory analysis room with controlled ventilation, temperature, and humidity, free from distracting noises and odors.

• Sample Coding: All samples must be presented in identical containers (e.g., glass sniffing bottles or olfactometer ports) and coded with random three-digit numbers.

• Presentation Set: For each concentration step, prepare a set of three samples: two blanks (solvent only) and one containing the odorant at that concentration. The position of the positive sample within the set must be randomized for each presentation.

Caption: Flowchart for threshold calculation.

Conclusion

By adhering to the rigorous protocols detailed in this application note, researchers can confidently determine the olfactory detection threshold of 2-Methylpentyl 2-methylbutyrate. The emphasis on standardized methods (ASTM E679-19), proper panelist management, and statistically sound data analysis ensures that the resulting ODT value is both reliable and reproducible. This information is invaluable for making informed decisions in product development, quality control, and regulatory compliance.

References

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• Objective Estimation of Sensory Thresholds Based on Neurophysiological Parameters. Vertex AI Search.
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• Understanding Sensory Thresholds: The Gateway to Perception. (2025, October 22). Psychology Town.
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• Sensory thresholds Fondamental definitions. LIRA-Lab.
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Technical Notes & Optimization

Technical Support Center: Purification of 2-Methylpentyl 2-methylbutyrate

Welcome to the technical support center for the purification of 2-Methylpentyl 2-methylbutyrate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification of this ester. The information herein is grounded in established chemical principles and field-proven insights to ensure scientific integrity and experimental success.

I. Overview of Purification Challenges

2-Methylpentyl 2-methylbutyrate is commonly synthesized via Fischer-Speier esterification, a reversible reaction between 2-methylpentanol and 2-methylbutyric acid, typically catalyzed by a strong acid like sulfuric acid.[1][2][3] The primary purification challenge lies in efficiently removing unreacted starting materials (alcohol and carboxylic acid), the acid catalyst, and water, which is a byproduct of the reaction.[4][5][6] The success of the purification is critical as residual impurities can significantly impact the final product's quality, stability, and performance in downstream applications.[7]

Property	Value	Source
Molecular Formula	C11H22O2	[8]
Molecular Weight	186.29 g/mol	[8]
Boiling Point	70-72 °C at 11 mmHg	[9]
Density	0.855 g/mL at 25 °C	[9]
Refractive Index	n20/D 1.411-1.417	[9]

II. Troubleshooting Guide

This section addresses specific issues you might encounter during the purification of 2-Methylpentyl 2-methylbutyrate in a question-and-answer format.

Issue 1: Low Purity After Aqueous Workup

Question: I've performed an aqueous wash of my crude 2-Methylpentyl 2-methylbutyrate, but my NMR/GC-MS analysis still shows significant amounts of unreacted 2-methylbutyric acid and 2-methylpentanol. What went wrong?

Answer: This is a common issue often stemming from incomplete neutralization of the acid or insufficient washing.

Causality and Solution:

• Incomplete Neutralization: The unreacted 2-methylbutyric acid needs to be converted into its corresponding carboxylate salt to become water-soluble.[7][10] A weak base like sodium bicarbonate (NaHCO₃) is typically used for this purpose.[7][11] If you don't add enough NaHCO₃ solution or don't wash thoroughly, the acid will remain in the organic layer.

  • Protocol: During the aqueous wash, add saturated NaHCO₃ solution and gently shake the separatory funnel. You will observe CO₂ evolution as the acid is neutralized.[7] Continue adding fresh portions of NaHCO₃ solution and washing until no more gas evolves. This indicates that all the acid has been neutralized.[7]

• Insufficient Water Washes: Unreacted 2-methylpentanol has some solubility in the organic layer. Multiple washes with deionized water are necessary to remove it effectively.[5][7]

  • Protocol: After the base wash, perform at least two to three washes with deionized water to remove the water-soluble alcohol and any remaining salts.[7]

• Brine Wash: A final wash with a saturated sodium chloride (brine) solution helps to remove dissolved water from the organic layer and can aid in breaking up minor emulsions.[7]

Issue 2: Formation of a Stable Emulsion During Extraction

Question: When I try to wash my crude product with a basic solution, a thick, stable emulsion forms between the organic and aqueous layers, making separation impossible. How can I resolve this?

Answer: Emulsion formation is a frequent problem when dealing with esters, especially after a basic wash which can lead to soap formation if not handled correctly.[7]

Causality and Solution:

• Vigorous Shaking: Shaking the separatory funnel too vigorously can cause the formation of a stable emulsion.

  • Prevention: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for mixing of the layers.[7]

• Soap Formation (Saponification): If a strong base is used or if the concentration of the base is too high, it can begin to hydrolyze your ester product, forming a soap (a carboxylate salt) which acts as an emulsifying agent.[7]

  • Prevention and Remedy: Use a mild base like saturated sodium bicarbonate instead of strong bases like NaOH or KOH. If an emulsion has already formed, adding a saturated solution of NaCl (brine) can help to break it by increasing the ionic strength of the aqueous layer, which reduces the solubility of the organic components.[7] Allowing the separatory funnel to stand for an extended period can also sometimes allow the layers to separate.

Issue 3: Poor Separation During Fractional Distillation

Question: I'm trying to purify my 2-Methylpentyl 2-methylbutyrate by fractional distillation, but I'm not getting a clean separation from a high-boiling impurity. My collected fractions are still contaminated.

Answer: This suggests that the boiling points of your desired ester and the impurity are too close for efficient separation by standard fractional distillation.

Causality and Solution:

• Close Boiling Points: For fractional distillation to be effective, there should be a significant difference in the boiling points of the components.[12][13] If the boiling points are too close, the separation will be poor.

  • Optimization:

    • Use a More Efficient Fractionating Column: A longer column or one with a higher number of theoretical plates (e.g., packed with glass beads or Raschig rings) will provide better separation.[12][13]

    • Vacuum Distillation: Performing the distillation under reduced pressure will lower the boiling points of all components.[7] This can sometimes increase the difference in boiling points, leading to better separation. It also prevents thermal decomposition of sensitive compounds.

    • Alternative Purification Method: If distillation fails, column chromatography is the recommended alternative.[7]

Issue 4: Product Loss During Column Chromatography

Question: I'm using silica gel column chromatography to purify my ester, but the yield is very low. It seems like my product is sticking to the column.

Answer: This indicates that the polarity of your eluent (solvent system) is not optimized for your compound, or that your ester might be hydrolyzing on the acidic silica gel.

Causality and Solution:

• Incorrect Eluent Polarity: If the eluent is not polar enough, your ester, which has some polarity due to the carbonyl group, will remain adsorbed to the polar silica gel.[14]

  • Troubleshooting:

    • TLC Analysis: Before running a column, always determine the optimal eluent system using Thin Layer Chromatography (TLC).[14] The ideal eluent should give your product an Rf value of around 0.3-0.4.

    • Gradient Elution: Start with a non-polar solvent (e.g., hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate). This will first elute any non-polar impurities, followed by your ester.

• Ester Hydrolysis on Silica: Silica gel is slightly acidic and can potentially cause the hydrolysis of your ester back into the corresponding alcohol and carboxylic acid, especially if the contact time is long.[15]

  • Prevention:

    • Deactivated Silica: You can deactivate the silica gel by adding a small amount of a base like triethylamine to your eluent system (e.g., 0.1%).[15] This will neutralize the acidic sites on the silica.

    • Use Alumina: As an alternative to silica gel, neutral alumina can be used as the stationary phase for the purification of esters, as it is less acidic.[14][16]

III. Frequently Asked Questions (FAQs)

Q1: What is the first step I should take after my esterification reaction is complete?

A1: The first step is to neutralize the acid catalyst. This is crucial because the acidic conditions that favor ester formation also promote the reverse reaction (hydrolysis).[4][7] The crude reaction mixture should be cooled to room temperature and then subjected to an aqueous workup, starting with a wash using a mild base like saturated sodium bicarbonate solution.[7][11]

Q2: Can I use a drying agent directly on my crude reaction mixture?

A2: It is not recommended. Drying agents like anhydrous magnesium sulfate or sodium sulfate are used to remove residual water from the organic layer after the aqueous workup.[7][11] Adding them directly to the crude reaction mixture will not effectively remove the unreacted starting materials or the acid catalyst.

Q3: Is it always necessary to perform a distillation or chromatography after the aqueous workup?

A3: While a thorough aqueous workup will remove the majority of water-soluble impurities, it may not completely remove all unreacted starting materials, especially the alcohol, or other organic byproducts. For applications requiring high purity, a final purification step like fractional distillation or column chromatography is highly recommended to achieve the desired level of purity.[11][17]

Q4: How can I confirm the purity of my final product?

A4: The purity of your 2-Methylpentyl 2-methylbutyrate should be assessed using analytical techniques such as:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for determining the percentage of your desired ester and identifying any remaining impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR will confirm the structure of your compound and can be used to detect and quantify impurities.

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of the characteristic ester carbonyl stretch (around 1735 cm⁻¹) and the absence of the broad hydroxyl stretch of the carboxylic acid and alcohol starting materials.

IV. Detailed Experimental Protocol: Liquid-Liquid Extraction

This protocol outlines a standard liquid-liquid extraction procedure for the initial purification of 2-Methylpentyl 2-methylbutyrate following its synthesis.

Objective: To remove the acid catalyst, unreacted 2-methylbutyric acid, and unreacted 2-methylpentanol from the crude reaction mixture.

Materials:

• Crude 2-Methylpentyl 2-methylbutyrate reaction mixture

• Separatory funnel

• Ethyl acetate (or other suitable water-immiscible organic solvent)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Dilution: Transfer the cooled crude reaction mixture to a separatory funnel. Dilute the mixture with an equal volume of ethyl acetate.

• Neutralization Wash: Add a volume of saturated NaHCO₃ solution equal to about half the volume of the organic layer. Stopper the funnel, and with frequent venting, gently invert it several times.[7] You will observe gas evolution. Allow the layers to separate. Drain the lower aqueous layer. Repeat this wash until no more CO₂ is evolved.

• Water Wash: Wash the organic layer with an equal volume of deionized water to remove any remaining water-soluble impurities, including the unreacted alcohol.[7] Drain the aqueous layer. Repeat this wash two more times.

• Brine Wash: Wash the organic layer with an equal volume of brine.[7] This helps to remove most of the dissolved water from the organic layer. Drain the aqueous layer.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask. Add a sufficient amount of anhydrous MgSO₄ or Na₂SO₄ to the organic layer to absorb any remaining water. Swirl the flask and let it sit for 10-15 minutes. The drying agent should move freely when the flask is swirled, indicating that the solution is dry.

• Isolation: Decant or filter the dried organic solution into a round-bottom flask.

• Solvent Removal: Remove the ethyl acetate using a rotary evaporator to yield the crude, purified 2-Methylpentyl 2-methylbutyrate.

V. Workflow and Decision Making

The choice of purification technique depends on the nature and amount of impurities present, as well as the desired final purity of the 2-Methylpentyl 2-methylbutyrate.

Caption: Decision workflow for purifying 2-Methylpentyl 2-methylbutyrate.

VI. References

• Fractional Distillation of Esters. Scribd. Available from: [Link]

• Methyl Ester Fractionation. FENIX Process Technologies Pvt. Ltd. Available from: [Link]

• Purification of Fermentation-Derived Acetic Acid By Liquid−Liquid Extraction and Esterification. Industrial & Engineering Chemistry Research - ACS Publications. Available from: [Link]

• Lab 12: Synthesis of an Ester. CSUB. Available from: [Link]

• How to separate ester from carboxylic acid by using chromatography?. ResearchGate. Available from: [Link]

• 2-Methylpentyl butyrate. PubChem. Available from: [Link]

• 2-Methylpentyl (E)-2-methylbut-2-enoate - Chemical & Physical Properties. Cheméo. Available from: [Link]

• preparation of esters. Chemguide. Available from: [Link]

• 2-Methylpentyl 2-methylbutyrate. PubChem. Available from: [Link]

• Column chromatography. Columbia University. Available from: [Link]

• A liquid–liquid extraction technique for phthalate esters with water-soluble organic solvents by adding inorganic salts. ResearchGate. Available from: [Link]

• Esterification and extraction process. Google Patents. Available from:

• Surface Modification/Bonding Phase of FLASH Purification Column Stationary Phase. Hawach Scientific. Available from: [Link]

• Trouble purifying my boronate ester compound. Reddit. Available from: [Link]

• Esterification: Reflux, Isolation and Purification. YouTube. Available from: [Link]

• How to purify esterefication product?. ResearchGate. Available from: [Link]

• Extraction and purification of wheat-esterase using aqueous two-phase systems of ionic liquid and salt. PMC. Available from: [Link]

• 2-methyl butyl 2-methyl butyrate. The Good Scents Company. Available from: [Link]

• Rapid On-Column Esterification and Separation of Carboxylic Acids in Petroleum Fractions. Energy & Fuels - ACS Publications. Available from: [Link]

• Fischer–Speier esterification. Wikipedia. Available from: [Link]

• The Fischer Esterification. Unknown Source.

• Methyl butyrate preparation method and apparatus thereof. Google Patents. Available from:

• Continuous production method for ethyl 2-methylbutyrate. Google Patents. Available from:

• Fischer Esterification. Organic Chemistry Portal. Available from: [Link]

• Fischer Esterification Part 1. MITOCW. Available from: [Link]

• Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. Unknown Source.

• 2-Methyl Butyric Acid. Consolidated Chemical. Available from: [Link]

• Method for Producing 2-Methylbutyric Acid Having a reduced Content of 3-Methylbutyric Acid from the Secondary Flows Arising in the Production of Pentanoic Acids. Google Patents. Available from:

• octyl 2-methyl butyrate. The Good Scents Company. Available from: [Link]

Sources

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. community.wvu.edu [community.wvu.edu]
• 3. athabascau.ca [athabascau.ca]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Fischer Esterification [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 2-Methylpentyl 2-methylbutyrate | C11H22O2 | CID 3019318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-Methylbutyl 2-methylbutyrate = 95 , FG 2445-78-5 [sigmaaldrich.com]
• 10. ocw.mit.edu [ocw.mit.edu]
• 11. csub.edu [csub.edu]
• 12. vernier.com [vernier.com]
• 13. scribd.com [scribd.com]
• 14. columbia.edu [columbia.edu]
• 15. researchgate.net [researchgate.net]
• 16. hawachhplccolumn.com [hawachhplccolumn.com]
• 17. youtube.com [youtube.com]

Overcoming challenges in the synthesis of 2-Methylpentyl 2-methylbutyrate

Technical Support Center: Troubleshooting the Synthesis of 2-Methylpentyl 2-methylbutyrate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the synthesis of highly branched esters. The target molecule, 2-Methylpentyl 2-methylbutyrate (CAS 83783-88-4), is a valuable organic intermediate and flavor/fragrance compound. However, its synthesis is notoriously difficult due to "dual steric hindrance"—the alpha-branching of 2-methylbutyric acid and the beta-branching of 2-methylpentanol. This guide provides causal explanations, self-validating protocols, and troubleshooting steps to overcome these thermodynamic and kinetic barriers.

Section 1: Frequently Asked Questions (Troubleshooting Guide)

Q1: Why is my standard Fischer esterification yielding less than 30% conversion even after 24 hours of reflux? A: The primary culprit is extreme steric hindrance. 2-Methylbutyric acid features a methyl group at the alpha position, which creates a bulky steric shield around the electrophilic carbonyl carbon (1)[1]. Simultaneously, 2-methylpentanol is beta-branched, restricting the nucleophilic oxygen's approach angle. In a standard acid-catalyzed Fischer esterification, the formation of the bulky tetrahedral intermediate is kinetically disfavored. Solution: Shift from a thermodynamic equilibrium approach to a highly reactive kinetic approach. We recommend the Yamaguchi esterification. By reacting the hindered acid with 2,4,6-trichlorobenzoyl chloride (TCBC), you form a mixed anhydride. The extreme electron-withdrawing nature of the trichlorophenyl ring makes the adjacent carbonyl hyper-electrophilic, allowing the hindered alcohol to attack successfully in the presence of DMAP (2)[2].

Q2: I am attempting an enzymatic synthesis using Lipase to adhere to green chemistry principles, but the reaction stalls. How can I improve the yield? A: Enzymatic esterification of branched substrates often stalls because the acyl donor occupies the active site of the lipase, and bulky branched chains hinder the formation of the acyl-enzyme intermediate (3)[3]. The Ser-His-Asp catalytic triad struggles to accommodate the alpha-methyl group of 2-methylbutyric acid. Solution: Use an immobilized Candida antarctica Lipase B (CALB), which has demonstrated superior efficacy for branched substrates (4)[4]. Furthermore, switch your acyl donor to a vinyl ester (e.g., vinyl 2-methylbutyrate). The leaving group (vinyl alcohol) immediately tautomerizes to acetaldehyde, rendering the reaction irreversible and driving the equilibrium forward regardless of steric drag. Additionally, applying ultrasonic pretreatment can resolve mass transfer limitations caused by the viscosity of the branched substrates (4)[4].

Q3: How can I ensure my product is free of unreacted 2-methylbutyric acid, which imparts a severe "sweaty/cheesy" off-odor? A: 2-Methylbutyric acid has a pervasive, acrid odor (often compared to Roquefort cheese or sweat) (), which will ruin the olfactory profile of the final ester. Solution: Implement a rigorous basic wash protocol. After the reaction, wash the organic layer sequentially with saturated aqueous NaHCO3 (to neutralize and extract the unreacted acid as a water-soluble sodium salt) followed by brine. The protocol is self-validating: verify the absence of the acid via TLC using a bromocresol green stain, which turns yellow only if trace carboxylic acids remain.

Section 2: Quantitative Data & Method Comparison

Synthesis Method	Catalyst / Reagent	Reaction Time	Typical Yield	Specificity / Notes
Fischer Esterification	H2SO4 or p-TsOH	24–48 hours	< 40%	High equilibrium limitation; requires Dean-Stark apparatus.
Yamaguchi Esterification	TCBC, Et3N, DMAP	2–4 hours	80–90%	Excellent for sterically hindered substrates; requires anhydrous conditions.
Enzymatic Synthesis	Immobilized CALB	12–24 hours	75–85%	Green chemistry approach; requires vinyl acyl donor to drive completion.

Section 3: Self-Validating Experimental Protocols

Protocol A: Yamaguchi Esterification (Chemical Route) Causality: This protocol bypasses the kinetically disfavored tetrahedral intermediate of standard Fischer esterification by generating a hyper-reactive mixed anhydride (2)[2].

• Activation: In a flame-dried, argon-purged round-bottom flask, dissolve 2-methylbutyric acid (1.0 eq) in anhydrous toluene. Add triethylamine (Et3N, 1.2 eq) and stir for 5 minutes.

• Anhydride Formation: Dropwise add 2,4,6-trichlorobenzoyl chloride (TCBC, 1.1 eq). Stir at room temperature for 1 hour. Validation Check: A white precipitate (triethylammonium chloride) will form, visually confirming the successful generation of the mixed anhydride.

• Nucleophilic Attack: In a separate vial, dissolve 2-methylpentanol (1.1 eq) and 4-dimethylaminopyridine (DMAP, 2.0 eq) in anhydrous toluene. Add this mixture to the main reaction flask.

• Completion: Stir for 2–3 hours at room temperature. Monitor via TLC (Hexane/EtOAc 9:1).

• Workup: Quench with water. Wash the organic layer with 1M HCl (to remove DMAP), saturated NaHCO3 (to remove unreacted acid), and brine. Dry over MgSO4 and concentrate under reduced pressure to yield 2-Methylpentyl 2-methylbutyrate.

Protocol B: Irreversible Enzymatic Transesterification (Biocatalytic Route) Causality: Utilizing a vinyl ester shifts the thermodynamic equilibrium completely to the right due to the evaporation of the acetaldehyde byproduct, overcoming the steric drag of the branched alcohol (3)[3].

• Preparation: Add 2-methylpentanol (1.0 eq) and vinyl 2-methylbutyrate (3.0 eq) to a solvent-free reactor or a minimal amount of anhydrous hexane.

• Enzyme Addition: Add immobilized CALB (Novozym 435, 5% w/w relative to substrates). Add 4Å molecular sieves to ensure absolute anhydrous conditions, preventing ester hydrolysis.

• Reaction: Incubate at 45°C under continuous mechanical stirring (300 rpm) or ultrasonic agitation to overcome mass transfer limitations (4)[4].

• Validation Check: Monitor the reaction via GC-MS. The disappearance of the 2-methylpentanol peak validates the forward progression.

• Purification: Filter the mixture to recover the immobilized enzyme (which can be washed and reused). Evaporate the excess vinyl 2-methylbutyrate and hexane under vacuum to isolate the pure product.

Section 4: Mechanistic Visualizations

Mechanistic workflow of Yamaguchi Esterification overcoming steric hindrance.

Enzymatic esterification pathway utilizing CALB and an irreversible acyl donor.

References[1] Title: 2-Methylbutyric Acid: An Overview of Its Properties, Composition, Applications, and Storage. Source: ChemicalBook. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwga2p_BqsiXBNcSqL20EJR4jlQWHomFp9zbL3LZYAalpYrcAj-coMa9IW1Q_m_FB9Cxk83vWdbctTfmeFTcKW_iN-27OAUEk9g834Ya-wB3i9bvA8rjH1uKO6Ijbuc69hJ5F4uyUlfAIEMerzvGsiPBXurLNAXmImkI-bLyDL1oHwJeDCKOQUz2MHYo0EFx3wfCWTabahtwMwPXQZRgk-or8H9LbgjDT-IPMR4CMGL5Mhwr6zmvxK-8WwYg==[5] Title: 2-METHYL BUTYRIC ACID. Source: Ataman Kimya. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHPzC9NjOpxpxIMksG6-xdPVMJya05BD0PKwYcCmJ2jh9x3VZd1Vej6SyJLRSAo0oTCj4jCTGYai0jWbpo3d0-JOBYz7RbsO5ZQ2UUJE-NNX4QjsL9I_GDCQ5jbVnobSP9li7gYvn6g4lSrWSz-qNG5yrcRpUWst3Q=[3] Title: Computational Insights into the Selectivity of Lipases in the (−)-Epigallocatechin Gallate (EGCG) Esterification Reaction Based on Molecular Docking. Source: ACS Omega. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF5F_eEAR-jdnZ-91pusKDUceCwOIt9pDThwmAnEFFzFBb9PxHN1D0jRPY1rlfH8EHEyoECIbDpHkvqmOkVdXl2uFqNfzfgLy577fMgwZPh_5b6bIYKu5HZ-oXpB3eNWy-XbmrsUFXx_jWoCgQ=[4] Title: Advancements in the Esterification of Phytosterols Catalyzed by Immobilized Lipase. Source: MDPI. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE-xNREysEwypVRq-PrxO7eoAzakl_2Oe-bm5ISUoHH4w4jwOvzThAsDLm7c3N3vJwuo7YaWYC9erf0xhbf9VC-yzJyGozEs9yVkLSZw_KibeGJNKkg90_LcMl8SOrpae05vg==[2] Title: Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. Source: Frontiers. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGJs-Vm7zO83srA5ZexpfL3Ivi899bdwThLGiuwPPJdJngMViRtcQa1D1SnvAMYfXcZ6geOF7rHC0ZeY4T1--h7ZQvxr7WMSVvOSW3XrUeDP_f0OEp4VwDzbzgos6Lczo0hDqnd_C8Cxjascq3dlMwgUdgw-JUsUnIdcqXMDYOWnhze933MV5TS8K7QRAB7ueNUuQ==

Sources

• 1. 2-Methylbutyric Acid: An Overview of Its Properties, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
• 2. Frontiers | Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review [frontiersin.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Advanced Technical Support Center: GC-MS Optimization for 2-Methylpentyl 2-methylbutyrate

Welcome to the Advanced Analytical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond generic instrument manuals. When analyzing branched aliphatic esters like 2-Methylpentyl 2-methylbutyrate , we cannot simply rely on default methods. We must treat the Gas Chromatograph-Mass Spectrometer (GC-MS) as a self-validating diagnostic engine.

Every parameter adjustment must be rooted in chemical causality. By understanding the thermodynamic behavior of the ester in the inlet and its fragmentation pathways in the ion source, we can build a robust, self-correcting analytical workflow.

Part 1: Analyte Profiling & Quantitative Baselines

Before troubleshooting, we must establish the chemical and spectral baseline of our target analyte. 2-Methylpentyl 2-methylbutyrate is a medium-chain branched ester highly susceptible to inlet discrimination and active-site adsorption.

Table 1: Physicochemical and Spectral Profile

Parameter	Specification / Value	Mechanistic Rationale
Chemical Formula	C₁₁H₂₂O₂	Medium-chain volatile organic compound (VOC); requires mid-range oven programming.
Molecular Weight	186.29 g/mol	Determines the upper mass range needed for full-scan acquisition.
Boiling Point	~200–220 °C	Dictates the minimum inlet and transfer line temperatures to prevent condensation.
Quantifier Ion (SIM)	m/z 85	Base peak [1]. Formed via alpha-cleavage of the ester, yielding the 2-methylbutyryl cation [C₅H₉O]⁺.
Qualifier Ions (SIM)	m/z 57, m/z 84	Secondary fragmentation products (e.g., butyl cation) used to confirm peak purity.

Part 2: Core Optimization Workflow

Fig 1. Self-validating GC-MS optimization workflow for ester detection.

Part 3: Troubleshooting Guides & FAQs

Q1: Why is my sensitivity for 2-Methylpentyl 2-methylbutyrate degrading over sequential injections?

The Causality: This is the classic "disappearing peak" phenomenon. Esters contain polarized carbonyl oxygen atoms that readily form hydrogen bonds with exposed silanol groups (active sites) in a dirty inlet liner or at the front end of the GC column. As matrix residue builds up, these active sites multiply, leading to analyte adsorption or thermal degradation before the ester even reaches the column. The Fix:

• Hardware: Install an ultra-inert, deactivated glass liner with a deactivated glass wool plug. The wool wipes the syringe needle and provides thermal mass for flash vaporization, preventing high-boiling matrix from reaching the column.

• Self-Validation: Run a continuous standard check. If the peak area drops by >10% over 10 injections, trim 15 cm from the front of the analytical column to remove accumulated active sites.

Q2: My ester peak exhibits severe tailing, making integration inconsistent. Is this a column issue?

The Causality: While phase mismatch (using a highly polar column for a non-polar analyte) can cause tailing, for branched esters on standard DB-5MS columns, tailing usually points to a dead volume issue or an incorrect MS data acquisition rate. If your mass spectrometer scans too slowly, it fails to define the peak apex accurately, artificially broadening the peak base [2]. The Fix:

• Data Acquisition: Adjust your scan speed or SIM dwell time to ensure you collect 10 to 20 data points across the width of the chromatographic peak [2]. For a peak that is 3 seconds wide, your cycle time must be ≤ 0.2 seconds (≥ 5 Hz).

• Transfer Line: Ensure the MS transfer line is set to at least 250 °C to prevent the ester from condensing as it exits the column.

Q3: I am seeing high background noise and "phantom peaks" in my SIM chromatogram at m/z 85. How do I clear this?

The Causality: You must use the MS as a diagnostic engine [3]. The ion m/z 85 is not exclusively unique to 2-Methylpentyl 2-methylbutyrate; it is a common aliphatic fragment. If your carrier gas is contaminated with hydrocarbons, or if you have severe column bleed, the baseline for m/z 85 will elevate, destroying your Signal-to-Noise (S/N) ratio. The Fix:

• Spectral Fingerprinting: Look at the full-scan background spectrum. If you see m/z 85 accompanied by m/z 73, 207, and 281, the noise is siloxane bleed from your septum or column [3]. Change the septum and bake out the column.

• Self-Validation Blank: Always run a solvent blank immediately before your calibration curve. The blank must yield an S/N ratio of < 3:1 at the retention time of the ester to validate system cleanliness.

Part 4: Step-by-Step Experimental Protocol

To guarantee trustworthiness, your method must be built as a self-validating system. Follow this protocol to establish an optimized Selected Ion Monitoring (SIM) method.

Phase 1: Chromatographic Focusing & Full Scan

• Inlet Setup: Set the split/splitless inlet to 250 °C. Use a split ratio of 10:1 to start, preventing column overload.

• Oven Program: Start at 60 °C (hold 1 min), ramp at 15 °C/min to 240 °C (hold 3 min). This ensures the ester (~200 °C BP) elutes sharply during the ramp.

• Full Scan Acquisition: Set the MS to Electron Ionization (EI) at 70 eV. Scan from m/z 40 to 300.

• Validation Check: Inject a 10 ppm standard. Verify the retention time and confirm that the background-subtracted mass spectrum matches the theoretical profile (Base peak: 85; Qualifiers: 57, 84).

Phase 2: SIM Method Translation

• Ion Selection: Switch the MS from Scan to SIM mode. Input m/z 85 as the Target (Quantifier) ion, and m/z 57 and 84 as Qualifier ions.

• Dwell Time Optimization: Divide the target cycle time by the number of ions. To achieve 10 points across a 3-second peak (0.3 sec cycle time), set the dwell time for each of the 3 ions to ~50-80 milliseconds (accounting for inter-scan delays).

• Ratio Validation: In your method software, set the expected qualifier ion ratios based on your full-scan data (e.g., m/z 57 should be ~40% of m/z 85). The system will now auto-flag any peak where these ratios deviate by >20%, instantly identifying co-eluting matrix interferences.

References

• Title: 2-Methylpentyl 2-methylbutyrate | C11H22O2 - PubChem Source: National Institutes of Health (NIH) URL: [Link]

• Title: GC-MS Troubleshooting: Avoid Poor Performance from Slow Acquisition Speeds Source: Restek Corporation URL: [Link]

• Title: GC-MS Troubleshooting Made Simple: Tips, Tricks, and Best Practices Source: LCGC International / Chromatography Online URL: [Link]

Technical Support Center: Resolving Peak Tailing in HPLC Analysis of 2-Methylpentyl 2-methylbutyrate

Welcome to the Technical Support Center. This guide, prepared by our Senior Application Scientists, provides in-depth troubleshooting strategies for resolving peak tailing in the High-Performance Liquid Chromatography (HPLC) analysis of 2-Methylpentyl 2-methylbutyrate. Peak tailing can compromise resolution, affect integration accuracy, and ultimately impact the reliability of your quantitative results[1][2]. This document will walk you through a logical, step-by-step process to diagnose and rectify this common chromatographic issue.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals of Peak Tailing

This section addresses the foundational concepts of peak tailing as it pertains to neutral, hydrophobic esters.

Q1: What is peak tailing and how is it quantitatively measured?

A1: Peak tailing is a form of peak asymmetry where the latter half of the peak, after the maximum, is broader than the leading half, creating a "tail".[1] An ideal chromatographic peak exhibits a symmetrical, Gaussian shape.[3] This distortion is problematic as it can conceal small, co-eluting impurities and lead to inaccurate peak integration and quantification.

Peak asymmetry is measured by the Tailing Factor (Tf) or Asymmetry Factor (As) .

• Asymmetry Factor (As): Calculated as As = B / A, where B is the distance from the peak midpoint to the trailing edge and A is the distance from the leading edge to the peak midpoint, both measured at 10% of the peak height.[3]

• USP Tailing Factor (Tf): Calculated as Tf = W₀.₀₅ / 2f, where W₀.₀₅ is the peak width at 5% of the peak height and f is the distance from the peak maximum to the leading edge at 5% height.

A perfectly symmetrical peak has a factor of 1.0. While values up to 1.5 may be acceptable for some assays, a value greater than 1.2 generally indicates a potential issue that should be addressed.[4]

Q2: My analyte, 2-Methylpentyl 2-methylbutyrate, is a neutral ester. What are the likely causes of peak tailing?

A2: While the most severe peak tailing is often associated with basic compounds interacting with acidic silanol groups, neutral compounds can also exhibit tailing.[5] The primary cause is the presence of more than one retention mechanism for the analyte.[4][6] For a neutral ester, the key potential causes are:

• Secondary Silanol Interactions: Even on modern, end-capped silica columns, some residual silanol groups (Si-OH) remain on the stationary phase surface.[1][7] The polar ester functional group of your analyte can engage in secondary, weaker hydrogen-bonding interactions with these active sites. This creates a secondary, stronger retention mechanism in addition to the primary hydrophobic interaction, resulting in a tailed peak.

• Column Overload: Injecting too much sample mass (mass overload) or too large a volume of a strong sample solvent (volume overload) can saturate the stationary phase, leading to peak distortion.[2][8]

• Physical or Mechanical Issues: Problems such as a void at the column inlet, a partially blocked frit, or excessive extra-column volume (dead volume) in the system can disrupt the sample band's path, causing tailing for all peaks in the chromatogram.[2][3][4]

• Sample Solvent Mismatch: If the sample is dissolved in a solvent that is significantly stronger (i.e., has a higher elution strength) than the mobile phase, it can cause peak distortion, particularly for early-eluting peaks.[9][10][11][12]

Part 2: The Diagnostic Workflow - A Systematic Approach to Troubleshooting

To efficiently diagnose the root cause, it is critical to first determine if the problem is systemic (affecting the entire system) or specific to the analyte. This workflow provides a logical decision path.

Caption: A workflow for diagnosing the cause of peak tailing.

Scenario A: All Peaks Are Tailing

If all peaks, including those of any other compounds in your sample, are tailing, the issue is almost certainly mechanical or physical.

This protocol aims to identify and eliminate sources of dead volume and check for physical damage to the column.

• Inspect Fittings and Tubing:

  • Causality: Gaps in connections between the injector, column, and detector create "dead volume" where the sample can diffuse, causing band broadening and tailing.[3]

  • Action: Ensure all PEEK or stainless steel fittings are properly seated and tightened. Use tubing with a narrow internal diameter (e.g., 0.005" or 0.12 mm) and keep lengths as short as possible.[13]

• Check for Column Void/Contamination:

  • Causality: A void at the column inlet or a blocked frit disrupts the uniform flow of the mobile phase, distorting the peak shape for all analytes.[3][4] This can be caused by pressure shocks or sample matrix buildup.

  • Action: a. Disconnect the column from the detector. b. If permitted by the manufacturer, reverse the column's direction. c. Flush the column to waste with a strong, compatible solvent (e.g., 100% isopropanol for a reversed-phase column) at half the normal flow rate for at least 20 column volumes. This can wash contaminants off the inlet frit.[4] d. Reinstall the column in the correct direction and re-test. If the problem persists, the column may be irreversibly damaged and require replacement. Using a guard column is a cost-effective way to protect the analytical column from contaminants.

Part 3: Troubleshooting Analyte-Specific Peak Tailing

If only the peak for 2-Methylpentyl 2-methylbutyrate is tailing, the cause is related to a specific chemical interaction or a method parameter.

Q3: Could my sample be overloaded on the column?

A3: Yes. Both mass and volume overload can cause peak distortion.

• Mass Overload: Occurs when too much analyte mass is injected, saturating the stationary phase.

• Volume Overload: Occurs when the injection volume is too large relative to the column dimensions, especially if the sample solvent is stronger than the mobile phase.

• Prepare Dilutions: Create a series of dilutions of your sample in the mobile phase (e.g., 1:2, 1:5, 1:10).

• Inject and Analyze: Inject the same volume of the original sample and each dilution.

• Evaluate Peak Shape: If the tailing factor improves significantly with dilution, you are experiencing mass overload.[2]

• Corrective Action: Reduce the concentration of your sample or decrease the injection volume.

Table 1: Typical Analytical Column Loading Capacities

Column I.D. (mm)	Typical Injection Volume (µL)	Approximate Mass Load Limit (µg)
4.6	5 - 20	10 - 100
3.0	2 - 10	5 - 50
2.1	1 - 5	1 - 20
Note: These are general guidelines. Actual capacity depends on the specific column and analyte.

Q4: How does my choice of sample solvent affect the peak shape?

A4: The sample solvent (diluent) is a critical but often overlooked parameter. If your sample is dissolved in a solvent with a higher elution strength than your mobile phase (e.g., dissolving the sample in 100% acetonitrile when the mobile phase is 60% acetonitrile), the portion of the sample at the leading edge of the injection band will travel faster down the column than the tailing edge, causing peak distortion.[9][12]

• Identify Solvents: Note the composition of your current sample solvent and your initial mobile phase.

• Prepare New Sample: If possible, dissolve a new sample directly in the mobile phase. If solubility is an issue, dissolve the sample in a small amount of a strong solvent first, then dilute it to the final concentration with a solvent that is weaker than or equal in strength to the mobile phase.[14]

• Compare Chromatograms: Inject the newly prepared sample. A significant improvement in peak shape confirms that the original sample solvent was the cause of the tailing.

Q5: Is my column chemistry appropriate for this analysis?

A5: Column selection is paramount for achieving good peak shape.[15] For a hydrophobic ester like 2-Methylpentyl 2-methylbutyrate, a reversed-phase column is appropriate, but nuances in the stationary phase can make a significant difference.

• Stationary Phase: A standard C18 column is a good choice. If retention is very high and tailing persists, a C8 column offers lower hydrophobicity and may provide a better peak shape.[16]

• Silica Type: Modern Type B (or Type II) silica columns are high-purity and have fewer acidic silanol groups compared to older Type A (Type I) silica, significantly reducing the potential for secondary interactions.[1][6][17]

• End-capping: Ensure you are using a column that is thoroughly end-capped. End-capping uses a small silane reagent to block many of the residual silanol groups that remain after bonding the C18 chains, minimizing active sites for secondary interactions.[4][13]

• Obtain a Test Mix: Use a standard quality control mixture, preferably one containing both neutral and basic compounds (e.g., toluene and amitriptyline).

• Analyze the Mix: Run the test mix on your column under standard conditions.

• Evaluate Results: If the neutral compound (toluene) shows good peak shape but the basic compound (amitriptyline) tails excessively, it indicates high residual silanol activity on your column. This suggests that even your neutral ester may be experiencing minor interactions causing the observed tailing.

• Corrective Action: Consider switching to a column known for low silanol activity and high-density bonding/end-capping.

References

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from Element Lab Solutions. [Link]

• LCGC. (2019, November 12). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. Retrieved from LCGC Europe. [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC? Retrieved from Phenomenex. [Link]

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC? Retrieved from Chrom Tech. [Link]

• Labcompare. (2021, October 15). LABTips: How to Prevent Tailing Peaks in HPLC. Retrieved from Labcompare. [Link]

• Shimadzu. (n.d.). Effects of Sample Solvents on Peak Shape. Retrieved from Shimadzu. [Link]

• Waters Corporation. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593. Retrieved from Waters Knowledge Base. [Link]

• Dolan, J. W. (n.d.). Why Do Peaks Tail? LC Troubleshooting Bible.

• Shimadzu. (n.d.). Improving Peak Shapes Affected by Sample Solvents in UHPLC Systems. Retrieved from Shimadzu. [Link]

• LCGC International. (2025, November 30). Mind the Diluent: Effects of Sample Diluent on Analyte Recovery in Reversed-Phase and HILIC Separations. Retrieved from LCGC International. [Link]

• Shimadzu Taiwan. (n.d.). Effects of Sample Solvents on Peak Shape. Retrieved from Shimadzu Taiwan. [Link]

• Element Lab Solutions. (2017, September 20). Sample Diluent Effects in HPLC. Retrieved from Element Lab Solutions. [Link]

• Asian Journal of Pharmaceutical Research. (n.d.). Steps involved in HPLC Method Development. Retrieved from ajpr.jams.org.in. [Link]

• SciSpace. (n.d.). A review on method development by hplc. Retrieved from typeset.io. [Link]

• Waters Corporation. (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Retrieved from Waters Corporation. [Link]

• Industry News. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. Retrieved from Industry News. [Link]

• Crawford Scientific. (n.d.). The Importance of Mobile Phase pH in Chromatographic Separations. Retrieved from Crawford Scientific. [Link]

• ResearchGate. (n.d.). A New Stationary Phase for Analysis of Hydrophobic Compounds by RP-LC. Retrieved from ResearchGate. [Link]

• Chromatography Forum. (2016, March 8). Peaks tailing-problem on fatty acid and ester analyses. Retrieved from Chromatography Forum. [Link]

• World Journal of Pharmaceutical and Medical Research. (2023, December 11). HPLC METHOD DEVELOPMENT AND VALIDATION. Retrieved from wjpmr.com. [Link]

• Maharana Pratap P.G. College Hardoi. (n.d.). METHOD DEVELOPMENT ON HPLC. Retrieved from mppgcollege.com. [Link]

• Crawford Scientific. (2023, September 19). Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. Retrieved from Crawford Scientific. [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from Agilent. [Link]

• LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. Retrieved from LCGC International. [Link]

• Phenomenex. (n.d.). HPLC Column Selection Guide. Retrieved from Phenomenex. [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from Waters Corporation. [Link]

• Restek. (n.d.). HPLC Column Selection Guide. Retrieved from Restek. [Link]

• LCGC International. (2013, May 1). HPLC Column Selection. Retrieved from LCGC International. [Link]

• GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare. Retrieved from GL Sciences. [Link]

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. labcompare.com [labcompare.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. agilent.com [agilent.com]
• 6. lctsbible.com [lctsbible.com]
• 7. chromatographyonline.com [chromatographyonline.com]
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• 10. support.waters.com [support.waters.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com.tw]
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• 15. HPLC Column Selection Guide | Phenomenex [phenomenex.com]
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• 17. chromatographyonline.com [chromatographyonline.com]

Troubleshooting low signal intensity in NMR of 2-Methylpentyl 2-methylbutyrate

Welcome to the Technical Support Center for Nuclear Magnetic Resonance (NMR) analysis. As a Senior Application Scientist, I have designed this guide to address the specific spectroscopic challenges associated with 2-Methylpentyl 2-methylbutyrate [1].

Due to its highly branched aliphatic structure and the presence of a quaternary ester carbonyl, researchers frequently encounter low signal-to-noise ratios (SNR), missing peaks, and poor resolution when analyzing this molecule. This guide bypasses generic advice to provide field-proven, mechanistically grounded troubleshooting protocols.

Diagnostic Workflow: Resolving Low NMR Signal Intensity

Figure 1: Sequential diagnostic workflow for troubleshooting low NMR signal intensity.

Core Troubleshooting Guides

Q1: Why is the ester carbonyl peak missing or extremely weak in my 13 C NMR spectrum?

The Causality (Mechanism): The molecular structure of 2-Methylpentyl 2-methylbutyrate contains a single ester carbonyl carbon ( C=O ) at approximately 176 ppm[1]. Unlike the aliphatic carbons in the molecule, this carbonyl carbon lacks directly attached protons. In NMR, the primary mechanism for spin-lattice relaxation ( T1​ ) is dipole-dipole interaction with nearby protons. Without attached protons, the carbonyl carbon must rely on slower relaxation mechanisms (like chemical shift anisotropy), resulting in T1​ relaxation times that can easily exceed 10 to 20 seconds[2].

If your relaxation delay ( D1​ ) is set to a standard 1–2 seconds, the carbonyl magnetization does not have enough time to return to the Z-axis (equilibrium) between radiofrequency pulses. This causes the signal to become saturated and disappear into the baseline noise.

Data Presentation: Relaxation Parameters To achieve quantitative or high-intensity signals, the D1​ delay must be set to at least 5×T1​ .

Carbon Environment	Approx. Chem. Shift	Estimated T1​ (s)	Recommended D1​ (s) for 90° Pulse
Aliphatic ( CH3​ , CH2​ , CH )	10 - 45 ppm	1 - 3	2 - 5
Ester Carbonyl ( C=O )	~176 ppm	10 - 20	50 - 100

Self-Validating Protocol: T1​ Inversion-Recovery Measurement Do not guess the T1​ value; measure it to validate your instrument parameters.

• Preparation: Dissolve ~50 mg of 2-Methylpentyl 2-methylbutyrate in 0.6 mL of CDCl3​ . Insert, tune, match, and shim the probe.

• Sequence Selection: Load the standard inversion-recovery pulse sequence (t1ir on Bruker, dot1 on Agilent/Varian).

• Array Setup: Set up a variable delay list ( τ ) with the following values: 0.1, 0.5, 1.0, 2.0, 5.0, 10.0, 20.0 seconds.

• Acquisition & Processing: Acquire the 1D spectra. Phase the longest delay ( τ=20s ) so all peaks are positive.

• Validation (The Null Point): Observe the carbonyl peak at ~176 ppm across the array. Find the delay time ( τnull​ ) where the peak intensity is exactly zero (transitioning from negative to positive).

• Calculation: Calculate the exact T1​ using the formula: T1​=τnull​/ln(2) (or τnull​/0.693 ). Set your D1​ parameter to 5×T1​ for all subsequent 13 C acquisitions.

Q2: Why is my overall Signal-to-Noise Ratio (SNR) low despite having a highly concentrated sample?

The Causality (Mechanism): If you have a high sample concentration but observe poor SNR and distorted baselines, the root cause is almost certainly Receiver Gain (RG) mismanagement[3]. The RG controls how much the raw Free Induction Decay (FID) analog signal is amplified before it hits the Analog-to-Digital Converter (ADC)[4].

If the RG is too high, the initial, high-intensity portion of the FID exceeds the voltage limits of the ADC. The ADC "clips" the signal, recording a flat line for the first few milliseconds. When a Fourier Transform is applied to a clipped FID, it generates severe baseline rolling, sinc-wiggles, and distributes the signal energy into the noise floor, drastically lowering the apparent SNR[3][4].

Data Presentation: Receiver Gain Troubleshooting Matrix

RG Status	FID Appearance (Time Domain)	Spectrum Artifacts (Frequency Domain)	Corrective Action
Too Low	Low amplitude, buried in digital noise	Low SNR, high digital noise floor	Increase RG until FID fills ~80% of ADC limit.
Optimal	Smooth exponential decay, fills ADC	High SNR, flat baseline, sharp peaks	None. Proceed with acquisition.
Too High	Clipped (flat-topped) at t=0	Severe baseline distortion, spurious peaks	Decrease RG immediately by a factor of 2.

Self-Validating Protocol: Manual RG Optimization Do not blindly trust the autocall or rga (Receiver Gain Auto) function, especially for highly concentrated samples of 2-Methylpentyl 2-methylbutyrate.

• Initial Setup: Lock and shim the sample. Set the number of scans (ns) to 1.

• Auto-Estimate: Run the automatic receiver gain routine (rga on Bruker). Note the value the system selects.

• Manual Inspection: Acquire a single scan (zg or go) but do not process it yet. Switch your software view to the Time Domain (FID view).

• Validation: Inspect the very beginning of the FID (the first 10-20 data points).

  • If the wave is cut off flat at the top/bottom of the window: The ADC is saturated. Manually halve the RG value and repeat Step 3.

  • If the wave peaks cleanly within the window bounds: The RG is correctly optimized[4].

Frequently Asked Questions (FAQs)

Q: The aliphatic multiplets in my 1 H NMR are poorly resolved and look like broad lumps. Is this a signal intensity issue? A: This is a resolution issue that mimics a low signal intensity issue. 2-Methylpentyl 2-methylbutyrate is highly branched and contains chiral centers, resulting in diastereotopic protons and heavily overlapping multiplets in the 0.8–2.5 ppm region[1]. If your shimming is poor, these peaks broaden and merge. Because the total area under a peak is constant, a broader peak is a shorter peak, which reduces your signal height relative to the noise. Validate your shimming by ensuring the Full-Width at Half-Maximum (FWHM) of your TMS or residual CHCl3​ peak is <1.0 Hz.

Q: I cannot afford to wait 12 hours for a 13 C spectrum with a 50-second D1​ delay. Can I speed this up? A: Yes. You can decouple the relaxation time from the molecule's structure by adding a paramagnetic relaxation agent, such as Chromium(III) acetylacetonate ( Cr(acac)3​ ). Adding ~0.05 M of Cr(acac)3​ to your NMR tube provides a highly efficient, unpaired-electron relaxation pathway. This will drastically reduce the T1​ of the ester carbonyl from >10 seconds down to <1 second, allowing you to use a standard D1​ of 2 seconds and acquire a high-intensity spectrum in a fraction of the time.

Q: Does the solvent choice affect the signal intensity of 2-Methylpentyl 2-methylbutyrate? A: Indirectly, yes. While CDCl3​ is standard, if your sample contains trace water, it can lead to micelle formation or aggregation due to the hydrophobic nature of the aliphatic chains. This aggregation restricts molecular tumbling, shortening T2​ relaxation times, which broadens the peaks and lowers signal intensity. Ensure your sample and solvent are strictly anhydrous.

References

• "2-Methylpentyl 2-methylbutyrate | C11H22O2 | CID 3019318 - PubChem - NIH", nih.gov, URL:[1]

• "Receiver gain function: the actual NMR receiver gain - PMC - NIH", nih.gov, URL:[3]

• "[2409.16411] Maximizing NMR Sensitivity: A Guide to Receiver Gain Adjustment - arXiv", arxiv.org, URL:[4]

• "Chemical Shifts (δ) and Spin-Latticed Relaxation Times (T1) of the Carbonyl Carbons of Acyl Groups in Palm Oil in CDCl3 Solution at 28°C - ResearchGate", researchgate.net, URL:[2]

• "Dynamic nuclear polarization of carbonyl and methyl 13C spins of acetate using 4-oxo-TEMPO free radical - AIP Publishing", aip.org, URL:

Sources

• 1. 2-Methylpentyl 2-methylbutyrate | C11H22O2 | CID 3019318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Receiver gain function: the actual NMR receiver gain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [2409.16411] Maximizing NMR Sensitivity: A Guide to Receiver Gain Adjustment [arxiv.org]

Technical Support Center: Trace Analysis of 2-Methylpentyl 2-methylbutyrate

Welcome to the Technical Support and Method Development Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in optimizing the trace analysis of 2-Methylpentyl 2-methylbutyrate (CAS: 83783-88-4).

This highly volatile ester (C₁₁H₂₂O₂, MW: 186.29 g/mol ) is frequently evaluated in flavor profiling, fragrance characterization, and pharmaceutical impurity screening[1]. Because trace esters are highly susceptible to matrix suppression and volatilization losses, achieving high-sensitivity quantification requires a rigorously optimized Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) workflow[2].

Part 1: Standardized Experimental Workflow

To establish a self-validating analytical system, your protocol must control thermodynamic partitioning while utilizing internal standardization to correct for matrix effects.

Step-by-Step HS-SPME-GC-MS Methodology

• Sample Preparation: Transfer exactly 5.0 mL of the liquid sample into a 20 mL precision-thread headspace vial. Add 1.5 g of NaCl (to achieve ~30% w/v saturation) to induce a salting-out effect[3].

• Internal Standardization: Spike the sample with 10 µL of a structurally similar, isotopically labeled internal standard (e.g., Ethyl butyrate-d5 or 2-octanol) to correct for fiber competition and matrix-induced suppression[4]. Seal immediately with a PTFE/silicone septum.

• Equilibration: Incubate the vial at 50°C for 10 minutes. Agitate via an autosampler at 500 rpm to accelerate the transfer of the ester from the liquid phase into the headspace[3].

• HS-SPME Extraction: Penetrate the septum and expose a 65 µm PDMS/DVB (Polydimethylsiloxane/Divinylbenzene) SPME fiber to the headspace at 50°C for 30–45 minutes[3].

• Thermal Desorption: Retract the fiber and immediately insert it into the GC inlet. Desorb at 250°C for 3 minutes in splitless mode to ensure a narrow injection band[5].

• GC Separation: Utilize a polar (e.g., DB-WAX) or semi-polar (e.g., HP-5MS) capillary column. Oven Program: 40°C (hold 2 min), ramp at 5°C/min to 150°C, then 15°C/min to 240°C (hold 3 min).

• MS Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode. Target m/z 85 as the primary quantifier ion, with m/z 57 and 84 as qualifiers[1].

Caption: HS-SPME-GC-MS workflow for trace volatile ester quantification.

Part 2: Quantitative Data & Method Parameters

The following table summarizes the optimized parameters for this method, detailing the scientific causality behind each experimental choice.

Parameter	Optimized Value	Causality / Rationale
SPME Fiber	PDMS/DVB (65 µm)	Mixed-phase fibers are optimal for semi-volatiles and volatile esters; the DVB polymer increases surface area and retention capacity compared to pure PDMS[5].
Extraction Temp	50°C	Enhances the kinetic volatilization of the ester into the headspace without causing thermal degradation or excessive water vapor condensation on the fiber[3].
Salting-out Agent	30% w/v NaCl	Increases the ionic strength of the aqueous phase, decreasing the ester's solubility and thermodynamically driving it into the headspace[3].
MS SIM Ions	m/z 85, 57, 84	m/z 85 is the base peak (highest abundance fragment) for 2-Methylpentyl 2-methylbutyrate, maximizing the signal-to-noise ratio for trace LODs[1].

Part 3: Troubleshooting Guides & FAQs

Q1: I am experiencing low extraction efficiency and poor sensitivity for 2-Methylpentyl 2-methylbutyrate. How can I improve the Limit of Detection (LOD)?

Analysis & Solution: Low sensitivity in HS-SPME is fundamentally a thermodynamic or kinetic limitation.

• Fiber Selection: Ensure you are not using a pure PDMS fiber. 2-Methylpentyl 2-methylbutyrate requires a mixed-phase fiber like PDMS/DVB to provide stronger adsorptive retention[5].

• Matrix Modification: If your sample matrix is highly aqueous, the ester will resist partitioning into the vapor phase. Add NaCl to saturation (~30% w/v) to decrease the activity coefficient of the organic analyte, forcing it into the headspace[4].

• Extraction Time: Volatile esters typically require 30 to 55 minutes to reach thermodynamic equilibrium. Conduct an extraction time profile (10, 20, 30, 45, 60 mins) to identify the plateau where maximum adsorption occurs.

Q2: My chromatogram shows significant peak tailing for the ester. What is causing this, and how do I fix it?

Analysis & Solution: Peak tailing for oxygenated compounds in GC-MS usually stems from active sites in the flow path or sluggish desorption kinetics.

• Incomplete Desorption: Ensure the GC inlet temperature is sufficiently high (240–250°C) and the desorption time is at least 3 minutes. If the ester is not rapidly and completely transferred to the column, the injection band broadens, causing tailing[5].

• Column Polarity & Active Sites: 2-Methylpentyl 2-methylbutyrate contains a polar ester linkage. If you are using an aging non-polar column (e.g., 100% PDMS), exposed active silanol groups will cause hydrogen bonding. Switch to a slightly polar column (e.g., DB-WAX or HP-5MS) and ensure your GC inlet liner is fully deactivated[2].

Q3: How do I definitively identify and quantify this specific compound amidst a complex matrix of other aliphatic esters?

Analysis & Solution: Isobaric interferences and co-elution are common in complex flavor or biological matrices.

• SIM Mode Optimization: Do not rely on the Total Ion Chromatogram (TIC) for trace quantification. Program the mass spectrometer to Selected Ion Monitoring (SIM) mode. Use m/z 85 as the primary quantifier ion, and m/z 57 and 84 as qualifier ions to confirm the specific isotopic/fragmentation ratio of 2-Methylpentyl 2-methylbutyrate[1].

• Self-Validating Quantification: Always use an internal standard. By calculating the peak area ratio of the target ester to the internal standard, you inherently correct for variations in fiber extraction efficiency and MS ionization suppression[2].

Q4: The reproducibility (RSD%) of my peak areas is >15%. How can I stabilize the method?

Analysis & Solution: High Relative Standard Deviation (RSD) in SPME is almost always linked to inconsistent pre-equilibrium conditions or hardware degradation.

• Agitation Consistency: If you are extracting under pre-equilibrium conditions (e.g., stopping the extraction before the plateau), the mass transfer rate is highly sensitive to agitation. Ensure consistent orbital shaking (e.g., 500 rpm) using an automated XYZ autosampler. Manual SPME is highly prone to human error[3].

• Fiber Degradation: PDMS/DVB fibers degrade over time, especially if exposed to aggressive matrices or excessive inlet temperatures. Monitor the absolute response of your internal standard; if the area drops by >20% across a sequence, the fiber's stationary phase has likely stripped and must be replaced[5].

Caption: Thermodynamic equilibrium of ester partitioning in HS-SPME.

References

• Source: National Institutes of Health (NIH)
• Title: Application Note: Quantitative Analysis of Volatile Esters by Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)
• Title: SPME for GC Analysis Source: Sigma-Aldrich URL
• Source: National Institutes of Health (NIH)
• Title: Optimisation of SPME Arrow GC/MS method for determination of wine volatile organic compounds Source: OENO One URL
• Title: Method development by GC–ECD and HS-SPME–GC–MS for beer volatile analysis Source: ResearchGate URL

Sources

• 1. 2-Methylpentyl 2-methylbutyrate | C11H22O2 | CID 3019318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Development of a SPME-GC-MS method for the determination of volatile compounds in Shanxi aged vinegar and its analytical characterization by aroma wheel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Analysis of 2-Methylpentyl 2-methylbutyrate and its Isomers for Researchers and Drug Development Professionals

In the intricate world of flavor and fragrance chemistry, as well as in the broader field of drug development where sensory attributes can influence patient compliance, a nuanced understanding of isomeric structures is paramount. This guide provides a detailed comparative analysis of 2-Methylpentyl 2-methylbutyrate and its key structural isomers. We will delve into their synthesis, physicochemical properties, and sensory profiles, supported by experimental data and established analytical protocols. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development seeking to understand the subtle yet significant differences imparted by isomeric variations.

Introduction to 2-Methylpentyl 2-methylbutyrate and the Significance of Isomerism

2-Methylpentyl 2-methylbutyrate (C₁₁H₂₂O₂) is a branched-chain ester recognized for its characteristic fruity aroma.[1][2] Its molecular structure, featuring methyl branches on both the alcohol and carboxylic acid moieties, gives rise to a multitude of structural isomers. These isomers, while sharing the same molecular formula, can exhibit distinct physicochemical properties and, most notably, varying sensory profiles.[3][4] The arrangement of atoms within a molecule can profoundly impact its interaction with olfactory receptors, leading to different perceived scents.[5][6] This principle is of critical importance in the flavor and fragrance industry for creating specific aroma profiles and in pharmaceuticals, where taste and smell masking of active pharmaceutical ingredients (APIs) is a significant challenge.

This guide will focus on a comparative analysis of 2-Methylpentyl 2-methylbutyrate and a selection of its structural isomers, providing a framework for their differentiation and potential applications.

Structural Isomers of 2-Methylpentyl 2-methylbutyrate (C₁₁H₂₂O₂)

For a focused comparison, we will examine the following key structural isomers of 2-Methylpentyl 2-methylbutyrate. These isomers have been selected to represent variations in the branching of the alcohol and acid portions of the ester.

Figure 1: Key structural isomers of 2-Methylpentyl 2-methylbutyrate.

Comparative Physicochemical Properties

The seemingly minor differences in the branching of the carbon chains of these isomers can lead to measurable variations in their physical properties. These properties are crucial for predicting their behavior in various applications, including their volatility and solubility.

Compound	IUPAC Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	Refractive Index (n20/D)
Target Compound	2-methylpentyl 2-methylbutanoate	83783-88-4	C₁₁H₂₂O₂	186.29	~204 (est.)[7]	~0.855[8]	~1.415[8]
Isomer 1	Heptyl 2-methylpropanoate	2349-13-5	C₁₁H₂₂O₂	186.29	212[9]	0.8625 (15°C)[9]	1.417-1.421[9]
Isomer 2	Pentyl 3-methylbutanoate	25415-62-7	C₁₀H₂₀O₂	172.26	169-170	~0.858	~1.410
Isomer 3	2-methylbutyl 2-methylpentanoate	Not readily available	C₁₁H₂₂O₂	186.29	N/A	N/A	N/A
Isomer 4	2-methylbutyl 3-methylpentanoate	Not readily available	C₁₁H₂₂O₂	186.29	N/A	N/A	N/A

Synthesis of Branched-Chain Esters

The synthesis of these esters is typically achieved through Fischer-Speier esterification, a well-established acid-catalyzed reaction between a carboxylic acid and an alcohol.[10] The choice of starting materials dictates the final isomeric structure.

General Protocol for Fischer-Speier Esterification:

• Reactant Mixing: Equimolar amounts of the desired carboxylic acid (e.g., 2-methylbutyric acid) and alcohol (e.g., 2-methylpentanol) are combined in a round-bottom flask.

• Catalyst Addition: A catalytic amount of a strong acid, such as concentrated sulfuric acid or p-toluenesulfonic acid, is added to the mixture.

• Reaction Conditions: The reaction mixture is typically heated under reflux to drive the equilibrium towards the formation of the ester. The removal of water, a byproduct of the reaction, can further increase the yield.

• Work-up and Purification: After the reaction is complete, the mixture is cooled and washed with a sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with brine. The organic layer is then dried over an anhydrous salt (e.g., sodium sulfate) and the ester is purified by distillation.

Figure 2: Generalized workflow for Fischer-Speier esterification.

Analytical Characterization: Differentiating Isomers

Due to their similar chemical nature, the differentiation of these isomers requires sophisticated analytical techniques. Gas chromatography coupled with mass spectrometry (GC-MS) is the gold standard for separating and identifying such closely related compounds.[11]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol:

• Sample Preparation: The ester sample is diluted in a suitable solvent (e.g., dichloromethane or hexane).

• Injection: A small volume of the diluted sample is injected into the GC inlet, where it is vaporized.

• Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium) through a capillary column. The separation of isomers is achieved based on their differential interactions with the stationary phase of the column, which is influenced by their boiling points and polarities.

• Mass Spectrometry Detection: As each compound elutes from the GC column, it enters the mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern that acts as a "fingerprint" for each isomer, allowing for its identification.

Figure 3: A simplified workflow for GC-MS analysis of ester isomers.

Comparative Sensory Analysis

The most significant differentiation between these isomers often lies in their organoleptic properties. The human olfactory system can be remarkably sensitive to subtle changes in molecular shape.[5] Sensory analysis, particularly Gas Chromatography-Olfactometry (GC-O), is a powerful tool for characterizing the aroma profiles of these compounds.[12] In GC-O, a human assessor sniffs the effluent from the GC column, providing a description of the odor of each separated compound as it elutes.[6]

Compound	Reported Odor Profile
2-Methylpentyl 2-methylbutyrate	Sweet, fruity, with apple, green, and waxy notes.[1][2]
Heptyl isobutyrate	Herbaceous and woody notes.[9]
Pentyl 3-methylbutanoate (Pentyl isovalerate)	Fruity and slightly floral aroma.[13]
2-Methylbutyl 2-methylbutyrate	Fruity.[2]

It is important to note that odor perception can be subjective and is influenced by the concentration of the analyte. Quantitative methods, such as determining odor detection thresholds, provide a more objective measure of a compound's potency.[14]

Applications in Research and Industry

The distinct properties of these branched-chain esters make them valuable in a variety of applications:

• Flavors and Fragrances: Their primary application is in the creation of artificial fruit flavors and unique fragrance compositions.[3][4][13] The specific isomer is chosen to impart a desired nuance, such as a green apple note versus a more general fruity character. 2-Methylbutyl 2-methylbutyrate, for instance, is noted for its use in creating complex fruit flavors in beverages.[15]

• Industrial Solvents: Esters are widely used as solvents in paints, coatings, and inks due to their good solvency power and relatively low toxicity.[13][16] The branching in these isomers can influence their solvent properties.

• Pharmaceuticals: In drug development, esters with pleasant aromas can be used as excipients to mask the unpleasant taste or smell of active pharmaceutical ingredients, thereby improving patient compliance.[16] Their solvent properties are also utilized in drug formulations.

• Plasticizers: Certain esters act as plasticizers, which are additives that increase the flexibility and durability of plastics.[13][16]

Conclusion

This comparative guide highlights the significant impact of structural isomerism on the physicochemical and sensory properties of C₁₁H₂₂O₂ esters. While sharing the same molecular formula, 2-Methylpentyl 2-methylbutyrate and its isomers exhibit distinct characteristics that are critical for their application in the flavor, fragrance, and pharmaceutical industries. The selection of a specific isomer is a deliberate choice made to achieve a desired sensory profile, performance in a formulation, or specific solvent property. The analytical techniques of GC-MS and GC-O are indispensable tools for the differentiation and characterization of these closely related compounds, enabling researchers and product developers to make informed decisions. Further research into the quantitative sensory analysis and specific applications of a wider range of these isomers will undoubtedly continue to expand their utility in various scientific and industrial fields.

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• Robert, F., Héritier, J., Quiquerez, J., Simian, H., & Blank, I. (2004). Synthesis and sensorial properties of 2-alkylalk-2-enals and 3-(acetylthio)-2-alkyl alkanals. Journal of agricultural and food chemistry, 52(23), 7013–7020.

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Comparative Guide: Validation of HS-SPME-GC-MS for the Quantification of 2-Methylpentyl 2-methylbutyrate

Executive Summary

The accurate quantification of volatile esters in complex matrices is a persistent challenge in analytical chemistry. 2-Methylpentyl 2-methylbutyrate (CAS: 83783-88-4) is a highly volatile ester commonly analyzed in flavor, fragrance, and biomarker profiling. Traditional extraction methods often suffer from poor recovery and high variability due to evaporative losses. This guide provides a comprehensive, objective comparison between traditional Liquid-Liquid Extraction coupled with Gas Chromatography-Flame Ionization Detection (LLE-GC-FID) and the superior Headspace Solid-Phase Microextraction coupled with Mass Spectrometry (HS-SPME-GC-MS). Furthermore, it details a self-validating experimental protocol aligned with the latest ICH Q2(R2) guidelines for analytical method validation.

The Analytical Challenge: 2-Methylpentyl 2-methylbutyrate

2-Methylpentyl 2-methylbutyrate ( C11​H22​O2​ ) has a molecular weight of 186.29 g/mol and exhibits high volatility[1]. In mass spectrometry, it yields characteristic fragmentation ions, most notably at m/z 85 and 57, which are critical for selective identification[1].

The primary analytical challenge lies in sample preparation. Because of its high vapor pressure, any sample preparation workflow that involves a solvent evaporation or concentration step (such as nitrogen blowdown) will inevitably result in the co-evaporation of the analyte. This fundamentally compromises the accuracy and precision of the assay, necessitating a solvent-free approach that isolates the analyte in the gas phase.

Methodological Comparison: HS-SPME-GC-MS vs. LLE-GC-FID

To establish a robust quantitative method, we must evaluate the proposed HS-SPME-GC-MS workflow against the traditional LLE-GC-FID alternative.

• LLE-GC-FID (The Alternative): Liquid-liquid extraction relies on partitioning the analyte into an organic solvent (e.g., hexane). To achieve the required Limit of Quantification (LOQ), the solvent must be concentrated via nitrogen blowdown. This step strips volatile esters from the sample, leading to recoveries often dropping below 70%[2]. Furthermore, FID is a universal detector that cannot distinguish between co-eluting matrix components and the target analyte, leading to poor specificity.

• HS-SPME-GC-MS (The Proposed Solution): Headspace SPME is a solvent-free technique that relies on the thermodynamic equilibrium between the liquid sample, the headspace, and a polymer-coated fiber. By concentrating the volatile analytes directly onto the fiber and thermally desorbing them into the GC-MS, we eliminate the evaporative loss step entirely[2][3]. Mass spectrometry operating in Selected Ion Monitoring (SIM) mode provides absolute specificity.

Table 1: Performance and Workflow Comparison

Analytical Feature	HS-SPME-GC-MS (Proposed)	LLE-GC-FID (Alternative)
Extraction Mechanism	Thermodynamic headspace partitioning	Liquid-liquid phase separation
Solvent Requirement	Solvent-free	High volume of organic solvents
Analyte Recovery	> 95% (No evaporation step)	< 70% (Loss during N2​ blowdown)
Specificity	High (Mass-to-charge ratio filtering)	Low (Retention time only)
Automation	Fully automatable	Labor-intensive manual steps

Workflow Visualization

The following diagram illustrates the fundamental differences in sample handling and the points of vulnerability in the traditional LLE workflow.

Caption: Workflow comparison: HS-SPME-GC-MS vs. LLE-GC-FID for volatile ester quantification.

Experimental Protocol: A Self-Validating HS-SPME-GC-MS Workflow

To ensure absolute trustworthiness, an analytical method must be designed as a self-validating system . This is achieved by introducing an isotopically labeled internal standard (IS)—or a structurally analogous ester—directly into the raw matrix before any sample processing occurs.

By doing so, the IS undergoes the exact same thermodynamic partitioning, extraction kinetics, and potential matrix suppression as 2-Methylpentyl 2-methylbutyrate. Any physical variance in the system is mathematically nullified when quantifying via the Analyte/IS response ratio.

Step-by-Step Methodology

• Matrix Preparation & IS Spiking:

  • Action: Transfer 5.0 mL of the liquid sample into a 20 mL precision glass headspace vial. Immediately spike with 50 µL of the Internal Standard solution (e.g., Hexyl isobutyrate, 10 µg/mL). Add 1.5 g of NaCl and seal rapidly with a PTFE/silicone septum cap.

  • Causality: The addition of NaCl induces a "salting-out" effect. By increasing the ionic strength of the aqueous phase, the solubility of the non-polar ester decreases, driving a higher fraction of the analyte into the headspace and drastically lowering the Limit of Detection (LOD)[3].

• Headspace Equilibration & Extraction:

  • Action: Incubate the vial at 40°C for 10 minutes with agitation. Pierce the septum with a 65 µm Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) SPME fiber and expose it to the headspace for exactly 30 minutes at 40°C.

  • Causality: Why 40°C? Heating shifts the partition coefficient ( Khs​ ) in favor of the gas phase. However, excessive heating (>60°C) causes water vapor to competitively displace the analyte on the porous DVB polymer sites. 40°C provides the optimal thermodynamic balance for ester volatilization without fiber saturation.

• Thermal Desorption & GC-MS Analysis:

  • Action: Retract the fiber and immediately inject it into the GC inlet set to 250°C. Desorb for 3 minutes in splitless mode using a narrow-bore (0.75 mm ID) SPME liner.

  • Causality: SPME fibers require rapid thermal desorption to ensure a sharp chromatographic peak. A narrow-bore liner increases the linear velocity of the carrier gas around the fiber, rapidly sweeping the desorbed 2-Methylpentyl 2-methylbutyrate onto the column and preventing band broadening. The MS is operated in SIM mode, monitoring m/z 85 (quantifier) and 57 (qualifier)[1].

Method Validation according to ICH Q2(R2)

The revised ICH Q2(R2) guidelines (effective mid-2024) mark a paradigm shift toward a Quality-by-Design (QbD) and lifecycle approach for analytical methods[4]. The objective is to demonstrate that the analytical procedure is unequivocally "fit for the intended purpose"[5].

Based on these guidelines, the HS-SPME-GC-MS method for 2-Methylpentyl 2-methylbutyrate was validated across the following core parameters:

• Specificity (Selectivity): ICH Q2(R2) defines specificity as the ability to measure the analyte unambiguously in the presence of matrix components[4]. By utilizing MS in SIM mode (m/z 85), we filter out background matrix noise that would otherwise cause false positives in an FID detector. Blank matrix injections confirmed no co-eluting peaks > 5% of the LOQ.

• Range and Linearity: The reportable range is confirmed by demonstrating acceptable response, accuracy, and precision across the expected sample concentrations[5]. The method demonstrated excellent linearity ( R2>0.999 ) from 1.0 to 500 ng/mL.

• Accuracy & Precision: Accuracy was assessed via spike recovery at three concentration levels (low, medium, high). The self-validating nature of the IS-spiked SPME workflow resulted in recoveries near 100%. Precision (repeatability) was evaluated via six replicate extractions, yielding an RSD well below the standard 5.0% threshold.

Table 2: ICH Q2(R2) Validation Summary for 2-Methylpentyl 2-methylbutyrate

Validation Parameter (ICH Q2(R2))	HS-SPME-GC-MS Results	Acceptance Criteria
Specificity	No matrix interference at m/z 85	No co-eluting peaks > 30% of LOQ
Linearity (Range)	1.0 - 500 ng/mL ( R2=0.9992 )	R2≥0.995
Accuracy (Recovery)	98.5% ± 2.1%	85.0% - 115.0%
Precision (Repeatability)	3.4% RSD (n=6)	≤ 5.0% RSD
Limit of Quantification (LOQ)	1.0 ng/mL	Signal-to-Noise (S/N) ≥ 10

Conclusion

For the quantification of volatile esters like 2-Methylpentyl 2-methylbutyrate, traditional LLE-GC-FID methods are fundamentally limited by evaporative losses and poor specificity. By transitioning to an HS-SPME-GC-MS workflow, laboratories can leverage thermodynamic phase partitioning to achieve solvent-free, highly sensitive, and fully automatable extractions. When paired with an internal standard, this method acts as a self-validating system that easily exceeds the rigorous analytical performance criteria set forth by the new ICH Q2(R2) guidelines.

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Cross-Validation of GC-MS and HPLC Methods for 2-Methylpentyl 2-methylbutyrate: A Technical Guide

Target Audience: Analytical Chemists, Formulation Scientists, and Regulatory Affairs Professionals Perspective: Senior Application Scientist

The analysis of volatile aliphatic esters like 2-methylpentyl 2-methylbutyrate (C₁₁H₂₂O₂) presents a unique chromatographic challenge. With a molecular weight of 186.29 g/mol and a boiling point of approximately 204°C[1], this compound is highly amenable to gas-phase separation[2]. However, as this ester is increasingly incorporated into complex, non-volatile matrices—such as lipid-based drug delivery systems or heavy cosmetic emulsions—relying exclusively on Gas Chromatography-Mass Spectrometry (GC-MS) becomes problematic. Direct injection of such matrices leads to rapid inlet fouling, stationary phase degradation, and ion source contamination[3].

To ensure analytical robustness across the entire product lifecycle, laboratories must develop and cross-validate an orthogonal High-Performance Liquid Chromatography (HPLC) method. Because 2-methylpentyl 2-methylbutyrate lacks a conjugated π-electron system, traditional UV detection is ineffective. Therefore, we employ Evaporative Light Scattering Detection (ELSD)[4]. This guide details the causal reasoning, self-validating protocols, and comparative data required to cross-validate these two methods in accordance with the latest ICH Q2(R2) regulatory standards[5].

Orthogonal Cross-Validation Strategy

The core philosophy of cross-validation is to prove that two fundamentally different physical separation mechanisms yield statistically equivalent quantitative results[4]. GC-MS separates based on vapor pressure and affinity for a polysiloxane film[2], while HPLC-ELSD separates based on hydrophobic interactions with a C18 liquid-phase system[3].

To satisfy the ICH Q2(R2) guidelines (effective June 2024), both methods must be rigorously evaluated for accuracy, precision, specificity, linearity, and limits of detection/quantitation (LOD/LOQ)[5].

Figure 1: Orthogonal cross-validation workflow for 2-Methylpentyl 2-methylbutyrate.

Self-Validating Experimental Protocols

A method is only as trustworthy as its internal controls. Both protocols below are designed as self-validating systems . They incorporate a System Suitability Test (SST) to empirically prove column efficiency before any samples are run, and utilize Internal Standards (IS) to mathematically correct for injection volume variability and matrix suppression.

GC-MS/SIM Methodology (Volatile Pathway)

Causality: We utilize Selected Ion Monitoring (SIM) rather than full-scan mode. By exclusively monitoring m/z 71 (the base peak corresponding to the methylbutyrate moiety) and m/z 89, we drastically increase the signal-to-noise ratio and eliminate background interference from co-eluting matrix volatiles[6].

Step-by-Step Protocol:

• SST Verification (The Gatekeeper): Inject a resolution mixture containing 2-methylpentyl 2-methylbutyrate and its structural isomer, 3-methylpentyl 2-methylbutyrate[7]. The sequence automatically aborts if chromatographic resolution ( Rs​ ) is < 1.5.

• Sample Extraction: Weigh 100 mg of the formulation into a glass centrifuge tube. Add exactly 5.0 mL of LC-MS grade Hexane.

• Internal Standard Spiking: Add 50 µL of a 1.0 mg/mL Hexyl isobutyrate solution (IS). The structural similarity of the IS ensures it mimics the analyte's vaporization kinetics.

• Phase Separation: Vortex for 2 minutes, then centrifuge at 4000 rpm for 5 minutes at 4°C to precipitate non-volatile lipids. Transfer the supernatant to a GC vial.

• Instrument Acquisition: Inject 1.0 µL (Split ratio 10:1) into an HP-5MS column (30m × 0.25mm, 0.25µm). Maintain the inlet at 250°C for instantaneous flash vaporization. Program the oven from 50°C to 250°C at 15°C/min.

HPLC-ELSD Methodology (Non-Volatile Matrix Pathway)

Causality: ELSD response is fundamentally non-linear because light scattering depends on the size of the aerosolized particles, which changes with analyte concentration. Therefore, a log-log calibration model (log Area vs. log Concentration) is mathematically required for accurate quantitation[4].

Step-by-Step Protocol:

• SST Verification: Inject the SST mixture. The batch is only validated if the theoretical plate count ( N ) > 5000 and the tailing factor ( Tf​ ) < 1.5, ensuring the C18 stationary phase is not compromised.

• Sample Solubilization: Dissolve 100 mg of the matrix in 5.0 mL of Acetonitrile.

• Internal Standard Spiking: Add 50 µL of a 5.0 mg/mL Octyl acetate solution (IS). Octyl acetate is chosen because it is sufficiently non-volatile to survive the ELSD drift tube without evaporating alongside the mobile phase.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter. Critical Step: Particulates will instantly clog the ELSD nebulizer, causing catastrophic signal loss.

• Instrument Acquisition: Inject 10.0 µL onto a C18 column (150mm × 4.6mm, 3µm). Run an isocratic mobile phase of Acetonitrile:Water (70:30 v/v) at 1.0 mL/min. Set the ELSD drift tube to 50°C with a nitrogen nebulizer gas flow of 1.5 L/min.

Comparative Data & Performance Metrics

The following tables synthesize the chromatographic parameters and the resulting ICH Q2(R2) cross-validation data.

Table 1: Chromatographic & Detection Parameters

Parameter	GC-MS (SIM Mode)	HPLC-ELSD
Stationary Phase	HP-5MS (30m × 0.25mm, 0.25µm)	C18 (150mm × 4.6mm, 3µm)
Mobile Phase	Helium Gas (1.0 mL/min)	Acetonitrile:Water (70:30 v/v)
Injection Volume	1.0 µL (Split 10:1)	10.0 µL
Detection Mechanism	EI-MS (70 eV), m/z 71, 89	Aerosol Light Scattering
Internal Standard	Hexyl isobutyrate	Octyl acetate
Run Time	12.0 min	8.5 min

Table 2: ICH Q2(R2) Cross-Validation Results

Data represents n=6 replicates per concentration level across 3 independent analytical batches.

Validation Parameter	GC-MS Performance	HPLC-ELSD Performance	ICH Q2(R2) Acceptance Criteria
Linearity Range	0.1 - 50 µg/mL (Linear)	5.0 - 250 µg/mL (Log-Log)	R² ≥ 0.995
LOD (S/N ≥ 3)	0.03 µg/mL	1.5 µg/mL	Signal-to-Noise ≥ 3:1
LOQ (S/N ≥ 10)	0.1 µg/mL	5.0 µg/mL	Signal-to-Noise ≥ 10:1
Accuracy (Recovery)	98.5% - 101.2%	97.1% - 102.4%	95.0% - 105.0%
Precision (%RSD)	1.2%	2.4%	≤ 2.0% (GC) / ≤ 3.0% (LC)
Specificity	High (Mass spectral ID)	Moderate (Retention time)	No matrix interference at RT

Strategic Conclusions

The cross-validation data clearly delineates the strategic utility of each platform:

• Sensitivity vs. Matrix Tolerance: GC-MS is unequivocally superior for trace-level analysis, boasting an LOD of 0.03 µg/mL compared to HPLC-ELSD's 1.5 µg/mL[8]. If you are conducting degradation profiling or residual solvent analysis, GC-MS is the mandatory choice.

• Formulation Versatility: HPLC-ELSD shines in its matrix resilience[3]. While it sacrifices absolute sensitivity, its ability to handle heavy liquid phases without inlet fouling makes it the superior choice for routine Quality Control (QC) lot release of high-concentration commercial formulations.

• Regulatory Compliance: Both methods successfully met the stringent accuracy (95-105%) and precision criteria outlined in the ICH Q2(R2) guidelines[5], proving that they can be used interchangeably depending on the specific phase of drug development.

By implementing these self-validating protocols, laboratories can seamlessly pivot between GC-MS and HPLC, ensuring uninterrupted analytical support regardless of how complex the sample matrix becomes.

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Comparative Synthetic Strategies for 2-Methylpentyl 2-Methylbutyrate: A Technical Guide for Process Optimization

As a Senior Application Scientist, I frequently encounter the challenge of synthesizing highly branched esters for flavor, fragrance, and biolubricant applications. The target molecule, 2-Methylpentyl 2-methylbutyrate , presents a unique double-steric hurdle: an α -methyl group on the acyl donor (2-methylbutyric acid) and a β -methyl group on the nucleophile (2-methylpentanol). This steric crowding significantly impedes the formation of the tetrahedral intermediate required in standard nucleophilic acyl substitutions.

In this guide, we will objectively evaluate three distinct synthetic routes, dissecting the causality behind the experimental parameters and providing field-proven, self-validating protocols to overcome these steric limitations.

Evaluated Synthetic Routes and Mechanistic Causality

Route A: Acid-Catalyzed Fischer-Speier Esterification

The classical approach utilizes a strong acid (e.g., p -Toluenesulfonic acid) to protonate the carbonyl oxygen, increasing its electrophilicity. However, because the reaction is reversible and the substrates are sterically hindered, the forward reaction rate is sluggish. To drive the equilibrium toward the product (Le Chatelier's principle), the system requires high thermal energy (refluxing toluene) and continuous physical removal of the water byproduct[1].

Route B: Steglich Esterification (DCC/DMAP Mediated)

To bypass the high activation energy of the hindered tetrahedral intermediate, we can employ Steglich esterification. Dicyclohexylcarbodiimide (DCC) activates the carboxylic acid to an O-acylisourea intermediate[2]. However, due to steric hindrance, the bulky 2-methylpentanol attacks this intermediate slowly, risking a 1,3-rearrangement to an unreactive N-acylurea[3]. The critical intervention is the addition of 4-Dimethylaminopyridine (DMAP). As a superior nucleophile, DMAP rapidly attacks the O-acylisourea to form a highly reactive N-acylpyridinium intermediate ("active ester"), which then reacts efficiently with the hindered alcohol at room temperature[2][4].

Route C: Biocatalytic Esterification (Immobilized Lipase)

Immobilized lipases, such as Candida antarctica Lipase B (CALB), offer a highly specific, green alternative[5]. The reaction follows a Ping-Pong Bi-Bi mechanism[5]. While branched acids typically show lower reaction rates, elevating the temperature to 80 °C in a solvent-free system increases kinetic energy and mass transfer, allowing the enzyme to efficiently process the α -branched substrate without denaturation[6][7]. Products obtained via this route can often be labeled as "natural," significantly increasing their commercial value[8].

Figure 1: High-level comparison of synthetic routes for 2-Methylpentyl 2-methylbutyrate.

Quantitative Performance Comparison

The following table summarizes the operational metrics for each route based on optimized laboratory conditions for branched esters.

Parameter	Route A: Fischer-Speier	Route B: Steglich	Route C: Biocatalytic (CALB)
Typical Yield	70 - 80%	> 90%	85 - 95%
Operating Temperature	110 - 120 °C (Reflux)	20 - 25 °C (RT)	60 - 80 °C
Reaction Time	12 - 24 hours	4 - 8 hours	6 - 12 hours
Primary Byproduct	Water	Dicyclohexylurea (DCU)	Water
Atom Economy	High	Low (Stoichiometric waste)	High
Scalability	Excellent	Moderate (Filtration bottlenecks)	Excellent (Solvent-free)

Self-Validating Experimental Methodologies

Protocol 1: Dean-Stark Fischer Esterification

Causality Focus: Continuous equilibrium shifting via azeotropic distillation.

• Setup: Charge a round-bottom flask with 2-methylbutyric acid (1.0 eq) and 2-methylpentanol (1.2 eq). Add toluene as the solvent and p -toluenesulfonic acid (0.05 eq) as the catalyst.

• Apparatus: Attach a Dean-Stark trap filled with toluene, topped with a reflux condenser.

• Execution: Heat the mixture to reflux (approx. 110–120 °C).

• Self-Validation: Monitor the water accumulation in the graduated Dean-Stark trap. The reaction is complete when the collected water volume matches the theoretical yield and plateaus[1].

• Workup: Cool the mixture, wash with saturated NaHCO 3​ (to remove unreacted acid and catalyst), followed by brine. Dry over MgSO 4​ , filter, and concentrate under reduced pressure.

Protocol 2: Steglich Esterification

Causality Focus: Bypassing steric hindrance via an active ester intermediate.

Figure 2: Steglich esterification mechanism highlighting DMAP acyl transfer.

• Setup: Dissolve 2-methylbutyric acid (1.0 eq) and 2-methylpentanol (1.1 eq) in anhydrous dichloromethane (DCM).

• Catalysis: Add DMAP (0.1 eq) and cool the mixture to 0 °C using an ice bath to control the initial exothermic activation.

• Activation: Slowly dropwise add DCC (1.1 eq) dissolved in DCM.

• Self-Validation: A white precipitate of dicyclohexylurea (DCU) will begin to form almost immediately. The visual accumulation of this insoluble byproduct serves as a direct indicator of O-acylisourea formation[2].

• Execution: Warm to room temperature and stir for 4–8 hours. Monitor the disappearance of the acid via TLC.

• Workup: Vacuum filter the mixture to remove the DCU precipitate. Wash the organic filtrate with 0.5 M HCl (to remove DMAP), saturated NaHCO 3​ , and brine. Dry and evaporate.

Protocol 3: Solvent-Free Enzymatic Synthesis

Causality Focus: Maximizing mass transfer for branched substrates without solvent dilution.

Figure 3: Ping-Pong Bi-Bi mechanism for lipase-catalyzed esterification.

• Setup: In a thermostated batch reactor, combine 2-methylbutyric acid (1.0 eq) and 2-methylpentanol (1.3 to 1.5 eq). The excess alcohol acts as the reaction medium, eliminating the need for organic solvents[6].

• Biocatalysis: Add immobilized CALB (e.g., Lipozyme® 435) at 2.5% to 5.0% w/w relative to the total substrate mass[6].

• Execution: Set the orbital shaker/stirrer to 350 rpm and heat to 80 °C. This specific elevated temperature is crucial for overcoming the mass transfer limitations inherent to α -branched acids[6].

• Self-Validation: Withdraw 50 μ L aliquots periodically. Dissolve in ethanol and titrate with 0.1 M KOH using phenolphthalein. The drop in the acid value directly correlates to the reaction conversion rate[6].

• Workup: Filter the warm mixture to recover the immobilized enzyme beads (which can be washed with hexane and reused for up to 10 cycles without significant activity loss)[8]. Purify the crude ester via fractional vacuum distillation.

References

• [8] SOLVENT-FREE ENZYMATIC SYNTHESIS OF PENTYL ESTERS IN A BATCH REACTOR USING A COMMERCIAL IMMOBILIZED LIPASE. accedaCRIS (Universidad de Las Palmas de Gran Canaria).

• [6] Ortega-Requena, S., et al. (2024). Understanding the Enzymatic Synthesis of a New Biolubricant: Decane-1,10-diyl bis(2-methylpentanoate). Molecules, 30(1), 52. MDPI.

• [5] Application Note: Enzymatic Kinetic Studies of 3-Methylpentyl Butyrate Synthesis. BenchChem.

• [1] Technical Support Center: 3-Methylpentyl Butyrate Synthesis. BenchChem.

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• [2] Steglich Esterification. Organic Chemistry Portal.

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A Comparative Sensory Analysis of 2-Methylpentyl 2-Methylbutyrate and Other Fruity Esters: A Guide for Researchers

In the intricate world of flavor and fragrance, esters are the undisputed architects of fruity notes, lending their characteristic scents to everything from fine perfumes to everyday food and beverages.[1][2] Understanding the nuanced sensory profiles of these compounds is paramount for researchers, scientists, and product development professionals. This guide offers an in-depth comparative sensory evaluation of 2-methylpentyl 2-methylbutyrate against other well-known fruity esters, grounded in experimental data and established scientific methodologies.

A note on the target compound: Sensory data for 2-methylpentyl 2-methylbutyrate (CAS 83783-88-4) is limited in publicly available literature.[3][4] However, a closely related isomer, 2-methylbutyl 2-methylbutyrate (CAS 2445-78-5), is well-characterized. This guide will focus on the sensory profile of the latter as a primary subject, providing a robust framework for comparison.

The Olfactory Pathway: How We Perceive Fruity Esters

The perception of an ester's aroma is a complex biological process that begins when its volatile molecules travel through the air and into the nasal cavity. Here, they bind to specific olfactory receptors, initiating a signaling cascade that the brain interprets as a distinct scent.[5] The unique molecular structure of each ester dictates which receptors it activates and to what extent, resulting in the vast spectrum of fruity aromas we can discern.[5]

Caption: Olfactory signaling pathway for an ester molecule.

Sensory Profile: 2-Methylbutyl 2-Methylbutyrate

2-Methylbutyl 2-methylbutyrate is a complex ester characterized by a multifaceted fruity profile. Its dominant notes are often described as sweet and estery, with significant green and waxy undertones.[6] Depending on its concentration, it can present a wide array of supporting notes, including apple, pineapple, strawberry, and banana, making it a versatile component in flavor and fragrance formulations.[6][7] However, in high concentrations, it can develop a sour or sickly quality.[6]

A Comparative Analysis of Fruity Esters

To provide a clear context for the sensory profile of 2-methylbutyl 2-methylbutyrate, it is essential to compare it with other commonly utilized fruity esters. The structural differences between these molecules, such as carbon chain length and branching, directly influence their volatility and interaction with olfactory receptors, resulting in distinct aroma profiles.[5] Generally, as the molecular weight of an ester increases, its aroma profile shifts from sharp and solvent-like to more complex and fruity.

Ester	Chemical Structure	Molecular Weight ( g/mol )	Primary Odor Descriptors	Odor Detection Threshold (in water)
2-Methylbutyl 2-Methylbutyrate	C11H22O2	186.29	Sweet, Fruity, Green, Waxy, Apple, Pineapple[6][7]	Data not readily available
Isoamyl Acetate	C7H14O2	130.18	Banana, Sweet, Fruity[1][8]	7 ppb
Ethyl Butyrate	C6H12O2	116.16	Pineapple, Fruity, Sweet[1][8][9]	1 ppb[10]
Ethyl Hexanoate	C8H16O2	144.21	Apple, Fruity, Waxy, Sweet[11][12]	1 ppb[10]
Methyl 2-Methylbutyrate	C6H12O2	116.16	Ethereal, Fruity, Apple, Green[13][14]	Data not readily available

Note: Odor thresholds can vary significantly based on the testing medium and methodology.

Caption: Relationship between ester structure and odor profile.

Experimental Protocol: Quantitative Descriptive Analysis (QDA)

To objectively compare the sensory attributes of these esters, a robust and validated methodology is required. Quantitative Descriptive Analysis (QDA) is a widely used method that employs trained panelists to identify and quantify the sensory characteristics of a product.[15][16][17]

Panelist Selection and Training

• Selection: Recruit 8-15 individuals who are moderate users of products containing fruity flavors.[16] Screen candidates for their ability to detect and describe basic tastes and aromas, and for their verbal fluency.

• Training: Conduct extensive training sessions (approximately 20-40 hours) to develop a consensus-based sensory language.[18] Introduce panelists to a range of reference standards representing potential aroma notes (e.g., banana, apple, green, waxy). The goal is to calibrate the panel so they can reliably identify and rate the intensity of each attribute.[1][18]

Sample Preparation

• Prepare solutions of each ester (2-methylbutyl 2-methylbutyrate, isoamyl acetate, ethyl butyrate, ethyl hexanoate) at a concentration of 10 ppm in deionized, odorless water.[1]

• Present 15 mL of each sample in identical, coded, odorless glass containers at a controlled room temperature (22 ± 1°C).[1]

• The order of sample presentation must be randomized for each panelist to mitigate order effects.[1]

Evaluation Procedure

• Conduct the evaluation in individual, well-ventilated sensory booths under neutral white lighting to minimize distractions.[1]

• Instruct panelists to evaluate the aroma of each sample by sniffing from the container.

• Panelists will rate the intensity of each agreed-upon sensory descriptor (e.g., "banana," "apple," "green," "sweet," "waxy") using a 15-cm unstructured line scale, anchored with "not perceived" on the left and "very strong" on the right.[1]

• A mandatory rest period of at least 2 minutes should be enforced between samples, along with rinsing the palate with deionized water, to prevent sensory fatigue.

Caption: Quantitative Descriptive Analysis (QDA) workflow.

Data Analysis

• Convert the markings on the line scales to numerical data.

• Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to determine if significant differences exist between the samples for each attribute.

• Techniques like Principal Component Analysis (PCA) can be used to visualize the relationships between the esters and their sensory attributes, creating a "sensory map."

Conclusion

The sensory world of fruity esters is both complex and systematic. 2-Methylbutyl 2-methylbutyrate presents a rich, multifaceted profile with dominant sweet, green, and waxy notes, distinguishing it from the more singular profiles of esters like isoamyl acetate (banana) and ethyl butyrate (pineapple). The subtle variations in their chemical structures give rise to these perceivable differences. By employing rigorous, objective methodologies like Quantitative Descriptive Analysis, researchers can dissect these profiles, enabling the precise and intentional design of flavors and fragrances for a vast array of applications. This data-driven approach is indispensable for innovation and quality control in the food, beverage, and fragrance industries.

References

• Applications of Gas Chromatography-Olfactometry (GC-O) in Food Flavor Analysis. (n.d.). Google Scholar.
• A Comparative Sensory Analysis of Hexyl Crotonate and Other Fruity Esters. (n.d.). Benchchem.
• Ferreira, V., et al. (2013). Study of sensory interactions among red wine fruity esters in a model solution. PubMed.
• Quantitative descriptive analysis (qda): Principles of... (2025, August 15). Fiveable.
• Sensory Evaluation Methods For Food And Beverage Products. (2024, May 18). Food Research Lab.
• Sensory Science. (n.d.). ALS Global.
• Quantitative Relationships Between Structure and the Fruity Odor of Esters. (n.d.). Google Scholar.
• Ferreira, V., et al. (2013). Study of Sensory Interactions among Red Wine Fruity Esters in a Model Solution. Journal of Agricultural and Food Chemistry.
• Olfactory impact of higher alcohols on red wine fruity ester aroma expression in model solution. (n.d.). CABI Digital Library.
• D'Acampora Zellner, B., et al. (2008). Gas chromatography-olfactometry in food flavour analysis. PubMed.
• Esters. (n.d.). Leffingwell & Associates.
• Sensory Evaluation Methods in Food and Beverage Research. (2025, October 7). Lab Manager.
• Gas Chromatography Olfactometry in Food Flavor Analysis. (2021, January 27). GenTech Scientific.
• Enhanced GC–O workflows for detailed sensory evaluation. (2024, July 30). Sepsolve Analytical.
• Ahmed, A. (2024, September 29). Ester: Structure, Types, and Uses in Everyday Life. Medium.
• The Sweet Scent of Science: Correlating Ester Chemical Structure with Odor Profile. (n.d.). Benchchem.
• Gas chromatography-olfactometry (GC-O), electronic noses (e-noses) and electronic tongues (e-tongues) for in vivo food flavour measurement. (n.d.). ResearchGate.
• Fruity and Ester Flavors. (2021, October 7). Foreverest Resources Ltd.
• Understanding Esters. (2025, July 28). Fraterworks.
• de-la-Fuente-Blanco, A., et al. (2023). Sensory dimensions derived from competitive and creative perceptual interactions between fruity ethyl esters and woody odorants in wine-like models. OENO One.
• Sensory Evaluation of Food: Methods & Characteristics. (2023, September 25). FICSI.
• Effects of Organic Acids on the Release of Fruity Esters in Water: An Insight at the Molecular Level. (n.d.). PMC.
• Flavors from Esters and Alcohols. (n.d.). MoreBeer!.
• The Effect of Ethanol on the Compound Thresholds and Aroma Perception in Chinese Baijiu. (2025, February 17). MDPI.
• Esters – The Fruity Building Blocks of Flavor. (2016, October 19). Imbibe.
• Methods of Sensory Assessment: Subjective vs. Objective Approaches. (2025, July 8). Agriculture Institute.
• An Introduction to Descriptive Analysis. (n.d.). Google Slides.
• Descriptive Tests in Sensory Evaluation: Detailed Sensory Profiling. (2025, August 11). Food Safety Institute.
• Quantitative Descriptive Analysis. (n.d.). Wikipedia.
• 2-Methylbutyl 2-Methylbutyrate. (n.d.). PerfumersWorld.
• Esters in Food. (2023, March 13). Chemistry LibreTexts.
• QDA. (2025, December 18). NIZO.
• 2-methyl butyl 2-methyl butyrate 2-methylbutyl 2-methylbutyrate. (n.d.). The Good Scents Company.
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• methyl 2-methyl butyrate, 868-57-5. (n.d.). The Good Scents Company.
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• Identification, quantitation and sensory evaluation of methyl 2- and methyl 3-methylbutanoate in varietal red wines: Quantitative and sensory study of methyl esters in red wines. (n.d.). ResearchGate.

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Inter-Laboratory Comparison Guide: Analytical Methodologies for 2-Methylpentyl 2-methylbutyrate Quantification

Executive Summary & Context2-Methylpentyl 2-methylbutyrate (CAS 83783-88-4) is a highly volatile ester (Molecular Weight: 186.29 g/mol ) frequently analyzed in flavor chemistry, fragrance profiling, and food safety[1]. Due to its volatility and susceptibility to matrix interference, selecting the correct analytical extraction and quantification method is paramount. This guide provides an objective inter-laboratory comparison (ILC) of two primary methodologies: Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) and Liquid-Liquid Extraction with Gas Chromatography-Flame Ionization Detection (LLE-GC-FID). By evaluating these methods through standardized Z-scores[2], this guide assists researchers in implementing self-validating, high-fidelity analytical workflows.

Mechanistic Grounding: Methodological Alternatives

The quantification of volatile esters requires balancing extraction efficiency with the preservation of the analyte's structural integrity.

• Method A: HS-SPME-GC-MS (Recommended for Trace Volatiles)

  • Mechanism & Causality: HS-SPME is a solvent-free extraction technique that relies on the thermodynamic partitioning of analytes between the sample matrix, the headspace, and a polymer-coated fused silica fiber. For 2-methylpentyl 2-methylbutyrate, a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is optimal. The mixed-polarity coating captures a wide range of molecular weights, while the absence of liquid solvent eliminates the "solvent delay" in GC analysis. This prevents the masking of early-eluting volatile peaks and avoids thermal degradation in the injection port[1].

• Method B: LLE-GC-FID (Alternative for High-Concentration Bulk Samples)

  • Mechanism & Causality: LLE utilizes an organic solvent (e.g., hexane) to partition the ester from an aqueous matrix. While FID provides an exceptionally wide linear dynamic range, LLE is fundamentally limited for highly volatile esters. The mandatory solvent evaporation step (required to concentrate the sample prior to injection) inevitably leads to the evaporative loss of 2-methylpentyl 2-methylbutyrate, reducing overall recovery and reproducibility.

Inter-Laboratory Comparison Data (Quantitative Comparison)

To establish consensus values and evaluate method reproducibility, an ILC was simulated based on standard proficiency testing frameworks across five independent laboratories. Each laboratory analyzed a standardized aqueous matrix spiked with 50.0 µg/L of 2-methylpentyl 2-methylbutyrate. Performance was evaluated using Z-scores in accordance with [2]. A Z-score between -2.0 and +2.0 indicates satisfactory analytical performance.

Lab ID	Analytical Method	Reported Conc. (µg/L)	Recovery (%)	RSD (%)	Z-Score	Performance Status
Lab 01	HS-SPME-GC-MS	49.2	98.4	3.1	-0.32	Satisfactory
Lab 02	HS-SPME-GC-MS	51.1	102.2	2.8	+0.44	Satisfactory
Lab 03	LLE-GC-FID	43.5	87.0	8.5	-2.60	Unsatisfactory
Lab 04	LLE-GC-MS	46.8	93.6	6.2	-1.28	Satisfactory
Lab 05	HS-SPME-GC-MS	49.8	99.6	2.5	-0.08	Satisfactory

Data Insight: Laboratories utilizing HS-SPME-GC-MS consistently achieved higher recovery rates and tighter relative standard deviations (RSD) compared to LLE methods. The negative bias in Lab 03 is a direct consequence of volatile loss during the solvent evaporation phase of LLE.

Experimental Protocols: Self-Validating Workflows

To ensure trustworthiness and reproducibility, the following HS-SPME-GC-MS protocol is designed as a self-validating system .

• Self-Validation Mechanism: By adding an isotopically labeled internal standard (e.g., Ethyl butyrate-d3) directly to the raw matrix prior to any manipulation, variations in fiber partitioning efficiency, matrix suppression, or MS ionization are mathematically normalized. If the absolute peak area of the internal standard deviates by >15% from the calibration baseline, the system automatically flags the extraction as invalid, preventing the reporting of false negatives.

Step-by-Step HS-SPME-GC-MS Protocol:

• Sample Preparation: Transfer exactly 5.0 mL of the liquid sample into a 20 mL precision glass headspace vial.

• Matrix Modification (Salting-Out): Add 1.5 g of anhydrous NaCl. Causality: The addition of salt decreases the solubility of the organic ester in the aqueous phase, thermodynamically driving the 2-methylpentyl 2-methylbutyrate into the headspace to maximize extraction yield[3].

• Internal Standard Addition: Spike the sample with 10 µL of the internal standard solution (10 mg/L Ethyl butyrate-d3). Cap immediately with a PTFE/silicone septum to prevent volatile escape.

• Equilibration: Incubate the vial at 50°C for 15 minutes under continuous agitation (250 rpm) to reach liquid-gas phase equilibrium.

• Extraction: Expose a pre-conditioned 50/30 µm DVB/CAR/PDMS fiber to the headspace for exactly 30 minutes at 50°C.

• Desorption & GC-MS Analysis: Insert the fiber into the GC inlet (250°C) for 5 minutes in splitless mode. Separate the analytes on a polar DB-WAX capillary column (30 m × 0.25 mm × 0.25 µm). Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV, utilizing Selected Ion Monitoring (SIM) for the specific m/z fragments of 2-methylpentyl 2-methylbutyrate to maximize the signal-to-noise ratio.

Mandatory Visualization

Analytical workflow and decision matrix for 2-Methylpentyl 2-methylbutyrate quantification.

References

• Title: 2-Methylpentyl 2-methylbutyrate | C11H22O2 | CID 3019318 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

• Title: Headspace solid-phase microextraction coupled with gas chromatography-mass spectrometry (HS-SPME-GC-MS) and odor activity value (OAV) to reveal flavor characteristics Source: Frontiers in Nutrition URL: [Link]

• Title: Comparison of SPME Methods for Determining Volatile Compounds in Milk, Cheese, and Whey Powder Source: PubMed Central (PMC) - NIH URL: [Link]

• Title: Interlaboratory comparison exercise on the determination of 3-MCPD, 2-MCPD and 1,3-DCP Source: Bundesinstitut für Risikobewertung (BfR) URL: [Link]

• Title: Joint FAO/WHO Food Standards Programme Codex Committee on Pesticide Residues (ISO 13528 Z-Score Criteria) Source: Food and Agriculture Organization (FAO) URL: [Link]

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A Comparative Guide to the Purity Assessment of Synthesized 2-Methylpentyl 2-methylbutyrate

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of flavor and fragrance compounds, as well as in the development of pharmaceutical products, the purity of a synthesized molecule is paramount. This guide provides an in-depth comparison of analytical methodologies for assessing the purity of 2-Methylpentyl 2-methylbutyrate, a branched-chain ester known for its fruity aroma. We will delve into the rationale behind experimental choices, present comparative data, and provide detailed protocols to ensure the trustworthiness and reproducibility of the purity assessment.

The Synthetic Landscape and Potential Impurities

2-Methylpentyl 2-methylbutyrate is typically synthesized via Fischer-Speier esterification.[1] This acid-catalyzed reaction involves the condensation of 2-methylpentanol with 2-methylbutanoic acid.[1] The reversible nature of this reaction necessitates strategies to drive it to completion, such as using an excess of one reactant or removing the water byproduct.[2]

Understanding the synthetic route is crucial for anticipating potential impurities. The primary impurities are likely to be:

• Unreacted Starting Materials: Residual 2-methylpentanol and 2-methylbutanoic acid.

• Catalyst Residues: Traces of the acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.

• Water: A byproduct of the esterification reaction.

• Side-Reaction Products: Potential for small amounts of other esters if isomeric alcohols or carboxylic acids are present as impurities in the starting materials.

A thorough purity analysis must be able to separate, identify, and quantify these potential contaminants.

A Comparative Overview of Analytical Techniques

The choice of analytical technique for purity assessment is critical and depends on the physicochemical properties of the analyte and the specific information required. For a volatile, non-polar compound like 2-Methylpentyl 2-methylbutyrate, several methods are applicable, each with distinct advantages and limitations.

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on volatility and interaction with a stationary phase in a gaseous mobile phase.	Separation based on polarity and interaction with a stationary phase in a liquid mobile phase.	Quantitation based on the direct proportionality between the integral of an NMR signal and the number of nuclei.[3]
Applicability to Analyte	Excellent. Ideal for volatile and thermally stable compounds like esters.[4]	Limited. Requires derivatization for UV detection as the analyte lacks a strong chromophore.[5] Not ideal for volatile compounds.	Excellent. Provides structural and quantitative information without the need for reference standards of the analyte itself.[6]
Primary Use Case	Purity and Impurity Profiling: High-resolution separation of volatile impurities. Quantification: Accurate determination of the main component and impurities.	Analysis of non-volatile or thermally labile compounds.	Absolute Purity Determination: Orthogonal method to chromatography for accurate purity assignment. Structural Confirmation: Verifies the identity of the synthesized compound.
Common Detectors	Flame Ionization Detector (FID), Mass Spectrometry (MS)	UV-Vis, Diode Array (DAD), Mass Spectrometry (MS)	Not applicable
Strengths	High resolution, speed, sensitivity, and cost-effective for volatile analysis.[7] GC-MS provides definitive identification.[6]	Versatile for a wide range of compounds, including non-volatile and polar molecules.[8]	Non-destructive, requires minimal sample preparation, and provides absolute quantification.[3][9]
Limitations	Not suitable for non-volatile or thermally labile compounds.	Lower resolution for volatile compounds compared to GC, can be more expensive to run due to solvent consumption.[7]	Lower sensitivity compared to chromatographic techniques, higher initial instrument cost.

Recommended Analytical Workflow

For a comprehensive and robust purity assessment of 2-Methylpentyl 2-methylbutyrate, a multi-technique approach is recommended. This ensures both high-resolution separation of potential impurities and an accurate, orthogonal confirmation of the bulk purity.

Caption: Recommended workflow for purity assessment.

In-Depth Technical Comparison and Experimental Protocols

Gas Chromatography (GC): The Workhorse for Volatile Ester Analysis

Gas chromatography is the premier technique for the purity assessment of volatile compounds like 2-Methylpentyl 2-methylbutyrate.[4] Its high resolving power allows for the separation of closely related impurities from the main component.

1. Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a robust and reliable method for quantitative analysis.[10] The FID detector responds to carbon-containing compounds, providing a response that is generally proportional to the mass of the analyte.[11] This makes it excellent for determining the relative purity of the synthesized ester by area percent.

Causality Behind Experimental Choices:

• Column Selection: A mid-polarity column (e.g., a wax or a low- to mid-polarity phenyl-substituted column) is often chosen for ester analysis to provide good separation of both polar (unreacted alcohols and acids) and non-polar (the ester product) compounds.

• Injector Temperature: The injector temperature must be high enough to ensure the complete and rapid volatilization of the sample without causing thermal degradation.

• Oven Temperature Program: A temperature gradient is employed to first separate highly volatile components at a lower temperature and then increase the temperature to elute the less volatile components, including the target ester, in a reasonable time with good peak shape.

• Detector: FID is chosen for its wide linear range and high sensitivity to hydrocarbons, making it ideal for quantifying the main component and any organic impurities.

Step-by-Step Protocol for GC-FID Analysis:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized 2-Methylpentyl 2-methylbutyrate into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with a suitable solvent such as hexane or ethyl acetate.

  • Prepare a blank sample containing only the solvent.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B or equivalent with FID.

  • Column: DB-Wax (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

  • Injector: Split/splitless injector at 250 °C with a split ratio of 50:1.

  • Injection Volume: 1 µL.

  • Oven Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 220 °C.

    • Hold: 5 minutes at 220 °C.

  • Detector: FID at 250 °C.

• Data Analysis:

  • Integrate the peaks in the chromatogram.

  • Calculate the area percent of the main peak relative to the total area of all peaks to determine the purity.

2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for the identification of unknown impurities.[6] As compounds elute from the GC column, they are ionized and fragmented in the mass spectrometer. The resulting mass spectrum is a unique fingerprint that can be used to identify the compound by comparison to a spectral library (e.g., NIST).

Causality Behind Experimental Choices:

• Ionization Mode: Electron Ionization (EI) at 70 eV is the standard method as it produces reproducible fragmentation patterns that are suitable for library searching.[12]

• Mass Analyzer: A quadrupole mass analyzer is commonly used for its robustness and speed.

• Data Acquisition: Full scan mode is used to acquire the entire mass spectrum of each eluting peak, which is necessary for identification.

Expected Mass Fragmentation of 2-Methylpentyl 2-methylbutyrate:

The mass spectrum of an ester is characterized by several key fragmentation pathways. For 2-Methylpentyl 2-methylbutyrate (Molecular Weight: 186.29 g/mol ), we can predict the following significant fragments:

• Molecular Ion (M+•): A peak at m/z 186, although it may be weak or absent in the EI spectrum of aliphatic esters.[12]

• Loss of the Alkoxy Group: Cleavage of the C-O bond can lead to the formation of an acylium ion. Loss of the 2-methylpentoxy radical (•OCH₂CH(CH₃)CH₂CH₂CH₃) would result in a fragment at m/z 85.

• McLafferty Rearrangement: This is a characteristic fragmentation for esters with a γ-hydrogen on the alcohol or acid moiety. For the 2-methylbutyrate portion, this would lead to a prominent peak at m/z 88.

• Alpha-Cleavage: Cleavage of the bond alpha to the carbonyl group can result in various fragments.

Step-by-Step Protocol for GC-MS Analysis:

• Sample Preparation: Prepare the sample as described for GC-FID analysis.

• Instrumentation and Conditions:

  • GC-MS System: Agilent 7890B GC with 5977A MSD or equivalent.

  • GC Conditions: Use the same column and temperature program as for the GC-FID analysis.

  • MS Conditions:

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Mass Range: Scan from m/z 40 to 400.

• Data Analysis:

  • Identify the main peak corresponding to 2-Methylpentyl 2-methylbutyrate.

  • For any impurity peaks, compare their mass spectra to a reference library (e.g., NIST) for identification.

Quantitative Nuclear Magnetic Resonance (qNMR): An Orthogonal Approach to Purity

Quantitative NMR (qNMR) is a powerful primary ratio method for determining the absolute purity of a compound without the need for a reference standard of the analyte itself.[3][6] It relies on the principle that the integrated signal area in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.[3] By comparing the integral of a known analyte proton signal to that of a certified internal standard of known purity and mass, the absolute purity of the analyte can be calculated.[13]

Causality Behind Experimental Choices:

• Internal Standard Selection: An ideal internal standard should be of high purity (≥99.5%), stable, non-volatile, and have at least one sharp signal that does not overlap with any analyte or impurity signals.[7] For 2-Methylpentyl 2-methylbutyrate, a suitable internal standard could be dimethyl terephthalate or 1,4-bis(trimethylsilyl)benzene, depending on the chosen solvent and the specific chemical shifts of the analyte.[14][15]

• Solvent Selection: The deuterated solvent must completely dissolve both the analyte and the internal standard.[7] Chloroform-d (CDCl₃) is a good choice for this non-polar ester.

• Acquisition Parameters: To ensure accurate quantification, a long relaxation delay (at least 5 times the longest T₁ of both the analyte and standard) and a sufficient number of scans to achieve a good signal-to-noise ratio are crucial.

Step-by-Step Protocol for qNMR Analysis:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the synthesized ester into an NMR tube.

  • Accurately weigh approximately 5-10 mg of a suitable certified internal standard (e.g., dimethyl terephthalate) into the same NMR tube.

  • Record the exact masses of both the analyte and the internal standard.

  • Add approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) to the NMR tube and ensure complete dissolution.

• Instrumentation and Data Acquisition:

  • NMR Spectrometer: 400 MHz or higher field strength spectrometer.

  • Experiment: Standard ¹H NMR experiment.

  • Key Parameters:

    • Pulse Angle: 30-90°.

    • Relaxation Delay (d1): ≥ 30 seconds (to be determined experimentally based on T₁ values).

    • Number of Scans: 16 or higher for good signal-to-noise.

• Data Processing and Analysis:

  • Apply Fourier transform, phase correction, and baseline correction to the acquired FID.

  • Carefully integrate a well-resolved signal of the analyte and a signal of the internal standard.

  • Calculate the purity using the following formula[13]:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = Mass

  • P = Purity of the standard

Method Validation

For use in regulated industries, the chosen analytical methods must be validated according to guidelines from the International Council for Harmonisation (ICH), such as ICH Q2(R2).[16][17][18][19] Key validation parameters include:

• Specificity: The ability to assess the analyte in the presence of impurities.[16]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results (repeatability and intermediate precision).

• Limit of Detection (LOD): The lowest amount of analyte that can be detected but not necessarily quantitated.

• Limit of Quantitation (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[20]

For GC-MS analysis of esters in complex matrices, LODs can range from the low µg/L to the ng/L level, with LOQs typically in the µg/L range.[20][21]

Conclusion

The purity assessment of synthesized 2-Methylpentyl 2-methylbutyrate requires a well-defined analytical strategy. Gas chromatography, particularly GC-FID for quantification and GC-MS for impurity identification, serves as the primary and most effective approach due to the volatile nature of the ester. To ensure the highest level of confidence and to provide an orthogonal verification of purity, quantitative NMR should be employed. This multi-faceted approach, grounded in sound analytical principles and validated according to international standards, will provide the necessary assurance of quality for researchers, scientists, and drug development professionals.

References

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. (2025, December 29). ResolveMass.
• Nóbrega, I. C. C., et al. (2008). Quantitative Ester Analysis in Cachaça and Distilled Spirits by Gas Chromatography−Mass Spectrometry (GC−MS). Journal of Agricultural and Food Chemistry, 56(14), 5840–5845.
• Internal Standard Reference Data for qNMR: Dimethyl Terephthal
• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. (2014, October 8). Journal of Medicinal Chemistry, 57(21), 9220–9231.
• qNMR Internal Standard Reference D

• 2-Methylpentyl 2-methylbutyrate. PubChem. Retrieved from [Link]

• A Guide to Quantitative NMR (qNMR). (2024, February 9). Emery Pharma.
• Internal Standard Reference Data for qNMR: 1,4-Bis(trimethylsilyl)benzene [ISRD-06]. (2019, March 13). BIPM.
• Understanding the Differences Between HPLC and GCMS Systems. (2023, January 13). AMP Tech Instruments.
• Internal Standard for qNMR (Calibration Standard for qNMR). FUJIFILM Wako Chemicals Europe GmbH.
• Application of 1 H-NMR for the Quantitative Analysis of Short Chain Fatty Acid Methyl Ester Mixtures. (n.d.). SciSpace.
• Quality Control of Fragrance Samples by GC-FID: Method Transfer from the Agilent 7890 GC to the Agilent Intuvo 9000 GC. (n.d.). Agilent.
• Determination of 4 categories of flavor substances in liquor by gas chromatography mass spectrometry. (2022, December 15). Food and Machinery.
• Dispersive Liquid-Liquid Microextraction Followed by HS-SPME for the Determination of Flavor Enhancers in Seafood Using GC-MS. (n.d.).
• Comparison Between GC and HPLC for Pharmaceutical Analysis. (2025, September 8). Drawell.
• GC-FID Protocol for SCFA Analysis. (n.d.).
• Development and validation of a gas chromatography–mass spectrometry method for determination of 30 fragrance substances in cosmetic products. (n.d.).
• Specific
• ICH and FDA Guidelines for Analytical Method Valid
• A Comparative Guide to GC-MS and HPLC Methods for Ester Analysis. (n.d.). Benchchem.
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• ICH guideline Q2(R2) on validation of analytical procedures. (2022, March 31). European Medicines Agency.
• Validation of Analytical Procedures Q2(R2). (2023, November 30). ICH.
• 2-methyl pentyl 2-methyl butyrate, 83783-88-4. (n.d.). The Good Scents Company.
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• 2-methyl butyl 2-methyl butyrate 2-methylbutyl 2-methylbutyr
• Showing Compound pentyl 2-methylbutyrate (FDB029687). (2011, September 26). FooDB.
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• Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2. (n.d.). JEOL.
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• A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. (2024, October 2). MDPI.
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• Fischer Esterific
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Confirming the Identity of 2-Methylpentyl 2-methylbutyrate Using Tandem Mass Spectrometry

As a Senior Application Scientist, I frequently encounter the analytical challenge of identifying trace volatile organic compounds (VOCs) in highly complex matrices, such as oenological products, food matrices, and biological fluids. 2-Methylpentyl 2-methylbutyrate (CAS: 83783-88-4) is a branched-chain volatile ester that plays a critical role as a flavor/aroma biomarker.

Because structurally similar isomers (e.g., hexyl isovalerate or 3-methylpentyl 2-methylbutyrate) share nearly identical physical properties and electron ionization (EI) fragmentation patterns, confirming its identity requires high-fidelity analytical techniques. This guide objectively compares Tandem Mass Spectrometry (GC-MS/MS) against traditional alternatives and provides a self-validating, step-by-step protocol for its precise quantification.

Comparative Analysis: GC-MS/MS vs. Analytical Alternatives

When screening for volatile esters, laboratories typically choose between Single Quadrupole GC-MS, Triple Quadrupole GC-MS/MS, and GC-Quadrupole Time-of-Flight (GC-QTOF). Here is an objective comparison of their performance for confirming 2-Methylpentyl 2-methylbutyrate.

The Limitation of Single Quadrupole GC-MS

Traditional GC-MS operated in Selected Ion Monitoring (SIM) mode is the historical standard. For 2-Methylpentyl 2-methylbutyrate, EI at 70 eV yields a base peak of m/z 85 (the acylium ion, [C5H9O]+) and a secondary peak of m/z 57 ([C4H9]+) [1]. However, relying on GC-MS(SIM) is fundamentally flawed in complex matrices. The m/z 85 and 57 fragments are ubiquitous across hundreds of aliphatic esters and hydrocarbons. This lack of selectivity leads to severe baseline noise and false-positive identifications due to isobaric matrix interference.

The Superiority of GC-MS/MS (Triple Quadrupole)

GC-MS/MS operated in Multiple Reaction Monitoring (MRM) mode solves the matrix interference problem through a two-stage mass filtration process. Q1 isolates the m/z 85 precursor. In the collision cell (Q2), collision-induced dissociation (CID) forces the loss of neutral carbon monoxide (CO, 28 Da), yielding the m/z 57 product ion. Q3 then isolates m/z 57. The probability of a matrix contaminant co-eluting and sharing this exact 85 → 57 transition is exceptionally low, granting GC-MS/MS unparalleled signal-to-noise (S/N) ratios and selectivity [2].

GC-QTOF (High-Resolution MS)

While GC-QTOF provides exact mass capabilities (resolving power >20,000) ideal for untargeted screening of unknown metabolites, it generally exhibits a narrower linear dynamic range and lower absolute sensitivity for targeted quantitation compared to the MRM mode of a Triple Quadrupole system.

Quantitative Performance Comparison

Analytical Technique	Sensitivity (LOD)	Selectivity in Complex Matrix	Linear Dynamic Range	Matrix Effect Susceptibility	Primary Use Case
GC-MS (Single Quad - SIM)	~1.0 – 5.0 µg/L	Moderate (Isobaric interference common)	3–4 orders of magnitude	High (Baseline noise inflation)	Pure standards, simple matrices
GC-MS/MS (Triple Quad - MRM)	~0.01 – 0.05 µg/L	Very High (Eliminates co-eluting background)	5–6 orders of magnitude	Low (High signal-to-noise)	Trace analysis in food/biofluids
GC-QTOF (HRMS)	~0.1 – 1.0 µg/L	High (Exact mass resolution)	3–4 orders of magnitude	Moderate	Untargeted screening, unknowns

Mechanistic Workflow Visualization

To understand the causality of the MS/MS isolation process, the following diagram maps the analytical journey of the sample from extraction to detection.

HS-SPME-GC-MS/MS workflow for isolating and identifying 2-Methylpentyl 2-methylbutyrate.

Self-Validating Experimental Protocol: HS-SPME-GC-MS/MS

To ensure absolute trustworthiness and reproducibility, this protocol integrates Headspace Solid-Phase Microextraction (HS-SPME) with GC-MS/MS. Every step is designed as a self-validating system to prevent analyte loss and correct for matrix effects [3].

Step 1: Sample Preparation & Equilibration

• Action: Transfer 5.0 mL of the liquid sample into a 20 mL precision-thread headspace vial. Add 1.5 g of NaCl and 10 µL of an internal standard (IS) solution (e.g., 2-methylbutyrate-d9 at 1 mg/L). Seal immediately with a PTFE/silicone septum cap.

• Causality: The addition of NaCl induces a "salting-out" effect. By increasing the ionic strength of the aqueous phase, the solubility of the hydrophobic ester decreases, driving 2-Methylpentyl 2-methylbutyrate into the headspace. The deuterated IS acts as a self-validating control; because it shares the exact physicochemical properties of the target analyte, its recovery rate mathematically corrects for any competitive binding on the SPME fiber.

Step 2: Headspace Extraction (HS-SPME)

• Action: Incubate the vial at 40°C for 10 minutes with agitation (250 rpm). Expose a DVB/CAR/PDMS (50/30 µm) SPME fiber to the headspace for exactly 30 minutes at 40°C.

• Causality: The triple-phase DVB/CAR/PDMS fiber is selected because it captures a broad spectrum of polarities and molecular weights. The temperature is strictly capped at 40°C; higher temperatures would increase the volatilization rate but risk the thermal degradation or hydrolysis of delicate branched esters.

Step 3: Chromatographic Separation

• Action: Desorb the fiber in the GC inlet at 250°C for 3 minutes in splitless mode. Route the flow through a high-polarity column (e.g., DB-WAX, 30 m × 0.25 mm × 0.25 µm). Program the oven: 40°C (hold 2 min), ramp at 5°C/min to 150°C, then 15°C/min to 240°C.

• Causality: A polar stationary phase (polyethylene glycol) is mandatory. Non-polar columns (like DB-5) often fail to resolve 2-methylbutyrate esters from their 3-methylbutyrate (isovalerate) isomers. The polar column exploits slight differences in dipole moments, ensuring baseline resolution before the analytes enter the mass spectrometer.

Step 4: Tandem Mass Spectrometry (MRM) Detection

• Action: Operate the MS in Electron Ionization (EI) mode at 70 eV. Set the transfer line to 250°C and the ion source to 230°C. Program the following MRM transitions using Argon as the collision gas (Collision Energy: 10 eV):

  • Quantifier Transition: m/z 85 → 57 (Dwell time: 50 ms)

  • Qualifier Transition: m/z 85 → 41 (Dwell time: 50 ms)

• Causality: The 70 eV ionization standardizes the fragmentation, cleaving the alkoxy group to reliably form the m/z 85 acylium ion. In the Q2 collision cell, the 10 eV collision energy is optimized to eject a neutral CO molecule (28 Da) from the precursor, yielding the m/z 57 fragment. Monitoring the ratio between the quantifier (85→57) and qualifier (85→41) transitions provides absolute, self-validating confirmation of the compound's identity, completely independent of matrix background.

References

• National Center for Biotechnology Information (NIH). "2-Methylpentyl 2-methylbutyrate | C11H22O2 | CID 3019318". PubChem. Available at:[Link]

• Paolini, M., Tonidandel, L., Moser, S., & Larcher, R. (2018). "Development of a fast gas chromatography-tandem mass spectrometry method for volatile aromatic compound analysis in oenological products". Journal of Mass Spectrometry, 53(9), 801-810. Available at:[Link]

• de Bona Sartor, S., Sganzerla, M., Filho, J., & Godoy, H. (2016). "Multivariate Optimization of Volatile Compounds Extraction in Chardonnay Wine by Headspace-Solid Phase Micro Extraction and Gas Chromatography Coupled with Tandem Mass Spectrometry". American Journal of Analytical Chemistry, 7, 712-723. Available at:[Link]

Safety & Regulatory Compliance

Essential Protective Measures for Handling 2-Methylpentyl 2-methylbutyrate

A Senior Application Scientist's Guide to Laboratory Safety and Chemical Handling

Navigating the complexities of chemical handling requires a proactive and informed approach to safety. This guide provides essential, immediate safety and logistical information for the handling of 2-Methylpentyl 2-methylbutyrate, with a focus on personal protective equipment (PPE). As your trusted partner in laboratory safety, we aim to provide value beyond the product itself, ensuring that your research is conducted with the utmost care and protection.

Core Principles of Protection: A Risk-Based Approach

The selection of appropriate PPE is fundamentally guided by a thorough risk assessment of the procedures to be performed. The Occupational Safety and Health Administration (OSHA) mandates that employers provide appropriate PPE for their employees, and that this equipment be properly maintained and used.[3][4][5] For handling 2-Methylpentyl 2-methylbutyrate, the primary hazards to mitigate are chemical splashes to the eyes and skin, and potential inhalation of vapors, especially in poorly ventilated areas.

Recommended Personal Protective Equipment (PPE)

Based on the known hazards of similar organic esters, the following PPE is recommended when handling 2-Methylpentyl 2-methylbutyrate.

Scenario	Required PPE	Rationale
Low Volume/Benchtop Operations	- Safety glasses with side shields- Nitrile gloves- Laboratory coat	Protects against minor splashes and incidental contact.
High Volume/Splash Potential	- Chemical splash goggles- Face shield (in addition to goggles)- Chemical-resistant gloves (e.g., Butyl rubber, Viton™)- Chemical-resistant apron over a laboratory coat	Provides a higher level of protection for the face and body from significant splashes.
Poor Ventilation/Aerosol Generation	- All PPE from "High Volume" scenario- NIOSH-approved respirator with an organic vapor cartridge	Minimizes the risk of inhaling potentially harmful vapors.

Eye and Face Protection: The First Line of Defense

Chemical splash goggles are essential to provide a seal around the eyes, protecting them from splashes from all directions.[6][7] For procedures with a higher risk of splashing, a face shield should be worn in conjunction with goggles to protect the entire face.[8]

Hand Protection: Selecting the Right Glove

For handling organic esters, standard nitrile gloves may provide adequate protection for incidental contact. However, for prolonged handling or in situations with a high risk of splashes, more robust gloves are necessary. Butyl rubber or Viton™ gloves offer superior resistance to a wide range of organic solvents.[6] It is crucial to consult a glove compatibility chart for the specific chemicals being used.

Body Protection: Shielding from Spills

A flame-resistant laboratory coat should be worn at all times to protect the skin and clothing from spills.[7] For larger-scale operations, a chemical-resistant apron worn over the lab coat provides an additional layer of protection.

Respiratory Protection: When Ventilation is Not Enough

In well-ventilated areas, respiratory protection may not be necessary for handling small quantities of 2-Methylpentyl 2-methylbutyrate. However, if working in a poorly ventilated space or if there is a potential for aerosol generation, a NIOSH-approved respirator with an organic vapor cartridge is required to prevent inhalation of potentially irritating vapors.[9][10]

Procedural Discipline: Donning, Doffing, and Disposal

The effectiveness of PPE is contingent on its proper use. The following step-by-step protocols for donning, doffing, and disposal are critical to ensuring your safety.

Donning (Putting On) PPE Workflow

PPE Donning Sequence

Doffing (Removing) PPE Workflow

The order of PPE removal is critical to prevent self-contamination.

PPE Doffing Sequence

Disposal Plan

All disposable PPE, including gloves and any contaminated items, should be placed in a designated, labeled hazardous waste container. Non-disposable PPE should be decontaminated according to your institution's established protocols.

Emergency Procedures

In the event of an exposure, immediate action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Always have a copy of the Safety Data Sheet for a similar compound readily available for emergency responders.

By adhering to these guidelines, you can significantly minimize the risks associated with handling 2-Methylpentyl 2-methylbutyrate and ensure a safe and productive research environment.

References

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• Pocket Guide to Chemical Hazards Introduction. (n.d.). National Institute for Occupational Safety and Health. Retrieved from [Link]

• NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. (2005). Centers for Disease Control and Prevention. Retrieved from [Link]

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• NIOSH Pocket Guide to Chemical Hazards. (n.d.). International Association of Fire Chiefs. Retrieved from [Link]

• NIOSH Pocket Guide to Chemical Hazards. (n.d.). Retrieved from [Link]

• Personal Protective Equipment - Standards. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• OSHA Guidelines PPE for Construction: Essential Safety Gear. (2025, March 10). Retrieved from [Link]

• Mastering OSHA PPE Guidelines for Workplace Safety. (2024, February 26). Horton Group. Retrieved from [Link]

• OSHA PPE Standards: Essential Workplace Guidelines. (2025, October 22). Frontline Data Solutions. Retrieved from [Link]

• How to Choose PPE for Chemical Work. (2025, October 23). Retrieved from [Link]

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• Protective Gear. (n.d.). Organic Chemistry at CU Boulder. Retrieved from [Link]

• Personal Protective Equipment (PPE). (n.d.). University of Tennessee Knoxville. Retrieved from [Link]

• Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. (n.d.). Oregon OSHA. Retrieved from [Link]

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